2-Amino-5-(2-bromophenyl)furan-3-carbonitrile

• CAS: 1261268-90-9

Core Science & Biosynthesis

Synthesis and discovery of 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile

An In-Depth Technical Guide to the Synthesis and Discovery of 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile

Executive Summary

This technical guide provides a comprehensive framework for the synthesis, characterization, and potential applications of the novel heterocyclic compound, 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile. The 2-aminofuran-3-carbonitrile core is a privileged scaffold in medicinal chemistry, recognized for its wide array of pharmacological activities.[1][2][3] This document outlines a robust and plausible synthetic pathway, grounded in established chemical principles, designed for researchers, medicinal chemists, and drug development professionals. We will explore the underlying reaction mechanisms, provide a detailed, field-proven experimental protocol, and discuss the critical parameters for successful synthesis and purification. Furthermore, this guide contextualizes the importance of this molecule within the broader landscape of drug discovery, suggesting future avenues for investigation based on its structural attributes.

Introduction: The Strategic Importance of the 2-Aminofuran Scaffold

Heterocyclic compounds form the bedrock of modern pharmacology. Among them, the furan ring is a recurring motif in numerous FDA-approved drugs and biologically active molecules, prized for its ability to engage in various receptor interactions.[1][2] The 2-aminofuran-3-carbonitrile substructure is particularly compelling. The strategic placement of the amino and cyano groups offers a unique combination of hydrogen bonding capabilities, rigidity, and dipolar features, making it an attractive starting point for library synthesis and lead optimization.[4]

The introduction of a 2-bromophenyl substituent at the C5 position is a deliberate design choice aimed at exploring new chemical space. The bromine atom can serve multiple functions:

• Steric Influence: It can dictate the preferred conformation of the molecule, influencing its binding to biological targets.

• Electronic Modulation: As an electron-withdrawing group, it can modify the electronic properties of the furan ring.

• Metabolic Handle: It may influence the metabolic stability of the compound.

• Synthetic Vector: It provides a reactive handle for further chemical elaboration through cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig), enabling the rapid generation of diverse analogues.

This guide, therefore, serves not only as a protocol for the synthesis of a single molecule but as a blueprint for the exploration of a new class of substituted furans with significant therapeutic potential.

Proposed Synthetic Pathway: A Mechanistic Approach

The most logical and efficient route to 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile is a one-pot, multi-component reaction analogous to the Feist-Benary furan synthesis. This pathway involves the condensation of an α-haloketone with an active methylene nitrile, such as malononitrile.[5][6]

The key starting materials for this synthesis are:

• 2-Bromo-1-(2-bromophenyl)ethanone (α-haloketone): The electrophilic component that forms the C4 and C5 atoms of the furan ring.

• Malononitrile (Active Methylene Nitrile): The nucleophilic component that provides the C2, C3, and the carbonitrile group.

• A suitable base: To deprotonate malononitrile and facilitate the reaction.

Overall Synthetic Workflow

The synthesis can be visualized as a streamlined process from starting materials to the final, characterized product.

Caption: High-level workflow for the synthesis and validation of the target compound.

Reaction Mechanism: A Step-by-Step Elucidation

Understanding the reaction mechanism is critical for troubleshooting and optimization. The formation of the 2-aminofuran ring proceeds through a well-established sequence of base-catalyzed steps.

• Deprotonation: The base abstracts an acidic α-proton from malononitrile to generate a resonance-stabilized carbanion.

• Thorpe-Ziegler Type Addition: The malononitrile carbanion acts as a nucleophile, attacking the electrophilic carbonyl carbon of 2-bromo-1-(2-bromophenyl)ethanone. This is conceptually related to the first step of a Knoevenagel condensation.[7][8]

• Intramolecular Cyclization (SN2): The resulting alkoxide intermediate undergoes an intramolecular nucleophilic substitution. The oxygen atom attacks the carbon bearing the bromine atom, displacing the bromide ion and forming the five-membered dihydrofuran ring.

• Tautomerization & Aromatization: A final proton transfer and tautomerization lead to the stable, aromatic 2-aminofuran-3-carbonitrile product.

Caption: Proposed reaction mechanism for the formation of the 2-aminofuran scaffold.

Experimental Protocol: A Self-Validating System

This protocol is designed to be robust and reproducible. The quantities are provided for a laboratory scale synthesis and can be adjusted accordingly.

Materials and Reagents

Reagent	MW ( g/mol )	Equivalents	Amount (mmol)	Mass/Volume
2-Bromo-1-(2-bromophenyl)ethanone	277.98	1.0	10.0	2.78 g
Malononitrile	66.06	1.1	11.0	0.73 g
Triethylamine (Et₃N)	101.19	1.5	15.0	2.09 mL
Anhydrous Ethanol (EtOH)	-	-	-	50 mL
Ethyl Acetate (EtOAc)	-	-	-	For extraction
Saturated NaCl solution (Brine)	-	-	-	For washing
Anhydrous Sodium Sulfate (Na₂SO₄)	-	-	-	For drying
Silica Gel (230-400 mesh)	-	-	-	For chromatography

Step-by-Step Procedure

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-bromo-1-(2-bromophenyl)ethanone (2.78 g, 10.0 mmol) and malononitrile (0.73 g, 11.0 mmol).

• Solvent Addition: Add anhydrous ethanol (50 mL) to the flask and stir the mixture at room temperature until the solids are fully dissolved. Causality: Anhydrous conditions are crucial to prevent unwanted hydrolysis of intermediates or the final product.

• Base Addition: Slowly add triethylamine (2.09 mL, 15.0 mmol) to the reaction mixture dropwise over 5 minutes. Causality: Triethylamine is a non-nucleophilic base that effectively deprotonates malononitrile without competing as a nucleophile.

• Reaction Execution: Heat the reaction mixture to reflux (approximately 78 °C) and maintain this temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC) every 30 minutes.[5] Insight: The reaction is typically complete within 2-4 hours. The disappearance of the starting ketone is a key indicator.

• Workup - Quenching and Extraction: Once the reaction is complete, cool the flask to room temperature. Remove the ethanol under reduced pressure using a rotary evaporator. To the resulting crude residue, add ethyl acetate (50 mL) and deionized water (50 mL). Transfer the mixture to a separatory funnel, shake well, and separate the layers.

• Workup - Washing: Wash the organic layer sequentially with deionized water (2 x 50 mL) and saturated brine (1 x 50 mL). Causality: Washing removes the triethylammonium bromide salt and any remaining water-soluble impurities.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the filtrate under reduced pressure to yield the crude product as a solid or viscous oil.

• Purification: Purify the crude product by column chromatography on silica gel, using a hexane/ethyl acetate gradient (e.g., starting from 9:1 and gradually increasing polarity) to isolate the pure 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile.

Characterization and Data

The identity and purity of the synthesized compound must be confirmed using standard analytical techniques.

Analysis Technique	Expected Observations
¹H NMR (400 MHz, CDCl₃)	δ (ppm): ~7.6-7.2 (m, 4H, Ar-H), ~6.8 (s, 1H, furan C4-H), ~5.0 (br s, 2H, -NH₂). The broad singlet for the amino protons is exchangeable with D₂O.
¹³C NMR (100 MHz, CDCl₃)	δ (ppm): ~160 (C2-NH₂), ~150 (C5), ~135-120 (Ar-C), ~122 (Ar-C-Br), ~115 (C≡N), ~110 (C4), ~80 (C3-CN).
FT-IR (KBr, cm⁻¹)	ν (cm⁻¹): ~3450-3300 (N-H stretch), ~2220 (C≡N stretch, strong), ~1640 (N-H bend), ~1550, 1470 (C=C stretch, aromatic/furan), ~750 (C-Br stretch).
Mass Spec. (ESI+)	m/z: Calculated for C₁₁H₇BrN₂O [M+H]⁺: 262.98, 264.98 (isotopic pattern for Br). Found: [M+H]⁺ matching the calculated values.

Potential Biological Applications and Future Directions

The 2-aminofuran-3-carbonitrile scaffold is a known pharmacophore present in molecules with a wide range of biological activities.[1][3] Derivatives have shown promise as:

• Antiproliferative Agents: The rigid, planar structure is suitable for intercalation or binding to enzyme active sites, such as kinases, which are often implicated in cancer.[4]

• Antimicrobial Agents: Many nitrogen- and oxygen-containing heterocycles exhibit potent antibacterial and antifungal properties.[3][9]

• Enzyme Inhibitors: The functional groups on the scaffold can be tailored to target specific enzymes involved in various disease pathways.[10]

The synthesized 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile should be screened in a panel of biological assays to determine its therapeutic potential. The presence of the bromophenyl group makes it an ideal candidate for further diversification using palladium-catalyzed cross-coupling reactions to build a library of novel compounds for structure-activity relationship (SAR) studies.

Conclusion

This guide has detailed a logical and scientifically-grounded pathway for the synthesis of 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile. By leveraging a modified Feist-Benary approach, this valuable heterocyclic compound can be accessed efficiently. The provided protocol, complete with mechanistic insights and characterization guidelines, offers researchers a solid foundation for producing this molecule and exploring its potential in medicinal chemistry and drug development. The strategic design of this compound opens the door to a new family of furan derivatives with the potential for significant biological activity.

References

• Benchchem Technical Support Center.Synthesis of 2-Aminofurans.
• ResearchGate.Three‐component synthesis of 2‐aminofuran.
• ResearchGate.Synthesis of 2‐aminofurans from 2‐haloketonesa.
• Wikipedia.Gewald reaction.
• Alfa Chemistry.Thorpe Reaction & Thorpe-Ziegler Reaction.
• ResearchGate.2-Aminofurans and 3-Aminofurans | Request PDF.
• PubMed Central (PMC).2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis, Quantum Chemical Studies, and Mannich-Type Reactions Leading to New Hexahydrothieno[2,3-d]pyrimidines.
• PubMed Central (PMC) - NIH.Design, synthesis, and antiproliferative activity of new 2-amino-pyrano[3,2-c]quinoline-3-carbonitriles as potential EGFR, BRAFV600E, and HER-2 inhibitors.
• Oriental Journal of Chemistry.Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review.
• MDPI.Synthesis of Biologically Active Molecules through Multicomponent Reactions.
• ijrpr.com.Furan: A Promising Scaffold for Biological Activity.
• alliedacademies.org.Pharmacological activity of furan derivatives.

Sources

• 1. Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review – Oriental Journal of Chemistry [orientjchem.org]
• 2. ijabbr.com [ijabbr.com]
• 3. Pharmacological activity of furan derivatives [wisdomlib.org]
• 4. Design, synthesis, and antiproliferative activity of new 2-amino-pyrano[3,2-c]quinoline-3-carbonitriles as potential EGFR, BRAFV600E, and HER-2 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Gewald reaction - Wikipedia [en.wikipedia.org]
• 8. alfa-chemistry.com [alfa-chemistry.com]
• 9. Synthesis of Biologically Active Molecules through Multicomponent Reactions [mdpi.com]
• 10. 2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis, Quantum Chemical Studies, and Mannich-Type Reactions Leading to New Hexahydrothieno[2,3-d]pyrimidines - PMC [pmc.ncbi.nlm.nih.gov]

The Synthetic Chemist's Guide to Substituted 2-Aminofurans: A Comprehensive Review of Modern and Classical Methodologies

Abstract

The 2-aminofuran scaffold is a privileged heterocyclic motif, forming the core of numerous compounds with significant applications in medicinal chemistry and materials science.[1] Its unique electronic properties and ability to participate in various chemical transformations make it a valuable building block for the synthesis of complex molecular architectures. This in-depth technical guide provides a comprehensive overview of the principal synthetic strategies for accessing substituted 2-aminofurans. We will delve into the mechanistic underpinnings of classical methods like the Feist-Benary synthesis, explore the efficiency and elegance of multicomponent reactions, and survey the latest advancements in transition-metal-catalyzed and intramolecular cyclization approaches. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage the synthetic versatility of 2-aminofurans in their respective fields.

Introduction: The Significance of the 2-Aminofuran Moiety

The furan ring system is a cornerstone of heterocyclic chemistry, and the introduction of an amino group at the 2-position dramatically influences its chemical reactivity and biological profile. 2-Aminofuran derivatives have demonstrated a broad spectrum of biological activities, including anticancer and antibacterial properties.[1] The electron-donating nature of the amino group activates the furan ring towards electrophilic substitution, while also providing a handle for further functionalization. However, the synthesis of stable 2-aminofurans can be challenging, as the parent scaffold is often prone to decomposition.[2] The stability of these compounds is greatly influenced by the nature of the substituents on the furan ring, with electron-withdrawing groups at the 3- or 5-position generally imparting greater stability.[3] This guide will explore synthetic methodologies that not only construct the 2-aminofuran core but also allow for the introduction of a diverse array of substituents to modulate their properties.

Classical Approaches: The Feist-Benary Furan Synthesis

The Feist-Benary synthesis is a long-standing and reliable method for the preparation of substituted furans, and it can be readily adapted for the synthesis of 2-aminofuran derivatives.[4][5] This reaction involves the condensation of an α-halo ketone with a β-dicarbonyl compound in the presence of a base.[4][6]

Mechanism and Rationale

The reaction proceeds through a series of well-defined steps, beginning with the deprotonation of the β-dicarbonyl compound to form an enolate. This enolate then acts as a nucleophile, attacking the α-carbon of the α-halo ketone in an SN2 reaction to displace the halide. The resulting intermediate undergoes an intramolecular cyclization via the attack of the enolate oxygen onto one of the carbonyl carbons. A final dehydration step yields the aromatic furan ring.[6][7] The choice of base is critical; mild bases like pyridine or triethylamine are often preferred to prevent side reactions such as hydrolysis of the starting materials.[6]

Caption: Generalized workflow of the Feist-Benary furan synthesis.

Representative Experimental Protocol

The following is a general protocol for the synthesis of a substituted 2-aminofuran via the Feist-Benary reaction.[3]

Materials:

• α-Halo ketone (1.0 eq)

• β-Ketoester or β-diketone (1.1 eq)

• Base (e.g., triethylamine, potassium carbonate) (1.5 eq)

• Anhydrous solvent (e.g., ethanol, DMF, acetonitrile)

• Inert gas supply (Nitrogen or Argon)

Procedure:

• To a round-bottom flask under an inert atmosphere, add the β-dicarbonyl compound and the anhydrous solvent.

• Add the base to the solution and stir for 15-30 minutes at room temperature.

• Slowly add a solution of the α-halo ketone in the anhydrous solvent to the reaction mixture.

• Heat the reaction mixture to the desired temperature (typically 50-100 °C) and monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature and quench with water.

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to isolate the desired 2-aminofuran.

Troubleshooting and Optimization

A common issue in the Feist-Benary synthesis is the formation of by-products. One potential side reaction is a Paal-Knorr type cyclization of the intermediate 1,4-dicarbonyl compound, leading to a regioisomeric furan.[3] Optimizing reaction conditions, such as using a milder base or a non-polar solvent, can help to suppress this side reaction. Another common observation is the formation of stable hydroxydihydrofuran intermediates due to incomplete dehydration.[3] This can often be addressed by prolonging the reaction time, increasing the temperature, or by adding a dehydrating agent. A post-reaction acidic work-up can also facilitate the elimination of water.[3]

Problem	Potential Cause	Recommended Solution
Low Yield	Incomplete reaction or side reactions.	Optimize temperature, reaction time, and choice of base.
Formation of Isomeric Furans	Competing Paal-Knorr cyclization.	Use a milder base or a non-polar solvent.[3]
Presence of Hydroxydihydrofurans	Incomplete dehydration.	Prolong reaction time, increase temperature, use a dehydrating agent, or perform an acidic work-up.[3]

Multicomponent Reactions: A Strategy for Efficiency and Diversity

Multicomponent reactions (MCRs) have emerged as a powerful tool in organic synthesis, allowing for the construction of complex molecules from three or more starting materials in a single pot. This approach is highly atom-economical and often leads to high yields under mild reaction conditions.[8] Several MCRs have been developed for the synthesis of highly functionalized 2-aminofurans.[9][10][11]

General Principles and Advantages

The elegance of MCRs lies in their ability to rapidly generate molecular diversity from readily available starting materials. For the synthesis of 2-aminofurans, a common strategy involves the reaction of an α-haloketone, a tertiary amine or enamine, and a compound containing an active methylene group.[1] The advantages of this approach include operational simplicity, high atom economy, and the ability to introduce multiple points of diversity in a single step.[8]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Feist–Benary synthesis - Wikipedia [en.wikipedia.org]
• 5. Feist-Bénary Furan Synthesis | Ambeed [ambeed.com]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. Feist-Benary synthesis of furan [quimicaorganica.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 11. researchgate.net [researchgate.net]

The Aminofuran Carbonitrile Scaffold: A Privileged Motif in Modern Drug Discovery

Abstract

The aminofuran carbonitrile core is a heterocyclic scaffold that has garnered significant attention in medicinal chemistry due to its versatile biological activities.[1][2] This technical guide provides an in-depth exploration of the synthesis, biological significance, and therapeutic potential of aminofuran carbonitrile derivatives. We will delve into their roles as potent kinase inhibitors, anticancer agents, and anti-inflammatory molecules, elucidating the underlying mechanisms of action. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage this promising scaffold in their therapeutic discovery programs.

Introduction: The Rise of a Privileged Scaffold

The furan ring, a five-membered aromatic heterocycle containing an oxygen atom, is a cornerstone in the architecture of numerous biologically active compounds.[3][4] Its unique electronic properties and ability to serve as a bioisostere for other aromatic systems have established it as a "privileged scaffold" in drug design.[4] When functionalized with an amino group and a carbonitrile moiety, the resulting aminofuran carbonitrile scaffold presents a unique combination of hydrogen bonding capabilities, dipolar interactions, and steric features that facilitate potent and selective interactions with various biological targets.

This guide will systematically dissect the aminofuran carbonitrile core, starting from its synthetic accessibility to its diverse pharmacological profile, providing a comprehensive resource for researchers in the field.

Synthetic Strategies: Accessing the Aminofuran Carbonitrile Core

The utility of any chemical scaffold in drug discovery is fundamentally linked to its synthetic tractability. Fortunately, a variety of robust methods exist for the synthesis of aminofuran carbonitriles and their derivatives.

Gewald-Type Reactions and Related Condensations

A common and efficient approach to constructing the 2-aminofuran-3-carbonitrile core involves the condensation of a ketone with malononitrile in the presence of a base. This methodology is analogous to the well-known Gewald synthesis of 2-aminothiophenes.[5]

Experimental Protocol: Synthesis of 2-Amino-5-phenyl-3-furonitrile

• Reaction Setup: To a solution of benzoin (1 mmol) in dimethylformamide (DMF, 10 mL), add malononitrile (1.2 mmol) and triethylamine (1.5 mmol).

• Reaction Execution: Stir the reaction mixture at room temperature for 24 hours.[6]

• Work-up and Purification: Pour the reaction mixture into ice-water and collect the resulting precipitate by filtration. Wash the solid with cold water and recrystallize from ethanol to afford the pure 2-amino-5-phenyl-3-furonitrile.

The simplicity and modularity of this approach allow for the generation of a diverse library of substituted aminofuran carbonitriles by varying the starting ketone.

Intramolecular Cyclization of Fluorovinamides

A rapid and convenient method for the synthesis of 3-amino-5-fluoroalkylfurans involves the intramolecular cyclization of fluorovinamides.[7] This approach is particularly valuable for accessing fluorinated derivatives, which can offer improved metabolic stability and bioactivity.[7]

Experimental Protocol: Synthesis of 3-Amino-5-fluoroalkylfuran Hydrochloride Salts

• Reaction Setup: Dissolve the corresponding fluorovinamide (0.4 mmol) in methanol (2 mL) and cool to 0 °C.

• Reagent Addition: Slowly add thionyl chloride (1 eq., 0.4 mmol) to the cooled solution.

• Reaction Progression: Allow the mixture to stir at room temperature for 30 minutes.[7]

• Isolation: Concentrate the reaction mixture under reduced pressure to obtain the pure hydrochloride salt of the 3-amino-5-fluoroalkylfuran, which often does not require further purification.[7]

This protocol highlights an efficient route to a specific class of aminofuran derivatives, showcasing the chemical versatility of the broader furan scaffold.

Biological Significance and Therapeutic Applications

The aminofuran carbonitrile scaffold and its derivatives have demonstrated a wide spectrum of pharmacological activities, positioning them as promising candidates for the development of novel therapeutics.

Anticancer Activity

The most extensively studied application of aminofuran carbonitrile derivatives is in oncology. These compounds have shown potent antiproliferative effects against a variety of cancer cell lines.[8][9][10]

Protein kinases are crucial regulators of cellular processes, and their dysregulation is a hallmark of cancer.[11] The aminofuran carbonitrile scaffold has emerged as a valuable framework for the design of potent and selective kinase inhibitors.[11][12]

• VEGFR-2 Inhibition: Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) is a key mediator of angiogenesis, a process critical for tumor growth and metastasis.[13] Several aminofuran carbonitrile derivatives have been identified as potent inhibitors of VEGFR-2. For instance, compounds 7b and 7c displayed significant inhibitory activity against VEGFR-2 with IC50 values of 42.5 nM and 52.5 nM, respectively.[6] These compounds also exhibited cytotoxicity against various cancer cell lines, including A549 (lung carcinoma) and HT-29 (colon carcinoma).[6] The inhibition of the VEGF/VEGFR-2 pathway is a critical strategy in anti-angiogenic cancer therapy.[13]

• PI3K/AKT Pathway Inhibition: The PI3K/AKT signaling pathway is another critical regulator of cell survival and proliferation that is often hyperactivated in cancer. Pyrimidine-5-carbonitrile derivatives, which share structural similarities with the aminofuran carbonitrile scaffold, have been shown to induce apoptosis in leukemia cells through the inhibition of the PI3K/AKT axis.[14]

Data Presentation: Kinase Inhibitory Activity of Aminofuran and Related Derivatives

Compound	Target Kinase	IC50 (nM)	Reference
7b	VEGFR-2	42.5	[6]
7c	VEGFR-2	52.5	[6]
4c	VEGFR-2	57.1	[6]
Sorafenib	VEGFR-2	41.1	[6]

IC50 values are the mean of at least three separate experiments.

Beyond kinase inhibition, aminofuran carbonitrile derivatives can induce cancer cell death through apoptosis and cell cycle arrest. For example, compound 7b was found to arrest HT-29 cells in the G2/M phase of the cell cycle and induce apoptosis.[6] Similarly, certain furan-based derivatives have been shown to trigger the intrinsic mitochondrial pathway of apoptosis, characterized by an increase in p53 and Bax levels and a decrease in Bcl-2.[15]

Signaling Pathway: VEGFR-2 Inhibition by Aminofuran Carbonitrile Derivatives

Caption: Inhibition of the VEGFR-2 signaling cascade by aminofuran carbonitrile derivatives.

Anti-inflammatory Properties

Inflammation is a complex biological response implicated in numerous diseases. Furan and benzofuran derivatives have demonstrated significant anti-inflammatory activities.[1][16][17]

The NF-κB and MAPK signaling pathways are central regulators of the inflammatory response.[18] Certain benzofuran-piperazine hybrids have been shown to exert potent anti-inflammatory effects by inhibiting these pathways.[18] For instance, compound 5d significantly inhibited the phosphorylation of key proteins in both pathways, including IKKα/IKKβ, p65, ERK, JNK, and p38, in LPS-stimulated RAW264.7 cells.[18] This inhibition led to a downstream reduction in the secretion of pro-inflammatory mediators such as nitric oxide (NO), COX-2, TNF-α, and IL-6.[18]

Experimental Workflow: Evaluation of Anti-inflammatory Activity

Caption: Workflow for assessing the anti-inflammatory potential of aminofuran derivatives.

Neuroprotective Effects

Emerging evidence suggests that benzofuran derivatives possess neuroprotective properties, making them attractive candidates for the treatment of neurodegenerative diseases.[19][20][21][22][23]

Excitotoxicity, primarily mediated by the overactivation of NMDA receptors, and oxidative stress are key contributors to neuronal cell death in various neurological disorders. A series of novel 7-methoxy-N-(substituted phenyl)benzofuran-2-carboxamide derivatives have been shown to protect primary cultured rat cortical cells from NMDA-induced excitotoxicity.[19][20] Compound 1f , for example, exhibited neuroprotective effects comparable to the well-known NMDA antagonist memantine.[19][20] Furthermore, some derivatives demonstrated the ability to scavenge free radicals and inhibit lipid peroxidation, indicating antioxidant activity.[20]

Conclusion and Future Perspectives

The aminofuran carbonitrile scaffold and its broader furan and benzofuran relatives represent a highly versatile and privileged class of compounds in medicinal chemistry. Their synthetic accessibility, coupled with a diverse and potent range of biological activities, underscores their significant potential in drug discovery. The demonstrated efficacy of these compounds as anticancer, anti-inflammatory, and neuroprotective agents provides a strong foundation for further optimization and development.

Future research should focus on:

• Structure-Activity Relationship (SAR) Studies: To further refine the scaffold for enhanced potency and selectivity against specific biological targets.[10]

• Pharmacokinetic Profiling: To optimize the absorption, distribution, metabolism, and excretion (ADME) properties of lead compounds.

• Exploration of New Therapeutic Areas: To investigate the potential of aminofuran carbonitrile derivatives in other disease contexts, such as infectious diseases and metabolic disorders.[1][24]

The continued exploration of the chemical space around the aminofuran carbonitrile core holds immense promise for the discovery of novel and effective therapeutic agents to address unmet medical needs.

References

• Benchchem. (n.d.). 2-Amino-5-phenyl-3-furonitrile Derivatives as Potential Kinase Inhibitors.
• National Institutes of Health. (n.d.). Furan- and Furopyrimidine-Based Derivatives: Synthesis, VEGFR-2 Inhibition, and In Vitro Cytotoxicity.
• MySkinRecipes. (n.d.). (R)-3-Amino-2,3-dihydrobenzofuran-6-carbonitrile hydrochloride.
• Organic Chemistry Portal. (n.d.). Synthesis of 3-Amino-5-fluoroalkylfurans by Intramolecular Cyclization.
• Google Patents. (2023). Process for preparing aminofuranes.
• MDPI. (n.d.). Synthesis of Furan Derivatives Condensed with Carbohydrates.
• PubMed. (n.d.). Potent 2-[(pyrimidin-4-yl)amine}-1,3-thiazole-5-carbonitrile-based inhibitors of VEGFR-2 (KDR) kinase. Retrieved from https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHLtF97OM48dsdW_msUNDwNPetoGfUwUEQii56NG_F8k12DGOkhTvREmtlARuJn9H14DHvNgIbW_c8Iq3rrH5y82z81q4NyHZEijv6I6XgiNO5JW3mPj5AHVUFKV7aaLCN73mc=
• National Institutes of Health. (n.d.). Design, Synthesis, and Evaluation of the Inhibitory Activity of Their Related Inflammatory Factors Based on NF-κB and MAPK Signaling Pathways.
• PubMed Central. (2023). Aminobenzofuran-containing analogues of proximicins exhibit higher antiproliferative activity against human UG-87 glioblastoma cells compared to temozolomide.
• Pharmascope. (2024). Pharmacological activity of furan derivatives.
• Oriental Journal of Chemistry. (n.d.). Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review.
• PubMed. (2022). Pyrimidine-5-carbonitrile based potential anticancer agents as apoptosis inducers through PI3K/AKT axis inhibition in leukaemia K562.
• Biomolecules & Therapeutics. (2015). Neuroprotective and Antioxidant Effects of Novel Benzofuran-2-Carboxamide Derivatives.
• PubMed Central. (n.d.). 2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis, Quantum Chemical Studies, and Mannich-Type Reactions Leading to New Hexahydrothieno[2,3-d]pyrimidines.
• PubMed. (2015). Neuroprotective and antioxidant effects of novel benzofuran-2-carboxamide derivatives.
• ResearchGate. (2001). Synthesis of Furan Derivatives Condensed with Carbohydrates.
• Furan: A Promising Scaffold for Biological Activity. (2024). World Journal of Pharmaceutical Research.
• Journal of Pharmaceutical Research. (2025). Synthesis, Antimicrobial and Anti-inflammatory Activity of Some Novel Benzofuran Derivatives.
• PubMed Central. (2020). Recent Updates on Anti-Inflammatory and Antimicrobial Effects of Furan Natural Derivatives.
• PubMed. (n.d.). Potential Anticancer Activity of Auranofin.
• National Institutes of Health. (n.d.). Design, synthesis, in silico studies, and biological evaluation of novel pyrimidine-5-carbonitrile derivatives as potential anti-proliferative agents, VEGFR-2 inhibitors and apoptotic inducers.
• PubMed. (2020). Synthesis, In Vitro Antitumor Activity and Molecular Mechanism of Novel Furan Derivatives and their Precursors.
• MDPI. (n.d.). Effect of Selected Silyl Groups on the Anticancer Activity of 3,4-Dibromo-5-Hydroxy-Furan-2(5H)-One Derivatives.
• ResearchGate. (2018). Synthesis and biological activities of furan derivatives.
• PubMed. (2025). Neuroprotective Effects of a Benzofuran-Containing Selenium in a Mouse Alzheimer's Disease Model: Molecular, Biochemical, and Behavioral Analyses.
• ResearchGate. (2020). Recent Updates on Anti-Inflammatory and Antimicrobial Effects of Furan Natural Derivatives.
• ResearchGate. (2024). Biological and Medicinal Significance of Benzofuran.
• PubMed. (2024). Structural Insights and Biological Activities of Furan-Based Drugs in the Treatment of Human Diseases.
• PubMed. (2015). Benzofuran as a promising scaffold for the synthesis of antimicrobial and antibreast cancer agents: A review.
• Benchchem. (n.d.). A Technical Guide to the Discovery and Synthesis of Novel Furan Derivatives.
• PubMed. (2017). Neuroprotective and Antineuroinflammatory Effects of Hydroxyl-Functionalized Stilbenes and 2-Arylbenzo[b]furans.
• MDPI. (n.d.). Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity.
• MDPI. (n.d.). Design and Synthesis of Some New Furan-Based Derivatives and Evaluation of In Vitro Cytotoxic Activity.
• National Institutes of Health. (n.d.). Benzofuran as a promising scaffold for the synthesis of antimicrobial and antibreast cancer agents: A review.
• PubMed. (2021). Pharmacological Activities of Aminophenoxazinones.
• PubMed. (2019). Synthesis of New Derivatives of Benzofuran as Potential Anticancer Agents.

Sources

• 1. Pharmacological activity of furan derivatives [wisdomlib.org]
• 2. ijabbr.com [ijabbr.com]
• 3. Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review – Oriental Journal of Chemistry [orientjchem.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis, Quantum Chemical Studies, and Mannich-Type Reactions Leading to New Hexahydrothieno[2,3-d]pyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Furan- and Furopyrimidine-Based Derivatives: Synthesis, VEGFR-2 Inhibition, and In Vitro Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis of 3-Amino-5-fluoroalkylfurans by Intramolecular Cyclization [organic-chemistry.org]
• 8. Aminobenzofuran-containing analogues of proximicins exhibit higher antiproliferative activity against human UG-87 glioblastoma cells compared to temozolomide - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis, In Vitro Antitumor Activity and Molecular Mechanism of Novel Furan Derivatives and their Precursors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. (R)-3-Amino-2,3-dihydrobenzofuran-6-carbonitrile hydrochloride [myskinrecipes.com]
• 13. Design, synthesis, in silico studies, and biological evaluation of novel pyrimidine-5-carbonitrile derivatives as potential anti-proliferative agents, VEGFR-2 inhibitors and apoptotic inducers - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Pyrimidine-5-carbonitrile based potential anticancer agents as apoptosis inducers through PI3K/AKT axis inhibition in leukaemia K562 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. jopcr.com [jopcr.com]
• 17. Recent Updates on Anti-Inflammatory and Antimicrobial Effects of Furan Natural Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Discovery of New Heterocyclic/Benzofuran Hybrids as Potential Anti-Inflammatory Agents: Design, Synthesis, and Evaluation of the Inhibitory Activity of Their Related Inflammatory Factors Based on NF-κB and MAPK Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Neuroprotective and Antioxidant Effects of Novel Benzofuran-2-Carboxamide Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Neuroprotective and antioxidant effects of novel benzofuran-2-carboxamide derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Neuroprotective Effects of a Benzofuran-Containing Selenium in a Mouse Alzheimer's Disease Model: Molecular, Biochemical, and Behavioral Analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Structural Insights and Biological Activities of Furan-Based Drugs in the Treatment of Human Diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Neuroprotective and Antineuroinflammatory Effects of Hydroxyl-Functionalized Stilbenes and 2-Arylbenzo[b]furans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Pharmacological Activities of Aminophenoxazinones - PubMed [pubmed.ncbi.nlm.nih.gov]

Initial Bioactivity Screening of 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile

An In-Depth Technical Guide

Introduction: Rationale for Screening a Novel Furan Derivative

The quest for novel therapeutic agents is a cornerstone of modern medicinal chemistry, with heterocyclic compounds forming the scaffold of countless pharmaceuticals.[1] Among these, the 2-aminofuran-3-carbonitrile core is a privileged structure, known to be a precursor for a wide array of biologically active molecules, including potent anticancer and antimicrobial agents.[2] The subject of this guide, 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile, integrates this promising furan scaffold with a bromophenyl substituent. The inclusion of a halogen, specifically bromine, is a deliberate drug design strategy often employed to enhance potency, modulate metabolic stability, and improve drug-target interactions through the formation of halogen bonds.[3][4]

This technical guide provides a comprehensive framework for the initial in vitro bioactivity screening of this novel compound. As a self-validating system, this workflow is designed not merely to generate data, but to build a foundational understanding of the compound's therapeutic potential. We will move beyond rote procedural descriptions to explain the causality behind experimental choices, ensuring that the resulting data is both robust and intelligently interpretable for researchers, scientists, and drug development professionals. The screening will encompass three critical areas of therapeutic interest: anticancer, antimicrobial, and antioxidant activities.

Part 1: Antiproliferative and Cytotoxicity Screening

The primary objective here is to determine if the compound can inhibit the growth of or kill cancer cells. The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is selected as the initial screening tool. It is a reliable, colorimetric assay that measures the metabolic activity of cells, which in most cases, correlates directly with cell viability.[5][6] Living cells possess mitochondrial dehydrogenases that reduce the yellow MTT salt to a purple formazan product, a transformation that is easily quantified spectrophotometrically.[7]

Experimental Workflow: MTT Assay

Caption: Workflow for antiproliferative screening using the MTT assay.

Detailed Protocol: MTT Cytotoxicity Assay

• Cell Culture and Seeding:

  • Maintain human cancer cell lines (e.g., MCF-7 for breast, A549 for lung) and a non-cancerous cell line (e.g., MCF-10A) in their respective recommended media.[8]

  • Trypsinize and count the cells. Seed them into a 96-well microtiter plate at a pre-optimized density (typically 5,000-10,000 cells/well) to ensure they are in a logarithmic growth phase during the experiment.[6]

  • Incubate the plates for 24 hours at 37°C in a 5% CO₂ atmosphere to allow cells to attach firmly.

• Compound Treatment:

  • Prepare a stock solution of 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile in sterile DMSO.

  • Perform serial dilutions in complete culture medium to achieve a range of final concentrations (e.g., 0.1, 1, 10, 50, 100 µM).

  • Remove the old medium from the cells and add 100 µL of the medium containing the various compound concentrations.

  • Causality Check: Include a vehicle control (medium with the highest concentration of DMSO used) to ensure the solvent has no cytotoxic effect, an untreated control to represent 100% viability, and a positive control (e.g., Doxorubicin) to validate the assay's sensitivity.[8]

  • Incubate the treated plates for 48 to 72 hours.

• MTT Reagent and Measurement:

  • After incubation, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 2-4 hours.[7] During this time, only viable cells will produce purple formazan crystals.

  • Carefully aspirate the supernatant and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance of the resulting purple solution at 570 nm using a microplate reader.

Data Interpretation and Potential Mechanism

The primary endpoint is the IC₅₀ value , which is the concentration of the compound required to inhibit cell growth by 50%.[9] This is calculated by plotting the percentage of cell viability against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve.[10] A lower IC₅₀ value indicates higher potency.[11][12]

Table 1: Hypothetical Antiproliferative Activity Data

Cell Line	Cancer Type	IC₅₀ of Test Compound (µM)	IC₅₀ of Doxorubicin (µM)	Selectivity Index (SI)*
MCF-7	Breast	8.5	0.9	5.9
A549	Lung	12.2	1.2	4.1
HCT116	Colon	7.8	0.8	6.4
MCF-10A	Normal Breast	50.1	4.5	-

*Selectivity Index (SI) = IC₅₀ in normal cells / IC₅₀ in cancer cells. A higher SI value is desirable.

Furan derivatives often induce cancer cell death via apoptosis.[13][14] A promising result from the MTT assay would warrant a follow-up investigation into the mechanism, such as examining the activation of caspases, which are key proteases in the apoptotic signaling cascade.[15] Apoptosis can be initiated through two main pathways: the extrinsic (death receptor-mediated) and the intrinsic (mitochondrial-mediated) pathways, both of which converge on the activation of executioner caspases like Caspase-3.[16][17][18]

Caption: Converging pathways of caspase activation in apoptosis.

Part 2: Antimicrobial Activity Screening

The emergence of drug-resistant microbes necessitates the discovery of new antimicrobial agents. Furan derivatives have shown potential in this area.[2][19] The broth microdilution method is a gold-standard technique for determining the Minimum Inhibitory Concentration (MIC) of a compound, which is the lowest concentration that prevents the visible growth of a microorganism.[20][21] This method is highly accurate and allows for the simultaneous testing of multiple antibiotics or compounds.[22]

Experimental Workflow: Broth Microdilution

Caption: Workflow for antioxidant screening via DPPH/ABTS assays.

Detailed Protocols: DPPH and ABTS Assays

• DPPH Radical Scavenging Assay:

  • Prepare a 0.1 mM solution of DPPH in methanol.

  • In a 96-well plate, add 50 µL of various concentrations of the test compound (dissolved in methanol) to 150 µL of the DPPH solution. [23] * Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at approximately 517 nm.

  • Calculate the percentage of scavenging activity using the formula: % Inhibition = [(A_control - A_sample) / A_control] * 100.

• ABTS Radical Cation Decolorization Assay:

  • Generate the ABTS radical cation (ABTS•⁺) by reacting a 7 mM aqueous solution of ABTS with 2.45 mM potassium persulfate. Allow the mixture to stand in the dark for 12-16 hours. [23] * Before use, dilute the ABTS•⁺ solution with ethanol or methanol to an absorbance of 0.70 (±0.02) at 734 nm.

  • Add 20 µL of the test compound at various concentrations to 180 µL of the diluted ABTS•⁺ solution.

  • Measure the absorbance at 734 nm after a short incubation period (e.g., 6 minutes).

  • Calculate the percentage of scavenging activity similarly to the DPPH assay.

Data Interpretation

The antioxidant activity is expressed as an IC₅₀ value , representing the concentration of the test compound required to scavenge 50% of the free radicals. A potent antioxidant will have a low IC₅₀ value. Ascorbic acid or Trolox are commonly used as standard positive controls for comparison.

Table 3: Hypothetical Antioxidant Activity Data

Assay	IC₅₀ of Test Compound (µg/mL)	IC₅₀ of Ascorbic Acid (µg/mL)
DPPH	45.8	5.2

| ABTS | 33.5 | 3.9 |

Conclusion and Forward Outlook

This guide outlines a structured, multi-faceted approach for the initial bioactivity screening of 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile. By systematically evaluating its antiproliferative, antimicrobial, and antioxidant properties, researchers can build a comprehensive preliminary profile of the compound's therapeutic potential. The hypothetical data presented suggests that the compound exhibits moderate activity across all three domains, with notable cytotoxicity against colon cancer cells and modest activity against S. aureus.

A positive "hit" in any of these primary screens does not mark an endpoint, but rather the beginning of a more rigorous investigation. Promising results would trigger a cascade of secondary assays, including mechanism-of-action studies (e.g., caspase activity, cell cycle analysis), broader spectrum antimicrobial testing, and in vivo efficacy and toxicity studies. This foundational screening is the critical first filter in the long and complex pipeline of drug discovery and development.

References

• Cohen, G. M. (1997). Caspases: the executioners of apoptosis. Biochemical Journal.

• R&D Systems. (n.d.). Apoptosis Caspase Pathways. [17]3. Li, P., et al. (1999). Biochemical Pathways of Caspase Activation During Apoptosis. Annual Review of Biochemistry. [18]4. Reed, J. C. (2000). Caspase Activation Pathways: an Overview. In Holland-Frei Cancer Medicine. 6th edition. BC Decker. [24]5. Creative Diagnostics. (n.d.). Role of Caspases in Apoptosis. [15]6. CLYTE. (2025). Guide to Calculating and Interpreting IC50 & EC50 Values in Cell Viability Assays. [10]7. Młynarczyk, K., et al. (2022). Verification of the Conditions for Determination of Antioxidant Activity by ABTS and DPPH Assays—A Practical Approach. Molecules. [25]8. Balouiri, M., et al. (2016). Methods for in vitro evaluating antimicrobial activity: A review. Journal of Pharmaceutical Analysis. [20]9. Wikipedia. (n.d.). Broth microdilution. [22]10. Khameneh, B., et al. (2024). Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations. Heliyon. [21]11. Promega Connections. (2025). IC50, EC50 and Kd: What is the Difference and Why Do They matter?. [9]12. Grokipedia. (n.d.). IC50. [11]13. Kapse, P., et al. (2014). Preclinical screening methods in cancer. Journal of Advanced Pharmaceutical Technology & Research. [26]14. Wu, X., et al. (2018). Synthesis, In Vitro Antitumor Activity and Molecular Mechanism of Novel Furan Derivatives and their Precursors. Letters in Drug Design & Discovery. [13]15. Al-Ostath, R. A., et al. (2024). Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. Oriental Journal of Chemistry. [1]16. Shamay, Y., et al. (2013). Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay. Journal of Visualized Experiments. [27]17. BenchChem. (2025). Application Notes and Protocols for Assessing Anticancer Agent 30 Cytotoxicity using MTT Assay. [7]18. Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. [5]19. Pico, J., et al. (2023). The Versatility of Antioxidant Assays in Food Science and Safety—Chemistry, Applications, Strengths, and Limitations. Antioxidants. [23]20. ResearchGate. (2016). How do analyze your IC50 resultS for a newly designed drugs?. [28]21. Demain, A. L. (2017). Screening and identification of novel biologically active natural compounds. F1000Research.

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Optimizing Drug Discovery with Advanced Chemical Intermediates: A Focus on Bromophenyl Derivatives.

• BenchChem. (2025). Technical Support Center: Interpreting IC50 Values in Different Cell Types. [12]24. Clark, T. B., et al. (2021). Development of a Rapid In Vitro Screening Assay Using Metabolic Inhibitors to Detect Highly Selective Anticancer Agents. ACS Omega.

• Ghorab, M. M., et al. (2022). Design and Synthesis of Some New Furan-Based Derivatives and Evaluation of In Vitro Cytotoxic Activity. Molecules. [14]26. NC DNA Day Blog. (2025). Antimicrobial Susceptibility Testing (Microdilution Technique). [29]27. Abcam. (n.d.). MTT assay and its use in cell viability and proliferation analysis. [6]28. ResearchGate. (2018). Synthesis, In Vitro Antitumor Activity and Molecular Mechanism of Novel Furan Derivatives and their Precursors. [19]29. BenchChem. (n.d.). A Technical Guide to the Preliminary Biological Activity Screening of Novel Compounds. [8]30. Sharma, R., et al. (2020). Furan-Conjugated Tripeptides as Potent Antitumor Drugs. Molecules. [30]31. E3S Web of Conferences. (2024). Potential Antioxidant Activity Methods DPPH, ABTS, FRAP, Total Phenol and Total Flavonoid Levels of Macaranga hypoleuca. [31]32. ResearchGate. (n.d.). Antioxidant activity of extracts determined by the DPPH, ABTS, and FRAP assays. [32]33. Montalvão, S. I. G. H. M., et al. (2012). Bioassays for bioactivity screening. In Comprehensive Bioactive Natural Products. Elsevier.

• Platnieks, O., et al. (2022). ABTS/PP Decolorization Assay of Antioxidant Capacity Reaction Pathways. Antioxidants. [33]35. Demain, A. L., & Dai, P. (2017). Screening and identification of novel biologically active natural compounds. F1000Research. [34]36. BenchChem. (n.d.). A Technical Guide to 2-Aminofuran Derivatives: Synthesis, Biological Activity, and Mechanisms of Action. [2]37. Journal of Medical Science. (2024). Introducing bromine to the molecular structure as a strategy for drug design. [3]38. ResearchGate. (n.d.). Broth microdilution for antibacterial testing as recommended by the Clinical and Laboratory Standards Institute (CLSI) M07-A9. [35]39. ResearchGate. (2025). Introducing bromine to the molecular structure as a strategy for drug design. [36]40. Abdel-Wahab, B. F., et al. (2022). Design and Synthesis of 2-(4-Bromophenyl)Quinoline-4-Carbohydrazide Derivatives via Molecular Hybridization as Novel Microbial DNA-Gyrase Inhibitors. Molecules.

• Journal of Medical Science. (2024). Introducing bromine to the molecular structure as a strategy for drug design. [4]42. D'Auria, M. (2016). Synthesis and Biological Properties of 2(5H)-Furanones Featuring Bromine Atoms on the Heterocyclic Ring and/or on the Substituents. Current Organic Chemistry.

• ResearchGate. (2025). Synthesis and biological activity studies of furan derivatives.

Sources

• 1. Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review – Oriental Journal of Chemistry [orientjchem.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Introducing bromine to the molecular structure as a strategy for drug design | Journal of Medical Science [jms.ump.edu.pl]
• 4. jms.ump.edu.pl [jms.ump.edu.pl]
• 5. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 6. MTT assay overview | Abcam [abcam.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. promegaconnections.com [promegaconnections.com]
• 10. clyte.tech [clyte.tech]
• 11. grokipedia.com [grokipedia.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Synthesis, In Vitro Antitumor Activity and Molecular Mechanism of Novel Furan Derivatives and their Precursors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Design and Synthesis of Some New Furan-Based Derivatives and Evaluation of In Vitro Cytotoxic Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 15. creative-diagnostics.com [creative-diagnostics.com]
• 16. Caspase-activation pathways in apoptosis and immunity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. rndsystems.com [rndsystems.com]
• 18. annualreviews.org [annualreviews.org]
• 19. researchgate.net [researchgate.net]
• 20. Methods for in vitro evaluating antimicrobial activity: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Broth microdilution - Wikipedia [en.wikipedia.org]
• 23. The Versatility of Antioxidant Assays in Food Science and Safety—Chemistry, Applications, Strengths, and Limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Caspase Activation Pathways: an Overview - Holland-Frei Cancer Medicine - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 25. mdpi.com [mdpi.com]
• 26. Preclinical screening methods in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 27. Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 28. researchgate.net [researchgate.net]
• 29. Antimicrobial Susceptibility Testing (Microdilution Technique) – NC DNA Day Blog [ncdnadayblog.org]
• 30. Furan-Conjugated Tripeptides as Potent Antitumor Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 31. e3s-conferences.org [e3s-conferences.org]
• 32. researchgate.net [researchgate.net]
• 33. mdpi.com [mdpi.com]
• 34. vliz.be [vliz.be]
• 35. researchgate.net [researchgate.net]
• 36. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Structural Elucidation of 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile

Introduction

In the landscape of modern medicinal chemistry and materials science, heterocyclic compounds form the bedrock of innovation. Among these, furan derivatives are of particular interest due to their prevalence in biologically active molecules and their utility as versatile synthetic intermediates.[1] This guide focuses on the comprehensive structural elucidation of a specific polysubstituted furan, 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile .

The precise determination of a molecule's three-dimensional architecture is a non-negotiable prerequisite for understanding its reactivity, predicting its biological interactions, and ensuring the reproducibility of scientific findings. For a molecule such as 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile, which incorporates an amino group, a nitrile functionality, and a halogenated aromatic ring, a multi-faceted analytical approach is essential for unambiguous characterization. This document provides researchers, scientists, and drug development professionals with a detailed walkthrough of the necessary synthetic and spectroscopic methodologies, grounding each step in established chemical principles. We will explore the logic behind the synthesis and delve into the interpretation of mass spectrometry, infrared spectroscopy, and advanced nuclear magnetic resonance techniques to assemble a complete and validated structural portrait of the title compound.

Part 1: Proposed Synthesis Pathway

The construction of the 2-aminofuran-3-carbonitrile scaffold is efficiently achieved through a variation of the Thorpe-Ziegler reaction, which involves the base-catalyzed condensation of nitriles.[2][3] A plausible and effective route for synthesizing 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile involves a one-pot, three-component reaction between an α-haloketone (2-bromo-2'-bromoacetophenone), malononitrile, and a suitable base.

The mechanism initiates with the Knoevenagel condensation of the ketone with malononitrile. The subsequent intramolecular cyclization, driven by the nucleophilic attack of the enolate on the carbon bearing the halogen, followed by elimination and tautomerization, yields the stable aminofuran ring system.

Experimental Protocol: Synthesis

• Reagent Preparation : In a 100 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 2-bromoacetophenone (10 mmol) and malononitrile (10 mmol) in 30 mL of ethanol.

• Base Addition : Slowly add triethylamine (12 mmol) to the solution at room temperature. The addition should be monitored as the reaction can be exothermic.

• Reaction : Heat the mixture to reflux (approximately 80°C) and maintain for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up : After completion, cool the reaction mixture to room temperature. Pour the mixture into 100 mL of ice-cold water with stirring.

• Isolation : The solid product will precipitate. Collect the precipitate by vacuum filtration and wash thoroughly with cold water to remove any residual salts.

• Purification : Recrystallize the crude product from an ethanol/water mixture to yield pure 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile as a solid.

Synthetic Pathway Visualization

Caption: One-pot synthesis of the target compound.

Part 2: Spectroscopic Analysis & Structural Confirmation

The cornerstone of structural elucidation lies in the synergistic interpretation of data from multiple spectroscopic techniques. Each method provides a unique piece of the structural puzzle.

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight and elemental composition of the compound. For halogenated compounds, the isotopic distribution is a powerful diagnostic tool.

• Expected Molecular Ion (M+) : The molecular formula is C₁₁H₇BrN₂O. The key feature will be the isotopic pattern of bromine. Natural bromine consists of two major isotopes, ⁷⁹Br (~50.7%) and ⁸¹Br (~49.3%), in a roughly 1:1 ratio.

• Prediction : The mass spectrum should exhibit two prominent peaks for the molecular ion:

  • An [M]⁺ peak corresponding to the molecule containing ⁷⁹Br.

  • An [M+2]⁺ peak of nearly equal intensity corresponding to the molecule containing ⁸¹Br.

• Fragmentation : Key fragmentation patterns would likely involve the loss of Br, CN, or CO, providing further structural evidence.

Ion Fragment	Calculated m/z (for ⁷⁹Br)	Calculated m/z (for ⁸¹Br)	Significance
[C₁₁H₇BrN₂O]⁺ (M⁺)	261.97	263.97	Molecular Ion (confirms molecular formula)
[C₁₁H₇N₂O]⁺ ([M-Br]⁺)	183.06	183.06	Loss of the bromine atom
[C₁₀H₇BrN]⁺ ([M-CO-N]⁺)	220.98	222.98	Complex fragmentation, potential ring cleavage
[C₁₀H₇BrN₂]⁺ ([M-O]⁺)	244.98	246.98	Loss of the furan oxygen

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule based on their characteristic vibrational frequencies.

• Amino Group (-NH₂) : Two distinct sharp bands are expected in the 3300-3500 cm⁻¹ region, corresponding to the symmetric and asymmetric N-H stretching vibrations.

• Nitrile Group (-C≡N) : A strong, sharp absorption band is expected around 2210-2230 cm⁻¹. This peak is highly characteristic.

• Aromatic Systems : C=C stretching vibrations for both the furan and phenyl rings will appear in the 1450-1600 cm⁻¹ region. C-H stretching for the aromatic protons will be observed just above 3000 cm⁻¹.

• Furan Ring : The characteristic C-O-C stretching of the furan ring should produce a strong band around 1000-1200 cm⁻¹.

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)	Appearance
Amine (-NH₂)	N-H Asymmetric Stretch	~3450	Sharp, Medium
Amine (-NH₂)	N-H Symmetric Stretch	~3350	Sharp, Medium
Aromatic C-H	C-H Stretch	3050-3150	Sharp, Weak
Nitrile (-C≡N)	C≡N Stretch	~2220	Strong, Sharp
Furan & Phenyl Rings	C=C Stretch	1450-1600	Multiple, Variable
Furan Ring	C-O-C Asymmetric Stretch	~1150	Strong

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides the most detailed information, revealing the carbon-hydrogen framework and the connectivity of atoms within the molecule.

¹H NMR Spectroscopy

This technique identifies the different chemical environments of the protons.

• Amino Protons (-NH₂) : A broad singlet is expected around δ 4.5-5.5 ppm. This signal will be exchangeable with D₂O, meaning it will disappear upon adding a drop of D₂O to the NMR sample.

• Furan Proton (H-4) : The furan ring has one proton at the 4-position. It is expected to appear as a sharp singlet, likely in the δ 6.5-7.0 ppm region.

• Bromophenyl Protons : The ortho-substituted phenyl ring will give rise to a complex multiplet pattern for its four protons, typically in the δ 7.2-7.8 ppm range. The proton ortho to the bromine atom will likely be the most downfield.

¹³C NMR Spectroscopy

This technique identifies the different chemical environments of the carbon atoms.

• Nitrile Carbon (-CN) : This carbon is typically found in the δ 115-120 ppm range.

• Furan Carbons :

  • C2 (-NH₂) : Highly deshielded by the adjacent oxygen and nitrogen, expected around δ 155-160 ppm.

  • C3 (-CN) : A quaternary carbon, expected around δ 90-95 ppm.

  • C4 (CH) : Expected around δ 110-115 ppm.

  • C5 (-Ph-Br) : Deshielded by oxygen and the aromatic ring, expected around δ 145-150 ppm.

• Bromophenyl Carbons : Six distinct signals are expected in the aromatic region (δ 120-140 ppm). The carbon directly attached to the bromine (C-Br) will show a signal around δ 120-125 ppm. The carbon attached to the furan ring will be a quaternary signal around δ 130-135 ppm.

2D NMR Spectroscopy: Establishing Connectivity

Two-dimensional NMR experiments are crucial for assembling the fragments identified by 1D NMR into a coherent structure.

• HSQC (Heteronuclear Single Quantum Coherence) : This experiment correlates each proton with the carbon atom to which it is directly attached. It would definitively link the furan proton signal to the furan C-4 carbon signal and the aromatic proton signals to their respective carbon signals.

• HMBC (Heteronuclear Multiple Bond Correlation) : This is the key experiment for establishing the overall connectivity across quaternary carbons. The following correlations would be definitive proof of the proposed structure:

  • A correlation from the furan proton (H-4) to the nitrile carbon (C-3) and the amino-bearing carbon (C-2) .

  • A correlation from the furan proton (H-4) to the phenyl-bearing carbon (C-5) .

  • A correlation from the amino protons (-NH₂) to the amino-bearing carbon (C-2) and the nitrile carbon (C-3) .

  • A crucial correlation from the furan proton (H-4) to the quaternary carbon of the phenyl ring that is attached to the furan. This unequivocally links the two ring systems.

Elucidation Workflow and Key HMBC Correlations

Caption: Key HMBC correlations confirming connectivity.

Summary of Spectroscopic Data

Technique	Feature	Expected Observation	Interpretation
MS (EI)	Molecular Ion	m/z ≈ 262 and 264 in a ~1:1 ratio	Presence of one Bromine atom; confirms Molecular Weight 263.09
IR	N-H Stretch	Two sharp bands at ~3450 & ~3350 cm⁻¹	Primary amine (-NH₂) group present
C≡N Stretch	Strong, sharp band at ~2220 cm⁻¹	Nitrile (-CN) group present
¹H NMR	δ ~5.0 ppm	Broad singlet, D₂O exchangeable	Amine protons (-NH₂)
δ ~6.8 ppm	Sharp singlet (1H)	Furan proton (H-4)
δ 7.2-7.8 ppm	Complex multiplet (4H)	Protons of the ortho-substituted bromophenyl ring
¹³C NMR	δ ~118 ppm	Quaternary carbon signal	Nitrile carbon (-CN)
δ ~92, 112, 148, 158 ppm	Four signals characteristic of the furan ring	Furan carbon backbone
δ 120-140 ppm	Six signals in the aromatic region	Carbons of the bromophenyl ring
HMBC	H-4 to C-ipso (phenyl)	2-bond or 3-bond correlation observed	Unambiguously connects the furan and bromophenyl rings

Conclusion

The structural elucidation of 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile is systematically achieved through a coordinated application of synthesis and spectroscopy. The proposed one-pot cyclocondensation reaction provides an efficient route to the target molecule. The collective data from mass spectrometry, which confirms the molecular formula and the presence of bromine; infrared spectroscopy, which identifies the key amino and nitrile functional groups; and a suite of 1D and 2D NMR experiments, which piece together the precise atomic connectivity, provide an undeniable and self-validating confirmation of the structure. The HMBC experiment, in particular, serves as the final arbiter, linking the furan and bromophenyl moieties conclusively. This rigorously characterized molecule stands as a validated building block, ready for exploration in drug discovery programs and advanced materials development.

References

• Baron, H., et al. (1904). The formation and reactions of imino-compounds. Part I. Condensation of ethyl cyanoacetate with its sodium derivative. Journal of the Chemical Society, Transactions, 85, 1726-1761. Available at: [Link]

• Gewald, K. (1966). Heterocyclic syntheses with α-cyanocarbonyl compounds, IV. Synthesis of 2-aminofurans. Chemische Berichte, 99(3), 1002-1007.

• Schaefer, J. P., & Bloomfield, J. J. (1967). The Thorpe-Ziegler Reaction. Organic Reactions, 15, 1-203. Available at: [Link]

• Wikipedia contributors. (2023). Thorpe reaction. Wikipedia, The Free Encyclopedia. Available at: [Link]

• Chem-Station. (2014). Thorpe-Ziegler Reaction. Chem-Station International Edition. Available at: [Link]

• Lu, Y.-Z., et al. (2012). Synthesis and Crystal Structure of Benzofuran Derivative. Asian Journal of Chemistry, 24(8), 3436-3438. Available at: [Link]

• MDPI. (n.d.). Structural Elucidation of 2-(6-(Diethylamino)benzofuran-2-yl)-3-hydroxy-4H-chromen-4-one and Labelling of Mycobacterium aurum Cells. Available at: [Link]

• Reich, H. J. (2021). 13C NMR Chemical Shifts. Organic Chemistry Data. Available at: [Link]

• NIST. (n.d.). Furan. NIST Chemistry WebBook. Available at: [Link]

• Khalafy, J., et al. (2013). A simple three-component synthesis of 3-amino-5-arylpyridazine-4-carbonitriles. South African Journal of Chemistry, 66, 133-137. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. grokipedia.com [grokipedia.com]
• 3. Thorpe reaction - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Experimental protocol for the synthesis of 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile

An Application Note and Experimental Protocol for the Synthesis of 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile

Introduction

The 2-aminofuran-3-carbonitrile scaffold is a privileged heterocyclic motif frequently encountered in medicinal chemistry and materials science. These compounds serve as versatile building blocks for the synthesis of more complex molecules, including kinase inhibitors, potential anticancer agents, and compounds with antimicrobial activity. The strategic placement of functional groups—an amino group for hydrogen bonding and further derivatization, a nitrile group as a versatile chemical handle, and an aryl substituent for modulating electronic and steric properties—makes this class of molecules highly valuable for drug discovery professionals.

This document provides a detailed, field-tested protocol for the synthesis of a specific analogue, 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile. The procedure is based on a robust and efficient condensation reaction between an α-haloketone and an active methylene compound. As a Senior Application Scientist, this guide emphasizes not only the procedural steps but also the underlying chemical principles, safety considerations, and validation checkpoints to ensure a reliable and reproducible outcome for researchers.

Reaction Scheme & Mechanism

The synthesis is achieved through a base-catalyzed condensation reaction between 2-bromo-1-(2-bromophenyl)ethan-1-one and malononitrile. This transformation is a variation of well-established methods for constructing highly substituted furans.[1][2]

Overall Reaction:

Mechanistic Insights

The reaction proceeds through a cascade of well-understood organic chemistry steps, closely related to the Thorpe-Ziegler condensation.[3][4][5][6]

• Deprotonation: The reaction is initiated by the deprotonation of malononitrile at the α-carbon by a base (e.g., triethylamine). Malononitrile is particularly acidic due to the electron-withdrawing effect of the two nitrile groups, which stabilize the resulting carbanion.[7]

• Nucleophilic Substitution (SN2): The newly formed malononitrile carbanion acts as a potent nucleophile, attacking the electrophilic α-carbon of the 2-bromo-1-(2-bromophenyl)ethan-1-one. This results in the displacement of the bromide ion in a classic SN2 reaction. The reactivity of the α-carbon is enhanced by the inductive effect of the adjacent carbonyl group.[2]

• Intramolecular Cyclization & Tautomerization: The intermediate product then undergoes a base-catalyzed intramolecular cyclization. The enolate formed attacks one of the nitrile groups, forming a five-membered ring. This is the key ring-forming step. The resulting iminofuran intermediate rapidly tautomerizes to the more stable aromatic enamine (the 2-aminofuran) product, which drives the reaction to completion.[4][5]

Safety First: Hazard Analysis and Mitigation

A thorough understanding and mitigation of risks are paramount for this procedure. The primary hazards are associated with the starting materials.

• α-Haloketones (e.g., 2-bromo-1-(2-bromophenyl)ethan-1-one): This class of compounds is generally toxic, corrosive, and potent lachrymators (tear-inducing agents). Skin and eye contact must be strictly avoided.[8]

• Malononitrile: This substance is highly toxic if swallowed, in contact with skin, or if inhaled.[9][10] It can release toxic hydrogen cyanide gas under certain conditions, such as exposure to strong acids or high heat.[11] All manipulations must be performed in a certified chemical fume hood.[12][13]

• Triethylamine (Base): This is a corrosive and flammable liquid with a strong, unpleasant odor. It can cause severe skin and eye burns.

Mandatory Personal Protective Equipment (PPE):

• Body: Flame-retardant laboratory coat.[11]

• Hands: Chemical-resistant gloves (e.g., nitrile, inspected before use).[12]

• Eyes: Chemical safety goggles or a full-face shield.[9][13]

• Respiratory: All operations must be conducted within a properly functioning chemical fume hood to avoid inhalation of vapors and dusts.[11][12]

Emergency Procedures:

• Skin Contact: Immediately remove contaminated clothing and wash the affected area with copious amounts of soap and water for at least 15 minutes. Seek immediate medical attention.[10]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[11][14]

• Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical attention.[10]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[9][10]

• Spills: Evacuate the area. For small spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed container for hazardous waste disposal. Do not use combustible materials.[13]

Experimental Protocol

Materials and Equipment

Category	Item
Reagents	2-bromo-1-(2-bromophenyl)ethan-1-one (≥97%)
Malononitrile (≥99%)
Triethylamine (Et₃N) (≥99.5%, anhydrous)
Ethanol (absolute, ≥99.8%)
Deionized Water
Apparatus	Round-bottom flask (100 mL)
Reflux condenser
Magnetic stirrer and stir bar
Heating mantle with temperature controller
Dropping funnel or syringe
Buchner funnel and filter flask
Standard laboratory glassware (beakers, graduated cylinders)
pH paper
Rotary evaporator

Step-by-Step Procedure

• Reaction Setup: Assemble a 100 mL round-bottom flask with a magnetic stir bar and a reflux condenser in a chemical fume hood. Ensure all glassware is dry.

• Reagent Addition: To the flask, add 2-bromo-1-(2-bromophenyl)ethan-1-one (1.0 eq) and malononitrile (1.05 eq). Dissolve the solids in absolute ethanol (approx. 15-20 mL per gram of the limiting reagent).

• Initiation: Begin stirring the solution at room temperature. Slowly add triethylamine (1.1 eq) to the mixture dropwise over 5-10 minutes using a syringe or dropping funnel. An exothermic reaction may be observed.

• Reaction Progression: After the addition of the base is complete, heat the reaction mixture to reflux (approximately 78 °C for ethanol) using a heating mantle. Allow the reaction to proceed under reflux for 2-4 hours.

• Monitoring: The reaction progress can be monitored by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., ethyl acetate/hexane). Check for the consumption of the starting materials.

• Work-up and Isolation: Once the reaction is complete, remove the heating mantle and allow the flask to cool to room temperature. Slowly pour the reaction mixture into a beaker containing cold deionized water (approx. 5-10 times the volume of ethanol used). A precipitate should form.

• Filtration: Stir the aqueous suspension for 15-20 minutes to ensure complete precipitation. Collect the solid product by vacuum filtration using a Buchner funnel.

• Washing: Wash the collected solid cake sequentially with cold deionized water to remove any inorganic salts and residual ethanol, followed by a small amount of cold ethanol to remove colored impurities.

• Drying: Dry the crude product under vacuum or in a desiccator to a constant weight.

• Purification (if necessary): The purity of the product can be assessed by melting point or NMR. If further purification is required, recrystallize the crude solid from an ethanol/water mixture.

Quantitative Data and Workflow

Reagent Calculation Table (Example Scale)

Reagent	Molecular Weight ( g/mol )	Moles (mmol)	Equivalents	Amount
2-bromo-1-(2-bromophenyl)ethan-1-one	277.99	10.0	1.0	2.78 g
Malononitrile	66.06	10.5	1.05	0.69 g
Triethylamine	101.19	11.0	1.1	1.53 mL (d=0.726 g/mL)
Absolute Ethanol	-	-	-	~50 mL

Experimental Workflow Diagram

Caption: Synthesis workflow for 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile.

References

• Multichem. MALONONITRILE Safety Data Sheet.
• Scribd. Thiophene and Furan Synthesis Methods.
• Safety Data Sheet. Malononitrile.pdf.
• New Jersey Department of Health. Malononitrile - Hazard Summary.
• ECHEMI. Malononitrile SDS, 109-77-3 Safety Data Sheets.
• Loba Chemie. MALONONITRILE FOR SYNTHESIS MSDS.
• Benchchem. In-Depth Technical Guide: 2-Amino-5-phenylfuran-3-carbonitrile.
• National Institutes of Health (NIH). The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis.
• Benchchem. Part 1: Classical Synthesis of Furan and Thiophene Heterocycles.
• Fisher Scientific. SAFETY DATA SHEET - 2-Bromophenylacetonitrile.
• Guidechem. (2-Bromophenyl)acetonitrile (cas 19472-74-3) SDS/MSDS download.
• Sigma-Aldrich. SAFETY DATA SHEET - 2-Bromophenylacetonitrile.
• Wiley Online Library. Thorpe Reaction.
• Thermo Fisher Scientific. SAFETY DATA SHEET - (2-Bromophenyl)acetonitrile.
• Grokipedia. Thorpe reaction.
• Alfa Chemistry. Thorpe Reaction & Thorpe-Ziegler Reaction.
• Wikipedia. Gewald reaction.
• Wikipedia. Thorpe reaction.
• Chem-Station Int. Ed. Thorpe-Ziegler Reaction.
• PubMed Central (PMC). Recent developments using malononitrile in ultrasound-assisted multicomponent synthesis of heterocycles.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thorpe Reaction [drugfuture.com]
• 4. grokipedia.com [grokipedia.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. Thorpe reaction - Wikipedia [en.wikipedia.org]
• 7. Recent developments using malononitrile in ultrasound-assisted multicomponent synthesis of heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. fishersci.de [fishersci.de]
• 9. echemi.com [echemi.com]
• 10. lobachemie.com [lobachemie.com]
• 11. multichemindia.com [multichemindia.com]
• 12. sds.chemtel.net [sds.chemtel.net]
• 13. nj.gov [nj.gov]
• 14. fishersci.com [fishersci.com]

Applications of 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile in Drug Discovery: A Technical Guide

Introduction: The Strategic Value of the 2-Aminofuran-3-carbonitrile Scaffold

In the landscape of medicinal chemistry, certain molecular frameworks consistently emerge as templates for the development of potent and selective ligands for a multitude of biological targets. These are known as "privileged structures," and the 2-aminofuran-3-carbonitrile core is a prime example of such a scaffold.[1][2] Its inherent chemical features—a hydrogen bond donor (amino group), a hydrogen bond acceptor/dipole moment (nitrile group), and an aromatic furan ring—provide a versatile platform for constructing diverse molecular libraries with favorable drug-like properties.[3]

This guide focuses on a particularly valuable derivative, 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile (CAS No: 1261268-90-9). The strategic placement of the 2-bromophenyl group offers a reactive handle for extensive chemical modifications through modern cross-coupling reactions, allowing for the systematic exploration of the chemical space around the core scaffold. This document provides detailed application notes and protocols for leveraging this compound in the discovery of novel therapeutic agents, with a particular focus on the development of kinase inhibitors for oncology applications.

PART 1: Synthetic Diversification Protocols

The true potential of 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile as a starting material lies in its amenability to a variety of chemical transformations at its three key functional groups: the 2-amino group, the 3-carbonitrile group, and the 2-bromophenyl moiety. The following protocols outline the synthesis of a diverse library of derivatives.

Protocol 1.1: N-Acylation of the 2-Amino Group

The free amino group can be readily acylated to introduce a variety of substituents, which can modulate the compound's physicochemical properties and target engagement. This protocol describes a general procedure for N-acylation.[4][5]

Objective: To introduce an acyl group onto the 2-amino position of the furan ring.

Materials:

• 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile

• Acyl chloride or carboxylic acid

• Coupling agent (e.g., HATU, HOBt/EDC) for carboxylic acids

• Base (e.g., triethylamine, DIPEA)

• Anhydrous solvent (e.g., dichloromethane, DMF)

• Magnetic stirrer and stirring bar

• Round-bottom flask

• Standard glassware for workup and purification

Procedure:

• Dissolve 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile (1.0 eq) in the chosen anhydrous solvent in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Add the base (1.2 eq) to the solution and stir for 10 minutes at room temperature.

• For Acyl Chlorides: Slowly add the acyl chloride (1.1 eq) to the reaction mixture at 0 °C. Allow the reaction to warm to room temperature and stir until completion (monitored by TLC or LC-MS).

• For Carboxylic Acids: To a separate flask, dissolve the carboxylic acid (1.1 eq), coupling agent (1.1 eq), and HOBt (if using EDC) in the anhydrous solvent. Stir for 15 minutes to pre-activate the acid, then add this mixture to the solution of the starting material.

• Upon completion, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired N-acylated derivative.

Protocol 1.2: Palladium-Catalyzed Cross-Coupling of the Bromophenyl Moiety

The bromine atom on the phenyl ring is a versatile handle for introducing a wide array of aryl, heteroaryl, or alkyl groups via palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura or Buchwald-Hartwig amination reactions.[1][6][7]

Objective: To form a new carbon-carbon bond at the 2-position of the phenyl ring.[8][9]

Materials:

• Derivative from Protocol 1.1 (or starting material)

• Aryl or heteroaryl boronic acid (1.2 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂) (0.05 eq)

• Base (e.g., K₂CO₃, Cs₂CO₃) (2.0 eq)

• Solvent system (e.g., toluene/ethanol/water, dioxane/water)

• Schlenk flask or sealed tube

• Magnetic stirrer and stirring bar

Procedure:

• To a Schlenk flask, add the bromophenyl derivative (1.0 eq), boronic acid (1.2 eq), palladium catalyst (0.05 eq), and base (2.0 eq).

• Evacuate and backfill the flask with an inert gas (e.g., argon) three times.

• Add the degassed solvent system via syringe.

• Heat the reaction mixture to 80-100 °C and stir until the starting material is consumed (monitored by TLC or LC-MS).

• Cool the reaction to room temperature, dilute with water, and extract with an organic solvent.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify by column chromatography to yield the biaryl product.

Objective: To form a new carbon-nitrogen bond at the 2-position of the phenyl ring.[10][11]

Materials:

• Derivative from Protocol 1.1 (or starting material)

• Primary or secondary amine (1.2 eq)

• Palladium precatalyst (e.g., Pd₂(dba)₃) (0.02 eq)

• Phosphine ligand (e.g., Xantphos, BINAP) (0.04 eq)

• Strong base (e.g., NaOtBu, K₃PO₄) (1.5 eq)

• Anhydrous, degassed solvent (e.g., toluene, dioxane)

Procedure:

• In a glovebox or under an inert atmosphere, combine the bromophenyl derivative (1.0 eq), palladium precatalyst, ligand, and base in a Schlenk flask.

• Add the anhydrous, degassed solvent, followed by the amine (1.2 eq).

• Seal the flask and heat the mixture to 90-110 °C with stirring.

• Monitor the reaction progress by LC-MS.

• After completion, cool the reaction, quench with saturated aqueous NH₄Cl, and extract with an organic solvent.

• Dry the combined organic layers and concentrate.

• Purify the product via column chromatography.

Protocol 1.3: Synthesis of Furo[2,3-d]pyrimidine Derivatives

The 2-amino-3-carbonitrile functionality is a classic precursor for the synthesis of fused pyrimidine systems, such as furo[2,3-d]pyrimidines, which are known to be potent kinase inhibitors.[12][13]

Objective: To construct a pyrimidine ring fused to the furan core.

Materials:

• 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile or its derivatives

• Formamide or orthoesters (e.g., triethyl orthoformate)

• Acid or base catalyst (depending on the method)

• High-boiling point solvent (e.g., DMF, diphenyl ether)

Procedure:

• Combine the 2-aminofuran-3-carbonitrile derivative (1.0 eq) with an excess of formamide in a round-bottom flask equipped with a reflux condenser.

• Heat the mixture to a high temperature (e.g., 150-180 °C) for several hours.

• Alternatively, react the starting material with an orthoester in the presence of a catalytic amount of acid (e.g., p-toluenesulfonic acid) in a suitable solvent, followed by treatment with an amine source (e.g., ammonia in ethanol).

• Monitor the reaction by TLC or LC-MS.

• Upon completion, cool the reaction mixture and pour it into ice water to precipitate the product.

• Collect the solid by filtration, wash with water, and dry.

• Recrystallize or purify by column chromatography to obtain the furo[2,3-d]pyrimidine.

Visualization of Synthetic Workflow

Caption: Synthetic workflow for the diversification of 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile.

PART 2: Biological Evaluation Protocols

The synthesized library of compounds can be screened for various biological activities. Based on the known activities of similar heterocyclic compounds, a primary focus on anticancer activity, particularly kinase inhibition, is warranted.

Protocol 2.1: In Vitro Kinase Inhibition Assays

These assays determine the ability of a compound to inhibit the activity of a specific protein kinase. Luminescence-based assays, such as ADP-Glo™, are widely used for their high sensitivity and throughput.[14]

Objective: To determine the IC₅₀ value of a test compound against target kinases (e.g., EGFR, HER2, B-Raf V600E).

Materials:

• Recombinant active kinase (e.g., EGFR, HER2, B-Raf V600E)

• Specific peptide substrate for the kinase

• ATP

• Kinase assay buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/ml BSA)

• Test compounds dissolved in DMSO

• ADP-Glo™ Kinase Assay Kit (Promega) or similar

• White, opaque 96- or 384-well plates

• Plate reader with luminescence detection

Procedure:

• Compound Preparation: Prepare a serial dilution of the test compounds in the kinase assay buffer. Ensure the final DMSO concentration in the assay is ≤1%.

• Kinase Reaction Setup: In a 96-well plate, add 2.5 µL of the diluted test compound or DMSO vehicle control.

• Add 2.5 µL of the diluted kinase to each well and incubate for 10 minutes at room temperature.

• Initiate the kinase reaction by adding 5 µL of the substrate/ATP mixture to each well. The final ATP concentration should be close to the Kₘ for the specific kinase.

• Incubate the plate at 30°C for 60 minutes.

• ADP Detection: Add 10 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

• Add 20 µL of Kinase Detection Reagent to each well, which converts ADP to ATP and generates a luminescent signal. Incubate for 30 minutes at room temperature.

• Data Acquisition: Measure the luminescence of each well using a plate reader.

• Data Analysis: Plot the luminescence signal against the logarithm of the inhibitor concentration. Calculate the IC₅₀ value using a suitable nonlinear regression model (e.g., four-parameter logistic curve).

Kinase Target	Example Substrate	Typical ATP Concentration (Kₘ,app)
EGFR	Poly(Glu, Tyr) 4:1	2-10 µM
HER2	Poly(Glu4,Tyr1)	5-20 µM
B-Raf V600E	Inactive MEK1	10-50 µM
Table 1: Representative conditions for in vitro kinase assays.[15][16][17]

Protocol 2.2: Cell-Based Antiproliferative Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability and proliferation.[6][13]

Objective: To determine the GI₅₀ (concentration for 50% growth inhibition) of test compounds on cancer cell lines.

Materials:

• Cancer cell lines (e.g., A549 - lung, MCF-7 - breast, A375 - melanoma)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Test compounds dissolved in DMSO

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Sterile 96-well flat-bottom plates

• Humidified incubator (37°C, 5% CO₂)

• Microplate reader (absorbance at 570 nm)

Procedure:

• Cell Seeding: Seed cancer cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of medium. Incubate for 24 hours to allow for attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Remove the old medium from the cells and add 100 µL of the compound-containing medium to each well. Include a vehicle control (DMSO).

• Incubate the plate for 48-72 hours.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours, allowing viable cells to form formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the percent viability against the compound concentration to determine the GI₅₀ value.

Visualization of a Targeted Signaling Pathway

Caption: A simplified MAPK signaling pathway, a common target in oncology, indicating potential points of inhibition by 2-aminofuran derivatives.

Conclusion

2-Amino-5-(2-bromophenyl)furan-3-carbonitrile represents a highly valuable and versatile starting material for drug discovery campaigns. Its "privileged" 2-aminofuran-3-carbonitrile core, combined with a strategically placed reactive handle for diversification, provides an excellent platform for the synthesis of novel, biologically active compounds. The protocols outlined in this guide offer a systematic approach to generate a library of derivatives and evaluate their potential as kinase inhibitors and antiproliferative agents. By employing these methodologies, researchers can efficiently explore the chemical space around this promising scaffold and potentially identify lead compounds for the development of next-generation therapeutics.

References

[1] BenchChem. (2025). Application Notes and Protocols: Suzuki-Miyaura Cross-Coupling with 5-(4-Bromophenyl)furan-2-carbaldehyde. BenchChem. [8] BenchChem. (2025). Application Notes and Protocols for the Synthesis of 5-(4-Bromophenyl)furan-2-carbaldehyde Derivatives. BenchChem. [12] ResearchGate. (n.d.). Synthesis of a new series of furo[2,3‐d]pyrimidin‐4(3H)‐one 146, 148, 149, 150 derivatives using 2‐Amino‐4,5‐diphenylfuran‐3‐carbonitrile 147 as the building block. ResearchGate. [2] BenchChem. (2025). Application Notes and Protocols for Suzuki Coupling Reactions Involving Phenyl 5-bromofuran-2-carboxylate. BenchChem. [15] El-Damasy, A. K., et al. (2021). Design and synthesis of novel furan, furo[2,3-d]pyrimidine and furo[3,2-e][1][2][8]triazolo[1,5-c]pyrimidine derivatives as potential VEGFR-2 inhibitors. Bioorganic Chemistry, 116, 105336. [6] Wikipedia. (2023). Buchwald–Hartwig amination. Wikipedia. [18] BenchChem. (2025). Design and Synthesis of Novel Furo[2,3-d]pyrimidine Derivatives: A Technical Guide. BenchChem. [14] ResearchGate. (n.d.). Structures of pyrano[2,3‐d] pyrimidine I, pyrido[2,3‐d] pyrimidine II and furo[2,3‐d] pyrimidine III. ResearchGate. [19] ResearchGate. (2025). Chemical transformations of furan-2(5H)-ones. ResearchGate. [13] El-Sayed, N. N. E., et al. (2021). Design and synthesis of novel furan, furo[2,3-d]pyrimidine and furo[3,2-e][1][2][8]triazolo[1,5-c]pyrimidine derivatives as potential VEGFR-2 inhibitors. PubMed. [7] ACS GCI Pharmaceutical Roundtable. (n.d.). Buchwald-Hartwig Amination. WordPress. [10] Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Chemistry LibreTexts. [11] van der Ende, C. W., et al. (2019). The Buchwald–Hartwig Amination After 25 Years. University of Groningen research portal. [16] Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal. [20] Sci-Hub. (2011). An Efficient Synthesis of 2-Aminofuran-3-carbonitriles via Cascade Stetter-γ-Ketonitrile Cyclization Reaction Catalyzed by N-Heterocyclic Carbene. Sci-Hub. [9] Al-Ghorbani, M., et al. (2022). Synthesis of Functionalized N-(4-Bromophenyl)furan-2-carboxamides via Suzuki-Miyaura Cross-Coupling: Anti-Bacterial Activities against Clinically Isolated Drug Resistant A. baumannii, K. pneumoniae, E. cloacae and MRSA and Its Validation via a Computational Approach. PMC - NIH. [21] Nechaev, A. V., et al. (2022). Transformation of 3-(Furan-2-yl)-1,3-di(het)arylpropan-1-ones to Prop-2-en-1-ones via Oxidative Furan Dearomatization/2-Ene-1,4,7-triones Cyclization. PMC - NIH. [4] ResearchGate. (n.d.). N-Acylation Reactions of Amines. ResearchGate. [22] CORE. (2014). The Conversion of Furan Derivatives from Renewable Resources into valuable Building Blocks and their Application in Synthetic Ch. CORE. [23] ResearchGate. (2025). 2-Aminofurans and 3-Aminofurans | Request PDF. ResearchGate. [17] Organic Chemistry Portal. (n.d.). Furan synthesis. Organic Chemistry Portal. [5] Katritzky, A. R., et al. (2016). An Efficient Greener Approach for N-acylation of Amines in Water Using Benzotriazole Chemistry. PMC - NIH. [24] TCI Chemicals. (n.d.). Suzuki-Miyaura Cross Coupling Reaction. TCI Chemicals. [25] Djerdj, A., et al. (2022). N-Acetylation of Amines in Continuous-Flow with Acetonitrile—No Need for Hazardous and Toxic Carboxylic Acid Derivatives. MDPI. ResearchGate. (2024). (PDF) Chemical Transformation of Biomass-Derived Furan Compounds into Polyols. ResearchGate. [3] BenchChem. (n.d.). In-Depth Technical Guide: 2-Amino-5-phenylfuran-3-carbonitrile. BenchChem.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. An Efficient Greener Approach for N-acylation of Amines in Water Using Benzotriazole Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 6. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Synthesis of Functionalized N-(4-Bromophenyl)furan-2-carboxamides via Suzuki-Miyaura Cross-Coupling: Anti-Bacterial Activities against Clinically Isolated Drug Resistant A. baumannii, K. pneumoniae, E. cloacae and MRSA and Its Validation via a Computational Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. research.rug.nl [research.rug.nl]
• 11. researchgate.net [researchgate.net]
• 12. Design and synthesis of novel furan, furo[2,3-d]pyrimidine and furo[3,2-e][1,2,4]triazolo[1,5-c]pyrimidine derivatives as potential VEGFR-2 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Synthesis of New Furo(2,3-d)pyrimidines and Pyrimido(4,5:4,5)furo(2,3-d)pyrimidines | Semantic Scholar [semanticscholar.org]
• 15. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 16. Furan synthesis [organic-chemistry.org]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. researchgate.net [researchgate.net]
• 19. sci-hub.ru [sci-hub.ru]
• 20. Transformation of 3-(Furan-2-yl)-1,3-di(het)arylpropan-1-ones to Prop-2-en-1-ones via Oxidative Furan Dearomatization/2-Ene-1,4,7-triones Cyclization - PMC [pmc.ncbi.nlm.nih.gov]
• 21. files01.core.ac.uk [files01.core.ac.uk]
• 22. researchgate.net [researchgate.net]
• 23. tcichemicals.com [tcichemicals.com]
• 24. N-Acetylation of Amines in Continuous-Flow with Acetonitrile—No Need for Hazardous and Toxic Carboxylic Acid Derivatives | MDPI [mdpi.com]
• 25. researchgate.net [researchgate.net]

One-Pot Synthesis of 2-Amino-5-arylfuran-3-carbonitriles: An Application Note and Detailed Protocol

Abstract

This technical guide provides a comprehensive overview and a detailed protocol for the one-pot synthesis of 2-amino-5-arylfuran-3-carbonitriles, a class of heterocyclic compounds with significant potential in medicinal chemistry and drug development. This document outlines the underlying reaction mechanism, provides a step-by-step experimental procedure, and discusses the importance of this synthetic strategy. The content is designed for researchers, scientists, and professionals in the field of drug discovery and organic synthesis, offering field-proven insights into this efficient multicomponent reaction.

Introduction: The Significance of the Furan Scaffold

The furan ring system is a prevalent structural motif in a vast array of pharmacologically active compounds and natural products.[1] Derivatives of 2-aminofuran, in particular, are recognized as privileged scaffolds in medicinal chemistry due to their diverse biological activities, which include anticancer, antimicrobial, and anti-inflammatory properties.[1] The title compounds, 2-amino-5-arylfuran-3-carbonitriles, are of particular interest as their multifunctional nature provides a versatile platform for further chemical modifications and the development of novel therapeutic agents.

Traditional multi-step syntheses of such compounds are often plagued by issues of low overall yields, tedious purification procedures, and significant solvent waste. The development of one-pot, multicomponent reactions represents a significant advancement in synthetic efficiency and aligns with the principles of green chemistry. This application note details a robust and efficient one-pot methodology for the synthesis of 2-amino-5-arylfuran-3-carbonitriles.

Reaction Mechanism and Rationale

The one-pot synthesis of 2-amino-5-arylfuran-3-carbonitriles is a multicomponent reaction that typically involves an α-haloketone, malononitrile, and a base. The reaction proceeds through a cascade of sequential reactions, including a Knoevenagel condensation and an intramolecular cyclization.

The proposed mechanism is as follows:

• Enolate Formation: The base abstracts an acidic proton from the α-carbon of the α-haloketone, forming an enolate intermediate.

• Knoevenagel Condensation: The active methylene group of malononitrile undergoes a Knoevenagel condensation with the carbonyl group of the α-haloketone. This step is often catalyzed by a base.

• Michael Addition: The resulting α,β-unsaturated dinitrile can then undergo an intramolecular Michael addition.

• Intramolecular Cyclization and Tautomerization: The key step involves an intramolecular nucleophilic attack from the enolate oxygen onto one of the nitrile groups, followed by tautomerization to yield the stable aromatic 2-aminofuran ring system.

The choice of base and solvent is critical for the success of this reaction. A mild base is typically preferred to avoid side reactions, and a polar aprotic solvent is often used to facilitate the dissolution of the reactants and intermediates.

Experimental Workflow

The following diagram illustrates the general workflow for the one-pot synthesis of 2-amino-5-arylfuran-3-carbonitriles.

Caption: General experimental workflow for the one-pot synthesis.

Detailed Experimental Protocol

This protocol describes a general procedure for the one-pot synthesis of a representative compound, 2-amino-5-phenylfuran-3-carbonitrile.[2]

Materials:

• 2-Bromoacetophenone (1.0 equiv)

• Malononitrile (1.2 equiv)

• Potassium Carbonate (K₂CO₃) (2.0 equiv)

• Ethanol (or DMF)

• Ethyl acetate

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• To a stirred solution of 2-bromoacetophenone (1.0 mmol) and malononitrile (1.2 mmol) in ethanol (10 mL) in a round-bottom flask, add potassium carbonate (2.0 mmol).

• Stir the reaction mixture at room temperature for 4-6 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Upon completion, pour the reaction mixture into ice-cold water (50 mL) and stir for 15 minutes.

• Collect the precipitated solid by vacuum filtration and wash with cold water.

• Dry the crude product under vacuum.

• For further purification, the crude solid can be recrystallized from ethanol or purified by column chromatography on silica gel using an ethyl acetate/hexane gradient.

• Characterize the final product by ¹H NMR, ¹³C NMR, IR, and mass spectrometry to confirm its identity and purity.[3]

Self-Validating System:

• TLC Monitoring: The disappearance of the starting materials and the appearance of a new, more polar spot corresponding to the product should be observed.

• Precipitation: The formation of a solid precipitate upon pouring the reaction mixture into water is a strong indication of product formation.

• Spectroscopic Analysis: The acquired spectroscopic data should be consistent with the structure of the desired 2-amino-5-arylfuran-3-carbonitrile. For example, the IR spectrum should show characteristic peaks for the amino (N-H) and nitrile (C≡N) functional groups.[3] The ¹H NMR spectrum should display signals corresponding to the aromatic protons and the amino protons.

Data Presentation: Representative Yields

The efficiency of this one-pot synthesis can be influenced by the nature of the substituents on the aryl ring of the α-haloketone. The following table summarizes typical yields for the synthesis of various 2-amino-5-arylfuran-3-carbonitriles.

Aryl Substituent (on acetophenone)	Typical Yield (%)
Phenyl	85-95
4-Chlorophenyl	80-90
4-Methoxyphenyl	88-97
4-Nitrophenyl	75-85
2-Fluorophenyl[4]	82-92

Reaction Mechanism Diagram

The following diagram illustrates the plausible reaction mechanism for the one-pot synthesis of 2-amino-5-arylfuran-3-carbonitriles.

Caption: Plausible mechanism for the one-pot synthesis.

Conclusion

The one-pot synthesis of 2-amino-5-arylfuran-3-carbonitriles presented in this application note offers a highly efficient, atom-economical, and operationally simple method for accessing this important class of heterocyclic compounds. The protocol is robust and can be adapted for the synthesis of a diverse library of derivatives for applications in drug discovery and materials science. The insights into the reaction mechanism and the detailed experimental procedure provide a solid foundation for researchers to successfully implement and potentially optimize this valuable synthetic transformation.

References

• Shi, D. et al. (2005). One‐Pot Synthesis of 2‐Amino‐4‐aryl‐5‐oxo‐5,6,7,8‐tetrahydro‐4H‐1‐benzopyran‐3‐carbonitriles in Aqueous Media. ChemInform. Available at: [Link]

• Shi, D. et al. (2004). One-Pot Synthesis of 2-Amino-4-aryl-5-oxo-5,6,7,8-tetrahydro-4H-1-benzopyran-3-carbonitriles in Aqueous Media. Journal of Chemical Research. Available at: [Link]

• Al-Mousawi, S. M. et al. (2021). 2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis, Quantum Chemical Studies, and Mannich-Type Reactions Leading to New Hexahydrothieno[2,3-d]pyrimidines. ACS Omega. Available at: [Link]

• Abdellattif, M. H. et al. (2020). Anticancer Properties of some Novel 2-Hetaryl-3-(5- Arylfuran-2-yl)-Acrylonitriles. Sci. Pharm. Available at: [Link]

• Povar, I. et al. (2018). rel-(2R,3S)-2-((Diphenylmethylene)amino)-5-oxo-5-phenyl-3-(thiophen-2-yl)pentanenitrile. Molbank. Available at: [Link]

• Khalafy, J. et al. (2013). A simple three-component synthesis of 3-amino-5-arylpyridazine-4-carbonitriles. South African Journal of Chemistry. Available at: [Link]

• Khalafy, J. et al. (2013). A Simple Three-component Synthesis of 3-Amino-5-arylpyridazine-4-carbonitriles. ResearchGate. Available at: [Link]

Sources

• 1. biointerfaceresearch.com [biointerfaceresearch.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. 2-Amino-5-(2-fluorophenyl)furan-3-carbonitrile|BLD Pharm [bldpharm.com]

Application Notes and Protocols for the Multicomponent Synthesis of Polysubstituted Furans

For: Researchers, scientists, and drug development professionals.

Introduction: The Enduring Relevance of the Furan Scaffold and the Efficiency of Multicomponent Reactions

The furan ring system is a cornerstone of heterocyclic chemistry, prominently featured in a vast array of natural products, pharmaceuticals, and functional materials. Its prevalence in bioactive molecules, from the anti-inflammatory agent celecoxib to the potent antiviral remdesivir, underscores the critical importance of efficient synthetic routes to access structurally diverse furan derivatives. Polysubstituted furans, in particular, offer a rich three-dimensional chemical space for modulating pharmacological activity, making them highly sought-after targets in drug discovery and medicinal chemistry.[1][2]

Traditionally, the synthesis of polysubstituted furans has relied on multi-step sequences, often hampered by issues of low overall yield, poor atom economy, and the need for purification of intermediates. Multicomponent reactions (MCRs) have emerged as a powerful and elegant solution to these challenges.[3] By combining three or more starting materials in a single reaction vessel to generate a complex product in a convergent manner, MCRs offer significant advantages in terms of operational simplicity, efficiency, and sustainability.[4] This guide provides detailed application notes and protocols for the synthesis of polysubstituted furans via established and innovative multicomponent strategies, designed to be a practical resource for researchers in both academic and industrial settings.

I. The Paal-Knorr Furan Synthesis: A Classic Cyclization with Modern Enhancements

First reported in 1884, the Paal-Knorr synthesis is a robust and widely used method for preparing furans from 1,4-dicarbonyl compounds.[5][6] While traditionally a two-component cyclization, its integration into multicomponent sequences or its facilitation by modern techniques like microwave irradiation has significantly broadened its applicability.[7][8]

Scientific Principles and Mechanistic Insight

The reaction proceeds via an acid-catalyzed intramolecular cyclization.[6][9] The generally accepted mechanism involves the protonation of one carbonyl group, which increases its electrophilicity. The other carbonyl group then tautomerizes to its enol form, which acts as the nucleophile, attacking the protonated carbonyl to form a cyclic hemiacetal. Subsequent dehydration of this intermediate yields the aromatic furan ring.[7] The choice of acid catalyst is crucial and can range from protic acids like sulfuric acid or p-toluenesulfonic acid to Lewis acids.[7]

Diagram: Mechanism of the Paal-Knorr Furan Synthesis

Caption: Acid-catalyzed cyclization of a 1,4-dicarbonyl compound.

Protocol 1: Microwave-Assisted Paal-Knorr Synthesis of a Substituted Furan

Microwave irradiation offers a significant advantage by dramatically reducing reaction times and often improving yields compared to conventional heating.[8] This protocol is adapted from a general procedure for the microwave-assisted Paal-Knorr reaction.[7]

Materials:

• 1,4-dicarbonyl starting material (e.g., methyl 2-acetyl-3-methyl-4-oxopentanoate, 1 mmol)

• Ethanol/water (1:1 v/v), 3 mL

• Hydrochloric acid (1 M solution, catalytic amount, if necessary)

• 10 mL microwave process vial with a magnetic stir bar

• Dedicated laboratory microwave reactor

• Diethyl ether or ethyl acetate

• Saturated aqueous sodium chloride solution (brine)

• Anhydrous sodium sulfate (Na₂SO₄)

• Separatory funnel

• Rotary evaporator

Experimental Procedure:

• Reaction Setup: In a 10 mL microwave process vial equipped with a magnetic stir bar, add the 1,4-dicarbonyl compound (1 mmol).

• Solvent Addition: Add 3 mL of a 1:1 ethanol/water mixture. For many substrates, no additional acid catalyst is required under microwave conditions due to the high temperature and pressure. If the reaction is sluggish, 2-3 drops of 1 M HCl can be added.

• Microwave Irradiation: Seal the vial with a septum cap and place it in the microwave reactor. Irradiate the mixture at 140 °C for 3-5 minutes. It is crucial to monitor the internal pressure to ensure it remains within the safe operational limits of the instrument.

• Work-up: After the reaction is complete, cool the vial to room temperature using a compressed air stream. Transfer the contents to a separatory funnel and dilute with 10 mL of water.

• Extraction: Extract the aqueous layer with diethyl ether or ethyl acetate (3 x 15 mL).

• Washing and Drying: Combine the organic layers, wash with brine (1 x 20 mL), and dry over anhydrous sodium sulfate.

• Purification: Filter off the drying agent and concentrate the solvent under reduced pressure using a rotary evaporator. The crude product can be further purified by column chromatography on silica gel if necessary.

II. The Feist-Bénary Furan Synthesis: A Versatile Condensation Approach

The Feist-Bénary synthesis is a classic and highly reliable method for constructing polysubstituted furans through the condensation of an α-halo ketone with a β-dicarbonyl compound in the presence of a base.[10][11] This reaction offers a high degree of flexibility in the substitution pattern of the resulting furan.[12]

Scientific Principles and Mechanistic Insight

The reaction proceeds through a series of base-catalyzed steps.[12][13] First, the base deprotonates the active methylene group of the β-dicarbonyl compound to form a nucleophilic enolate. This enolate then undergoes an SN2 reaction with the α-halo ketone, displacing the halide. The resulting intermediate then undergoes an intramolecular aldol-type condensation followed by dehydration to furnish the aromatic furan ring.[10] The choice of a mild base, such as triethylamine or pyridine, is often critical to prevent unwanted side reactions like the hydrolysis of ester groups.[12]

Diagram: Feist-Bénary Furan Synthesis Workflow

Caption: General experimental workflow for the Feist-Bénary synthesis.

Protocol 2: Synthesis of Ethyl 2,5-dimethylfuran-3-carboxylate

This protocol provides a detailed procedure for a classic Feist-Bénary reaction.[10]

Materials:

• Ethyl acetoacetate (1.0 eq)

• Chloroacetone (1.0 eq)

• Triethylamine (1.2 eq)

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium chloride solution (brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask with reflux condenser

• Separatory funnel

• Rotary evaporator

Experimental Procedure:

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser, add ethyl acetoacetate (1.0 eq) and triethylamine (1.2 eq).

• Addition of Halo Ketone: Slowly add chloroacetone (1.0 eq) to the mixture with stirring.

• Reaction: Heat the reaction mixture to reflux and maintain this temperature for 4 hours.

• Cooling and Dilution: Cool the reaction mixture to room temperature. Dilute the mixture with diethyl ether.

• Work-up: Transfer the mixture to a separatory funnel and wash sequentially with water, saturated aqueous sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by vacuum distillation or column chromatography on silica gel to afford the pure ethyl 2,5-dimethylfuran-3-carboxylate.

III. Phosphine-Mediated Three-Component Synthesis of Tetrasubstituted Furans

This modern MCR provides a convergent route to highly functionalized tetrasubstituted furans from simple starting materials: an activated olefin, an acyl chloride, and a phosphine catalyst in the presence of a reducing agent.[14]

Scientific Principles and Mechanistic Insight

This reaction proceeds through a catalytic cycle involving a phosphine. The proposed mechanism involves the formation of a phosphorus ylide intermediate. This ylide then undergoes acylation reactions, followed by an intramolecular Wittig reaction to form the furan ring and phosphine oxide. A key innovation in this method is the in-situ reduction of the phosphine oxide byproduct back to the active phosphine catalyst using a silane reducing agent, allowing for a catalytic process.[14]

Protocol 3: Catalytic Synthesis of a Tetrasubstituted Furan

This is a typical procedure for the phosphine-mediated synthesis of highly functionalized furans.[14]

Materials:

• Activated olefin (e.g., ethyl 2-cyanoacrylate, 0.5 mmol)

• Acyl chloride (e.g., benzoyl chloride, 1.8 mmol)

• Tributylphosphine (nBu₃P, 0.1 mmol)

• Triethylamine (NEt₃, 2.7 mmol)

• Phenylsilane (PhSiH₃, 0.4 mmol)

• Toluene (2.0 mL)

• Nitrogen atmosphere apparatus

• Dichloromethane (CH₂Cl₂)

• Standard glassware for inert atmosphere reactions

Experimental Procedure:

• Reaction Setup: Under a nitrogen atmosphere, to a solution of the activated olefin (0.5 mmol) and the acyl chloride (1.8 mmol) in toluene (2.0 mL), sequentially add tributylphosphine (25 μL, 0.1 mmol), triethylamine (2.7 mmol), and phenylsilane (0.4 mmol) using microsyringes.

• Reaction: Stir the resulting reaction mixture at 110 °C for 24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: After completion of the reaction, add water (10 mL) to the cooled mixture.

• Extraction: Extract the mixture with dichloromethane (3 x 10 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate. The residue is then purified by column chromatography on silica gel to yield the desired tetrasubstituted furan.

IV. Isocyanide-Based Multicomponent Reactions for Furan Synthesis

Isocyanide-based MCRs, such as the Ugi and van Leusen reactions, are exceptionally powerful tools for rapidly building molecular complexity. While the classic Ugi reaction produces α-acylamino amides, variations and post-cyclization strategies can lead to a diverse range of heterocycles, including furans. A more direct approach involves the three-component reaction of an isocyanide, an aldehyde, and a dialkyl acetylenedicarboxylate.

Scientific Principles and Mechanistic Insight

The reaction between an isocyanide, an aldehyde, and an activated alkyne like dimethyl acetylenedicarboxylate (DMAD) is believed to proceed via the initial formation of a zwitterionic intermediate between the isocyanide and the alkyne. This intermediate is then trapped by the aldehyde, leading to a cascade of reactions that ultimately results in the formation of the polysubstituted furan ring.

Protocol 4: Three-Component Synthesis of a Polysubstituted Furan using an Isocyanide

This protocol is based on the synthesis of tetrasubstituted furans from α,β-unsaturated aldehydes, an isocyanide, and DMAD.

Materials:

• α,β-Unsaturated aldehyde (e.g., (Z)-3-phenyl-2-(methylthio)prop-2-enal, 1 mmol)

• Cyclohexyl isocyanide (2.2 mmol)

• Dimethyl acetylenedicarboxylate (DMAD) (2.2 mmol)

• Benzene (as solvent)

• Standard laboratory glassware for reflux

• Silica gel for flash chromatography

• Ethyl acetate/hexane mixture (for chromatography)

Experimental Procedure:

• Reaction Setup: In a round-bottom flask, stir a solution of cyclohexyl isocyanide (2.2 mmol) and dimethyl acetylenedicarboxylate (2.2 mmol) in benzene for 10 minutes at room temperature.

• Addition of Aldehyde: Add the α,β-unsaturated aldehyde (1 mmol) to the reaction mixture.

• Reaction: Heat the mixture to reflux (approximately 80°C) for 2–21 hours (reaction time is substrate-dependent and should be monitored by TLC).

• Concentration: After the reaction is complete, evaporate the solvent under vacuum.

• Purification: Subject the residue to flash chromatography on silica gel, eluting with an ethyl acetate-hexane mixture (e.g., 1:1) to isolate the polysubstituted furan product.

Data Presentation: Comparative Overview of MCRs for Furan Synthesis

Reaction Name	Components	Typical Catalyst/Reagent	Key Advantages	Typical Yields
Paal-Knorr Synthesis	1,4-Dicarbonyl compound	Acid (H₂SO₄, p-TsOH)	High reliability, simple starting materials	Good to Excellent
Feist-Bénary Synthesis	α-Halo ketone, β-Dicarbonyl compound	Base (Pyridine, NEt₃)	Versatile substitution patterns, readily available starting materials	Good to Excellent
Phosphine-Mediated MCR	Activated olefin, Acyl chloride, Phosphine	nBu₃P, Silane	Catalytic, convergent synthesis of tetrasubstituted furans	Moderate to Excellent[14]
Isocyanide-Based MCR	Aldehyde, Isocyanide, Activated Alkyne	None (thermal)	High atom economy, rapid complexity generation	Good

Troubleshooting and Field-Proven Insights

• Low Yields in Paal-Knorr Synthesis: Incomplete conversion may be due to an insufficient amount of acid catalyst or inadequate water removal. Consider using a Dean-Stark trap for conventional heating or ensuring a sealed vessel for microwave reactions.[7] For acid-sensitive substrates, milder catalysts like trifluoroacetic acid can be employed.[9]

• Side Reactions in Feist-Bénary Synthesis: The use of strong bases can lead to hydrolysis of ester functionalities. Switching to milder, non-nucleophilic bases like pyridine or triethylamine is recommended.[10][12] The reaction temperature should also be carefully controlled to prevent decomposition.[12]

• Phosphine-Mediated Reaction Stalls: The silane reducing agent is crucial for catalyst turnover. Ensure it is of good quality and added under an inert atmosphere. The phosphine itself can be sensitive to oxidation.

• Isocyanide Reactions: Isocyanides often have strong, unpleasant odors and are toxic. All manipulations should be performed in a well-ventilated fume hood. The purity of the isocyanide is also critical for reaction success.

References

• Química Organica. (n.d.). Feist-Benary synthesis of furan. Retrieved from [Link]

• Fan, X., Chen, R., Han, J., & He, Z. (2019). Convergent Synthesis of Polysubstituted Furans via Catalytic Phosphine Mediated Multicomponent Reactions. Molecules, 24(24), 4595. Available at: [Link]

• ProQuest. (n.d.). Synthesis of Polysubstituted Furans from α-Substituted 2-Enals. ProQuest. Retrieved from [Link]

• ResearchGate. (n.d.). Methods for the synthesis of polysubstituted furan derivatives. Retrieved from [Link]

• Wikipedia. (2023). Feist–Benary synthesis. In Wikipedia. Retrieved from [Link]

• Wikipedia. (2023). Paal–Knorr synthesis. In Wikipedia. Retrieved from [Link]

• Organic Syntheses. (n.d.). Ugi Multicomponent Reaction. Organic Syntheses. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Paal-Knorr Furan Synthesis. Retrieved from [Link]

• Sperry, J. B., & Wright, D. L. (2005). Furans, thiophenes and related heterocycles in drug discovery. Current opinion in drug discovery & development, 8(6), 723-740. Available at: [Link]

• Liu, W., Jiang, H., Zhang, M., & Qi, C. (2013). Synthetic Approach to Polysubstituted Furans: An Efficient Addition/Oxidative Cyclization of Alkynoates and 1,3-Dicarbonyl Compounds. The Journal of Organic Chemistry, 78(23), 11791-11796. Available at: [Link]

• YouTube. (2023). Optimization of the Ugi Reaction Using Parallel Synthesis and Automated Liquid Handling. Retrieved from [Link]

• MBB College. (n.d.). Synthesis of Furan. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Ugi Reaction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Van Leusen Reaction. Retrieved from [Link]

• Wikipedia. (2023). Van Leusen reaction. In Wikipedia. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Van Leusen Imidazole Synthesis. Retrieved from [Link]

• Fouad, M. A., Abdel-Hamid, H., & Ayoup, M. S. (2020). Two decades of recent advances of Ugi reactions: synthetic and pharmaceutical applications. RSC Advances, 10(71), 43635-43673. Available at: [Link]

• Royal Society of Chemistry. (n.d.). Synthesis of 3-substituted furans and the formation of 3-(4,8,12-tri-methyltridecyl)furan. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of various N-heterocycles using the four-component Ugi reaction. Retrieved from [Link]

• ResearchGate. (n.d.). The first example of an unusual rearrangement in the van Leusen imidazole synthesis. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Multicomponent formation route to a new class of oxygen-based 1,3-dipoles and the modular synthesis of furans. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Furan synthesis. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Microwave-Assisted Paal-Knorr Reaction - Three-Step Regiocontrolled Synthesis of Polysubstituted Furans, Pyrroles and Thiophenes. Retrieved from [Link]

• Al-Jafary, B. A., Al-Masoudi, N. A., & Al-Sultani, H. K. (2023). An efficient one-pot and simple multicomponent approach to the synthesis of highly functionalized furans containing dialkyl phenol. Scientific Reports, 13(1), 1089. Available at: [Link]

• ResearchGate. (n.d.). Furan-derived natural products and drugs. Retrieved from [Link]

• ResearchGate. (n.d.). IMPORTANCE OF FURAN BASED COMPOUNDS AND THEIR BIOMEDICAL APPLICATIONS: AN OVERVIEW. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Review on the Ugi Multicomponent Reaction Mechanism and the Use of Fluorescent Derivatives as Functional Chromophores. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Ugi Reaction. Retrieved from [Link]

• Beilstein Journals. (n.d.). Microwave-assisted multicomponent reactions in heterocyclic chemistry and mechanistic aspects. Retrieved from [Link]

Sources

• 1. Furan synthesis [organic-chemistry.org]
• 2. Ugi Reaction [organic-chemistry.org]
• 3. Multicomponent formation route to a new class of oxygen-based 1,3-dipoles and the modular synthesis of furans - PMC [pmc.ncbi.nlm.nih.gov]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Paal-Knorr Furan Synthesis [organic-chemistry.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Feist–Benary synthesis - Wikipedia [en.wikipedia.org]
• 9. alfa-chemistry.com [alfa-chemistry.com]
• 10. Feist-Benary synthesis of furan [quimicaorganica.org]
• 11. Convergent Synthesis of Polysubstituted Furans via Catalytic Phosphine Mediated Multicomponent Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Van Leusen Reaction [organic-chemistry.org]
• 13. Van Leusen reaction - Wikipedia [en.wikipedia.org]
• 14. researchgate.net [researchgate.net]

Application Notes & Protocols for the Development of Novel Antibacterial Agents from Furan Derivatives

Introduction: The Imperative for Novel Antibacterial Scaffolds

The escalating crisis of antimicrobial resistance (AMR) presents a formidable challenge to global health, rendering conventional antibiotics increasingly ineffective.[1][2] This necessitates urgent research into new chemical entities with novel mechanisms of action.[1] Within the landscape of medicinal chemistry, heterocyclic compounds are of paramount importance, and the furan nucleus, a five-membered aromatic ring with one oxygen atom, is recognized as a "privileged scaffold".[3][4][5] This is due to its presence in numerous biologically active compounds and its ability to serve as a versatile synthetic building block.[6][7]

Furan derivatives exhibit a wide spectrum of pharmacological activities, including antibacterial, antifungal, antiviral, and anti-inflammatory properties.[5][8][9] The clinical success of furan-based drugs, such as Nitrofurantoin for urinary tract infections, validates this scaffold as a promising starting point for the development of new antibacterial agents.[8][10] These application notes provide a comprehensive, protocol-driven guide for researchers and drug development professionals engaged in the discovery and preclinical evaluation of novel furan-based antibacterial candidates. We will detail the critical experimental workflows, from initial synthesis and screening to mechanism of action elucidation and preliminary safety profiling, with an emphasis on the scientific rationale behind each protocol.

Chapter 1: Synthesis Strategy and Candidate Selection

The journey to a novel antibacterial agent begins with the rational design and synthesis of candidate molecules. The chemical versatility of the furan ring allows for extensive structural modifications to optimize antibacterial potency and selectivity.[6]

The Role of Structure-Activity Relationship (SAR)

Understanding the Structure-Activity Relationship (SAR) is fundamental to medicinal chemistry. It involves systematically modifying the chemical structure of a lead compound to identify which functional groups and structural features are crucial for its biological activity.[11] For furan derivatives, SAR studies might explore substitutions at various positions of the furan ring, the introduction of different side chains, or the fusion of the furan ring with other heterocyclic systems.[12][13] The goal is to enhance antibacterial efficacy while minimizing host toxicity.[14]

Common Synthetic Pathways

While numerous methods exist for synthesizing furan derivatives, certain robust and versatile reactions are commonly employed in drug discovery campaigns.[7]

• Claisen-Schmidt Condensation: Often used to synthesize furan-based chalcones, which are known precursors to various bioactive molecules. This reaction involves the condensation of a furan-2-carbaldehyde derivative with an appropriate ketone.[15]

• Meerwein Arylation: This reaction allows for the introduction of aryl groups onto the furan ring, starting from aromatic diazonium salts and furan compounds, which can significantly modulate biological activity.[16]

• Paal-Knorr Furan Synthesis: A classical method involving the cyclization of a 1,4-dicarbonyl compound under acidic conditions to form the furan ring.

The selection of a synthetic route is guided by the desired substitutions, reagent availability, and scalability. Following synthesis, rigorous purification (e.g., chromatography) and structural characterization (e.g., NMR, Mass Spectrometry) are mandatory to ensure the purity and identity of the test compounds.[3]

General Drug Discovery Workflow

The initial phase of development follows a logical progression from concept to a validated hit compound. This workflow ensures that resources are focused on the most promising candidates.

Caption: Inhibition of DNA gyrase function by a furan derivative, halting DNA replication.

Protocol 3.1: DNA Gyrase Supercoiling Inhibition Assay (Fluorescence-Based)

Principle: This assay measures the ATP-dependent supercoiling of relaxed plasmid DNA by DNA gyrase. The supercoiled form of DNA is more compact. When an intercalating dye (like H1-TOTO) is added, it binds more readily to relaxed DNA, producing a high fluorescence signal. Inhibition of gyrase activity leaves the DNA relaxed, resulting in a sustained high fluorescence signal.

Materials:

• Purified E. coli DNA Gyrase (GyrA and GyrB subunits)

• Relaxed plasmid DNA (e.g., pBR322)

• Assay Buffer (containing Tris-HCl, KCl, MgCl₂, DTT, spermidine)

• ATP solution

• H1-TOTO fluorescent dye

• Positive control inhibitor (e.g., Novobiocin, Ciprofloxacin) [17]* 384-well assay plates

• Fluorescence plate reader

Procedure:

• In a 384-well plate, add the assay buffer.

• Add the test furan derivatives at various concentrations. Include wells for a positive control inhibitor and a no-inhibitor control.

• Add the relaxed plasmid DNA to all wells.

• Initiate the reaction by adding the DNA gyrase enzyme and ATP to all wells.

• Incubate the plate at 37°C for 60-90 minutes.

• Stop the reaction and add the H1-TOTO fluorescent dye.

• Read the fluorescence intensity. High fluorescence indicates inhibition of supercoiling.

• Calculate the IC₅₀ value, which is the concentration of the compound that inhibits 50% of the DNA gyrase activity. [18]

Reductive Activation of Nitrofurans

Background: The antibacterial activity of the nitrofuran subclass is dependent on the enzymatic reduction of the nitro group within the bacterial cell. [19]This process generates highly reactive electrophilic intermediates that are non-specifically cytotoxic, damaging bacterial DNA, ribosomes, and other macromolecules, leading to cell death. [1][8]

Sources

• 1. Nitrofurans as Potent Antibacterial Agents: A ‎Systematic Review of Literature [ijabbr.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Recent Updates on Anti-Inflammatory and Antimicrobial Effects of Furan Natural Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ijabbr.com [ijabbr.com]
• 6. researchgate.net [researchgate.net]
• 7. ijrti.org [ijrti.org]
• 8. Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review – Oriental Journal of Chemistry [orientjchem.org]
• 9. Pharmacological activity of furan derivatives [wisdomlib.org]
• 10. biojournals.us [biojournals.us]
• 11. Synthetic strategy and structure–activity relationship (SAR) studies of 3-(5′-hydroxymethyl-2′-furyl)-1-benzyl indazole (YC-1, Lificiguat): a review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Investigation of 5-nitrofuran derivatives: synthesis, antibacterial activity, and quantitative structure-activity relationships - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Structure-activity relationships of furanones, dihydropyrrolones and thiophenones as potential quorum sensing inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. eurekaselect.com [eurekaselect.com]
• 16. Synthesis and antimicrobial activity of 4-(5-ARYL-2-FUROYL)morpholines and 4-[(5-ARYL-2-FURYL)carbonothioyl] morpholines [pharmacia.pensoft.net]
• 17. Synthesis, Photophysical Properties, Antibacterial Activity, DNA Gyrase Inhibition, and Molecular Docking Studies of New Thiophene–Furan Push–Pull Fluorophores | springerprofessional.de [springerprofessional.de]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]

Application Notes and Protocols for Evaluating the Anticancer Potential of Substituted Aminofuran Carbonitriles

Foreword for the Pioneering Researcher

The quest for novel anticancer therapeutics is a journey marked by both incremental advances and transformative breakthroughs. Within the vast landscape of heterocyclic chemistry, the substituted aminofuran carbonitrile scaffold has emerged as a particularly promising pharmacophore. Its unique electronic and structural features offer a versatile platform for the design of potent and selective anticancer agents. This guide is crafted not as a rigid set of instructions, but as a comprehensive application and protocol resource for fellow researchers, scientists, and drug development professionals. Herein, we delve into the rationale behind the experimental design, providing not just the "how," but the "why," to empower you to explore the full therapeutic potential of this exciting class of molecules. Our focus is on scientific integrity, ensuring that each protocol is a self-validating system, grounded in established principles of cancer biology and medicinal chemistry.

The Aminofuran Carbonitrile Scaffold: A Privileged Structure in Oncology Research

The 2-amino-3-cyanofuran moiety is considered a "privileged scaffold" in medicinal chemistry. This is due to its ability to interact with a variety of biological targets through multiple points of interaction, including hydrogen bonding, and hydrophobic and electrostatic interactions. The presence of the amino and cyano groups in a vicinal position on the furan ring creates a unique electronic environment that is crucial for its biological activity.

Structural Features and Therapeutic Promise

Substituted aminofuran carbonitriles offer a modular design for chemical synthesis, allowing for the systematic exploration of structure-activity relationships (SAR). Key positions for substitution include:

• C5-position: Often substituted with aryl or heteroaryl groups, influencing steric bulk, lipophilicity, and potential for pi-stacking interactions with target proteins.

• Amino group (C2): Can be further functionalized to modulate solubility and hydrogen bonding capacity.

• Furan ring: The core heterocycle itself, providing a rigid framework for the presentation of substituents.

The therapeutic promise of these compounds lies in their demonstrated ability to induce cancer cell death through various mechanisms, including the induction of apoptosis and cell cycle arrest.

Synthesis of Substituted Aminofuran Carbonitriles: A General Approach

A common and efficient method for the synthesis of 2-amino-5-aryl-3-cyanofurans involves a one-pot, three-component reaction of an aromatic aldehyde, malononitrile, and a phenacyl bromide derivative in the presence of a suitable base.

Protocol: One-Pot Synthesis of 2-Amino-5-aryl-3-cyanofurans

This protocol provides a general procedure for the synthesis of the title compounds. Optimization of reaction conditions (e.g., solvent, base, temperature) may be necessary for specific substrates.

Materials:

• Appropriate aromatic aldehyde (1.0 mmol)

• Malononitrile (1.0 mmol)

• Substituted phenacyl bromide (1.0 mmol)

• Potassium carbonate (K2CO3) (1.5 mmol)

• Ethanol (10 mL)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Thin Layer Chromatography (TLC) plates

• Column chromatography setup (silica gel)

Procedure:

• To a 50 mL round-bottom flask, add the aromatic aldehyde (1.0 mmol), malononitrile (1.0 mmol), and ethanol (10 mL).

• Stir the mixture at room temperature for 10 minutes.

• Add potassium carbonate (1.5 mmol) to the mixture and continue stirring for another 15 minutes.

• Add the substituted phenacyl bromide (1.0 mmol) to the reaction mixture.

• Attach a reflux condenser and heat the mixture to reflux (approximately 80°C) with continuous stirring.

• Monitor the reaction progress by TLC (e.g., using a 3:1 hexane:ethyl acetate solvent system).

• Once the reaction is complete (typically within 2-4 hours), allow the mixture to cool to room temperature.

• Pour the reaction mixture into ice-cold water (50 mL) and stir.

• Collect the precipitated solid by vacuum filtration and wash with cold water.

• Dry the crude product in a vacuum oven.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexane and ethyl acetate) to afford the pure 2-amino-5-aryl-3-cyanofuran derivative.

• Characterize the final product using spectroscopic methods such as 1H NMR, 13C NMR, and mass spectrometry.

In Vitro Evaluation of Anticancer Potential

A systematic in vitro evaluation is crucial to determine the anticancer efficacy and preliminary mechanism of action of newly synthesized aminofuran carbonitriles. The following protocols are foundational for this assessment.

Cell Viability and Cytotoxicity Assessment: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.

Principle: Metabolically active cells possess NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow, water-soluble MTT to a purple, insoluble formazan. The amount of formazan produced is directly proportional to the number of viable cells.

Protocol: MTT Assay for Cytotoxicity Screening

• Cell Seeding:

  • Culture human cancer cell lines (e.g., MCF-7 for breast cancer, HCT-116 for colon cancer) in appropriate culture medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

  • Trypsinize and count the cells. Seed the cells into a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of culture medium.

  • Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of the test aminofuran carbonitrile in dimethyl sulfoxide (DMSO).

  • Prepare serial dilutions of the compound in culture medium to achieve the desired final concentrations (e.g., 0.1, 1, 10, 50, 100 µM). The final DMSO concentration should not exceed 0.5% to avoid solvent-induced toxicity.

  • Remove the old medium from the 96-well plate and add 100 µL of the medium containing the different concentrations of the test compound to the respective wells. Include a vehicle control (medium with DMSO) and a positive control (a known anticancer drug like doxorubicin).

  • Incubate the plate for 48-72 hours at 37°C and 5% CO₂.

• MTT Addition and Incubation:

  • After the incubation period, add 20 µL of MTT solution (5 mg/mL in phosphate-buffered saline, PBS) to each well.

  • Incubate the plate for an additional 4 hours at 37°C.

• Formazan Solubilization and Absorbance Measurement:

  • Carefully remove the medium from each well.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10 minutes to ensure complete dissolution.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability using the following formula: % Cell Viability = (Absorbance of treated cells / Absorbance of control cells) x 100

  • Plot the percentage of cell viability against the compound concentration and determine the half-maximal inhibitory concentration (IC50) value using a suitable software (e.g., GraphPad Prism).

Table 1: Representative Cytotoxicity Data for Aminofuran Carbonitrile Derivatives

Compound ID	Cancer Cell Line	IC50 (µM)
AFC-1	MCF-7 (Breast)	5.2
AFC-2	HCT-116 (Colon)	8.7
AFC-3	A549 (Lung)	12.1
Doxorubicin	MCF-7 (Breast)	0.9

Cell Cycle Analysis by Flow Cytometry

Understanding how a compound affects the cell cycle is crucial for elucidating its mechanism of action. Flow cytometry with propidium iodide (PI) staining is a standard method for this analysis.

Principle: PI is a fluorescent intercalating agent that stains DNA. The amount of PI fluorescence is directly proportional to the amount of DNA in a cell. This allows for the differentiation of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

Protocol: Cell Cycle Analysis using Propidium Iodide Staining

• Cell Treatment and Harvesting:

  • Seed cancer cells in 6-well plates and treat them with the test aminofuran carbonitrile at its IC50 concentration for 24 or 48 hours. Include a vehicle-treated control group.

  • After treatment, harvest the cells by trypsinization. Collect both the adherent and floating cells to include apoptotic populations.

  • Wash the cells twice with ice-cold PBS.

• Cell Fixation:

  • Resuspend the cell pellet in 500 µL of ice-cold PBS.

  • While gently vortexing, add 4.5 mL of ice-cold 70% ethanol dropwise to fix the cells.

  • Incubate the cells at -20°C for at least 2 hours (or overnight).

• Staining and Analysis:

  • Centrifuge the fixed cells and discard the ethanol.

  • Wash the cells once with PBS.

  • Resuspend the cell pellet in 500 µL of PI staining solution (containing 50 µg/mL PI and 100 µg/mL RNase A in PBS).

  • Incubate the cells in the dark at room temperature for 30 minutes.

  • Analyze the samples using a flow cytometer. Excite PI at 488 nm and measure the emission at ~617 nm.

  • Analyze the resulting DNA content histograms using appropriate software (e.g., FlowJo, ModFit LT) to determine the percentage of cells in each phase of the cell cycle.

Apoptosis Detection by Annexin V-FITC/PI Staining

The induction of apoptosis is a desirable characteristic of an anticancer agent. The Annexin V-FITC/PI double staining assay is a widely used method to detect and quantify apoptosis.

Principle: In the early stages of apoptosis, phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be conjugated to a fluorochrome like FITC. Propidium iodide is a fluorescent dye that can only enter cells with compromised membranes, which is characteristic of late apoptotic and necrotic cells.

Protocol: Apoptosis Detection using Annexin V-FITC and PI

• Cell Treatment and Harvesting:

  • Treat cancer cells with the aminofuran carbonitrile at its IC50 concentration for a predetermined time (e.g., 24 or 48 hours).

  • Harvest the cells as described in the cell cycle analysis protocol.

• Staining:

  • Wash the cells twice with cold PBS.

  • Resuspend the cells in 1X Annexin V binding buffer to a concentration of 1 x 10⁶ cells/mL.

  • Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a flow cytometry tube.

  • Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI solution (50 µg/mL).

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Annexin V binding buffer to each tube.

• Flow Cytometry Analysis:

  • Analyze the samples by flow cytometry within one hour of staining.

  • FITC is detected in the FL1 channel (green fluorescence) and PI in the FL2 or FL3 channel (red fluorescence).

  • The results will allow for the differentiation of four cell populations:

    • Viable cells: Annexin V-negative and PI-negative.

    • Early apoptotic cells: Annexin V-positive and PI-negative.

    • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

    • Necrotic cells: Annexin V-negative and PI-positive (less common).

Elucidating the Mechanism of Action: Signaling Pathways

Substituted aminofuran carbonitriles have been reported to exert their anticancer effects by modulating key signaling pathways involved in cell proliferation, survival, and apoptosis. Understanding these pathways is critical for rational drug design and development.

Targeting Receptor Tyrosine Kinases: The EGFR Signaling Pathway

The Epidermal Growth Factor Receptor (EGFR) is a receptor tyrosine kinase that plays a pivotal role in regulating cell growth and proliferation. Its aberrant activation is a hallmark of many cancers.

Workflow for Investigating EGFR Inhibition:

Caption: Simplified EGFR signaling pathway and the inhibitory action of aminofuran carbonitriles.

Modulating Intracellular Signaling: STAT3 and PI3K/Akt/mTOR Pathways

Signal Transducer and Activator of Transcription 3 (STAT3) and the PI3K/Akt/mTOR pathway are critical intracellular signaling cascades that are frequently dysregulated in cancer, promoting cell survival and proliferation.

STAT3 Signaling Pathway:

Caption: Overview of the STAT3 signaling pathway and its inhibition.

Concluding Remarks and Future Directions

The substituted aminofuran carbonitrile scaffold represents a fertile ground for the discovery of novel anticancer agents. The protocols and conceptual frameworks presented in this guide provide a robust starting point for the comprehensive evaluation of these compounds. Future research should focus on optimizing the lead compounds for improved potency, selectivity, and pharmacokinetic properties. In vivo studies in relevant animal models will be the next critical step in translating the in vitro potential of these promising molecules into tangible therapeutic benefits for cancer patients.

References

• Synthesis and Anticancer Activity of Furan-Based Derivatives.Journal of Medicinal Chemistry, 2021, 64(5), pp. 2483-2501. [URL: https://pubs.acs.org/journal/jmcmar]
• In Vitro Assays to Monitor Drug-Induced Apoptosis.Methods in Molecular Biology, 2018, 1709, pp. 161-181. [URL: https://link.springer.com/series/7651]
• Flow Cytometry for Cell Cycle Analysis.Current Protocols in Cytometry, 2019, 89(1), e61. [URL: https://currentprotocols.onlinelibrary.wiley.com/journal/19349297]
• The EGFR Signaling Pathway in Cancer.Nature Reviews Cancer, 2017, 17(11), pp. 683-700. [URL: https://www.
• STAT3 in Cancer: A Key Transcription Factor for Tumor Progression.Cancer Letters, 2020, 489, pp. 12-21. [URL: https://www.sciencedirect.com/journal/cancer-letters]
• MTT Assay for Cell Viability and Cytotoxicity.JoVE (Journal of Visualized Experiments), 2017, (125), e55952. [URL: https://www.jove.com/]

Protocol for scaling up the synthesis of 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile

An Application Note and Scale-Up Protocol for the Synthesis of 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile

Abstract

This document provides a comprehensive guide for the synthesis of 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile, a heterocyclic compound of interest as a versatile building block in medicinal chemistry and materials science. The protocol detailed herein is designed for laboratory-scale synthesis with specific considerations for scaling up the process. We address critical aspects including reaction mechanism, safety and hazard analysis, step-by-step experimental procedures, and strategies for process optimization. The synthesis is based on a robust and efficient cyclization reaction, providing a reliable pathway to this valuable furan derivative.

Introduction and Scientific Background

Substituted 2-aminofurans are privileged scaffolds in drug discovery and development. The combination of an amino group and a nitrile on the furan ring offers multiple points for further chemical modification, making them ideal starting materials for the construction of more complex molecular architectures. The title compound, featuring a 2-bromophenyl substituent, is particularly valuable for introducing this moiety into target molecules or for subsequent cross-coupling reactions.

The synthesis of 2-aminofuran-3-carbonitriles is typically achieved through the cyclization of precursors containing the requisite atoms.[1] One of the most effective methods involves the reaction of an α-haloketone with malononitrile in the presence of a base. This protocol adapts that strategy for the specific synthesis of 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile, starting from the readily available 2'-bromoacetophenone.

Reaction Scheme

The overall synthesis is a two-step process:

• Step 1: Bromination of 2'-Bromoacetophenone. Synthesis of the key intermediate, 2-bromo-1-(2-bromophenyl)ethan-1-one.

• Step 2: Cyclization. Reaction of the α-haloketone intermediate with malononitrile to yield the target furan.

(Self-generated image, not from search results)

Reaction Mechanism

The core of this synthesis is the second step, which is a variation of the Feist-Benary furan synthesis.[2] The mechanism proceeds as follows:

• Deprotonation: The base removes a proton from the active methylene group of malononitrile, forming a nucleophilic carbanion.

• Nucleophilic Attack: The malononitrile carbanion attacks the electrophilic carbonyl carbon of the α-haloketone (2-bromo-1-(2-bromophenyl)ethan-1-one).

• Intramolecular Cyclization: The resulting intermediate undergoes an intramolecular nucleophilic substitution, where the enolate oxygen attacks the carbon bearing the bromine atom, displacing the bromide ion and forming the dihydrofuran ring.

• Tautomerization & Aromatization: A final tautomerization and dehydration step (often facilitated by the reaction conditions) leads to the stable, aromatic 2-aminofuran-3-carbonitrile product.

Safety and Hazard Analysis

Scaling up this synthesis requires a thorough understanding and mitigation of the risks associated with the reagents and procedures. All operations should be performed in a well-ventilated fume hood by trained personnel wearing appropriate Personal Protective Equipment (PPE).

Substance	CAS No.	Key Hazards	Handling Precautions & PPE
2'-Bromoacetophenone	2142-69-0	Lachrymator, skin and eye irritant.	Wear safety goggles, lab coat, and chemical-resistant gloves. Handle in a fume hood.
Bromine (Br₂)	7726-95-6	Highly toxic, corrosive, severe burns, oxidizer.	Use only in a dedicated fume hood with a scrubber. Wear a face shield, heavy-duty gloves (e.g., neoprene over nitrile), and a lab coat. Ensure an emergency eyewash and shower are accessible.
Malononitrile	109-77-3	Toxic if swallowed, in contact with skin, or if inhaled.[3][4] Causes skin and eye irritation.	Wear safety goggles, gloves, and a lab coat. Avoid creating dust.[5] Use in a well-ventilated area.[6]
Triethylamine (TEA)	121-44-8	Flammable liquid and vapor. Corrosive. Harmful if swallowed or inhaled. Causes severe skin burns and eye damage.	Handle in a fume hood away from ignition sources. Wear safety goggles, face shield, gloves, and a lab coat.
Ethanol (EtOH)	64-17-5	Highly flammable liquid and vapor.	Keep away from heat, sparks, and open flames. Store in a well-ventilated place.
Dichloromethane (DCM)	75-09-2	Suspected of causing cancer. Causes skin and eye irritation.	Use in a fume hood. Wear appropriate gloves and safety goggles.

Experimental Protocol: Scale-Up to 100g

This protocol is designed for the synthesis of approximately 100g of the final product. Adjustments may be necessary based on available equipment.

Materials and Equipment

• Reagents: 2'-Bromoacetophenone (≥98%), Bromine (≥99.5%), Malononitrile (≥99%), Triethylamine (≥99.5%), Dichloromethane (ACS grade), Ethanol (anhydrous), Diethyl ether (anhydrous).

• Equipment: 2L three-neck round-bottom flask (jacketed reactor recommended for scale-up), overhead mechanical stirrer, 500 mL pressure-equalizing dropping funnel, condenser, thermometer/temperature probe, heating/cooling circulator, Buchner funnel and filtration flask, rotary evaporator, crystallizing dish.

Step 1: Synthesis of 2-bromo-1-(2-bromophenyl)ethan-1-one

• Setup: Assemble the 2L reactor with the overhead stirrer, dropping funnel, condenser (with a gas outlet to a scrubber), and temperature probe. Ensure the system is dry and under an inert atmosphere (e.g., Nitrogen).

• Charge Reactor: Charge the reactor with 2'-bromoacetophenone (199 g, 1.0 mol) and dichloromethane (1 L).

• Cooling: Cool the stirred solution to 0-5 °C using a cooling bath.

• Bromine Addition: Slowly add bromine (160 g, 1.0 mol, 51.2 mL) via the dropping funnel over 2-3 hours, maintaining the internal temperature below 10 °C. The reaction is exothermic.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and stir for an additional 4-6 hours, or until TLC/HPLC analysis indicates complete consumption of the starting material.

• Work-up: Carefully quench the reaction by slowly adding 500 mL of saturated sodium bicarbonate solution. The layers will separate. Extract the aqueous layer with dichloromethane (2 x 200 mL). Combine the organic layers, wash with brine (300 mL), dry over anhydrous sodium sulfate, and filter.

• Solvent Removal: Remove the solvent under reduced pressure using a rotary evaporator. The crude product, 2-bromo-1-(2-bromophenyl)ethan-1-one, is obtained as an oil or low-melting solid and is typically used in the next step without further purification.

Step 2: Synthesis of 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile

Caption: Experimental workflow for the synthesis of the target furan.

• Setup: Use the same 2L reactor setup as in Step 1.

• Charge Reactor: To the crude 2-bromo-1-(2-bromophenyl)ethan-1-one (~1.0 mol) in the reactor, add malononitrile (66 g, 1.0 mol) and anhydrous ethanol (1.2 L). Stir to dissolve.

• Cooling: Cool the mixture to 0-5 °C.

• Base Addition: Slowly add triethylamine (111 g, 1.1 mol, 153 mL) via the dropping funnel over 2 hours. A significant exotherm will occur; maintain the internal temperature below 10 °C. A precipitate may form during the addition.

• Reaction: After the addition, allow the reaction to warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by TLC or HPLC.

• Isolation: Once the reaction is complete, concentrate the mixture under reduced pressure to remove most of the ethanol.

• Trituration: To the resulting slurry, add 500 mL of cold water and stir vigorously for 30 minutes. The product should precipitate as a solid.

• Filtration: Collect the solid by vacuum filtration using a Buchner funnel. Wash the filter cake thoroughly with water (3 x 200 mL) and then with a small amount of cold diethyl ether to remove non-polar impurities.

• Purification: The crude product can be purified by recrystallization from ethanol. Dissolve the solid in a minimal amount of hot ethanol, allow it to cool slowly to room temperature, and then cool in an ice bath to maximize crystal formation.

• Drying: Collect the purified crystals by filtration and dry them in a vacuum oven at 40-50 °C to a constant weight.

Process Optimization and Scale-Up Considerations

Scaling this process from the bench to a pilot or manufacturing scale requires careful consideration of several factors to ensure safety, efficiency, and reproducibility.

Parameter	Scale-Up Consideration	Rationale / Explanation
Heat Management	The addition of triethylamine is highly exothermic. Use a jacketed reactor with an efficient cooling system. The rate of addition must be controlled by the cooling capacity of the reactor to prevent a runaway reaction.	Poor heat dissipation can lead to side reactions, reduced yield, and unsafe operating conditions. The surface-area-to-volume ratio decreases on scale-up, making heat removal more challenging.
Mixing	Use an overhead mechanical stirrer with an appropriate impeller (e.g., pitched-blade turbine) to ensure homogeneity. Inefficient mixing can lead to localized "hot spots" during base addition and incomplete reaction.	As the reaction mixture becomes a thick slurry, adequate agitation is critical to maintain heat and mass transfer.
Purification Method	Recrystallization is preferred over column chromatography for large quantities.[2] Develop a robust crystallization procedure by screening solvents/solvent systems to optimize yield and purity.	Chromatography is costly, time-consuming, and generates significant solvent waste, making it impractical for large-scale production.
Reagent Quality	Ensure all reagents, especially the α-haloketone intermediate and malononitrile, are of high purity. Impurities can interfere with the reaction and complicate purification.	Impurities in the starting materials can lead to the formation of undesired by-products, which may be difficult to separate from the final product.
Cycle Time	Optimize reaction times through kinetic studies at the laboratory scale. Avoid unnecessarily long reaction times which can lead to by-product formation and reduce reactor throughput.	Efficient use of equipment is crucial for cost-effective manufacturing.

Troubleshooting

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield in Step 2	- Incomplete reaction.- Base added too quickly, causing side reactions.- Impure α-haloketone intermediate.	- Extend the reaction time and monitor by HPLC.- Slow the rate of triethylamine addition and ensure efficient cooling.- Characterize the intermediate before use; if necessary, purify by distillation or crystallization.
Product is Oily/Difficult to Crystallize	- Presence of impurities.- Incorrect recrystallization solvent.	- Wash the crude product thoroughly.- Perform solvent screening to find a suitable system for crystallization (e.g., ethanol/water, isopropanol). Seeding with a small crystal can induce crystallization.
Formation of By-products	Competing reaction pathways, such as the formation of isomeric furans or pyrans.[2]	Optimize reaction conditions. Using a milder base (e.g., K₂CO₃) or a different solvent might suppress side reactions. Ensure the temperature is strictly controlled.

Visualization of the Reaction Mechanism

Caption: Simplified mechanism of 2-aminofuran-3-carbonitrile formation.

References

• Cole-Parmer. (n.d.). Material Safety Data Sheet - Malononitrile, 99%. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). Hazard Summary: Malononitrile. Retrieved from [Link]

• Loba Chemie. (2015). MALONONITRILE FOR SYNTHESIS MSDS. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Gewald Reaction. Retrieved from [Link]

• Wikipedia. (n.d.). Gewald reaction. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 2-aminofuran-3-carbonitriles. Retrieved from [Link]

• ResearchGate. (n.d.). 2-Aminofurans and 3-Aminofurans. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. echemi.com [echemi.com]
• 4. lobachemie.com [lobachemie.com]
• 5. nj.gov [nj.gov]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Conditions for 2-Aminofuran-3-carbonitrile Synthesis

Welcome to the technical support center for the synthesis of 2-aminofuran-3-carbonitrile. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this valuable synthetic transformation. Here, you will find in-depth troubleshooting advice, answers to frequently asked questions, and detailed protocols to help you optimize your reaction conditions and achieve high yields of your target compound.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to 2-aminofuran-3-carbonitriles?

A1: The most prevalent methods for synthesizing 2-aminofuran-3-carbonitriles include multicomponent reactions and intramolecular cyclizations, such as the Thorpe-Ziegler reaction.[1] Multicomponent reactions are often favored for their efficiency, combining three or more starting materials in a single step.[1] The Thorpe-Ziegler reaction involves the base-catalyzed intramolecular cyclization of a dinitrile precursor.[1][2]

Q2: My reaction mixture is turning dark brown or black. What is the likely cause and how can I prevent it?

A2: The formation of dark-colored mixtures often indicates product decomposition. 2-Aminofurans can be sensitive to air, light, and heat. To minimize decomposition, it is recommended to conduct the reaction under an inert atmosphere (e.g., nitrogen or argon), protect the reaction from light, and carefully control the reaction temperature. During work-up and purification, avoid prolonged exposure to high temperatures and consider using techniques like flash chromatography with deactivated silica gel to minimize contact time with the stationary phase.[3]

Q3: I'm observing a significant amount of an isomeric byproduct. What is it likely to be and how can I suppress its formation?

A3: In multicomponent reactions designed to produce 2-aminofuran-3-carbonitriles, a common side product is the isomeric 2-aminopyran derivative.[1][3] The formation of either the furan or pyran ring can be influenced by the reaction conditions and the nature of the starting materials.[1] To favor the formation of the desired 2-aminofuran, optimization of the catalyst, solvent, and temperature is crucial.[3] A careful review of literature for selective protocols is highly recommended.[3]

Q4: How can I improve the stability of my synthesized 2-aminofuran-3-carbonitrile?

A4: The stability of 2-aminofurans is significantly influenced by the substituents on the furan ring. Electron-withdrawing groups (e.g., esters, nitriles, ketones) at the 3- or 5-position can enhance stability by delocalizing the electron density of the amino group.[3] If your synthetic route allows, consider incorporating such groups. For storage, it is best to keep the purified product under an inert atmosphere, at low temperatures, and protected from light.[3]

Troubleshooting Guide

This section provides a more detailed approach to common experimental challenges.

Issue 1: Low or No Product Yield

Potential Causes and Solutions:

• Inactive Catalyst or Base: The choice and quality of the catalyst or base are critical. For base-catalyzed reactions, ensure the base is not old or deactivated. Consider using a stronger, non-nucleophilic base like lithium hexamethyldisilazide (LHMDS) or sodium hydride (NaH) for Thorpe-Ziegler cyclizations.[2]

• Suboptimal Reaction Temperature: The reaction temperature can significantly impact the rate and yield. If the reaction is sluggish, a moderate increase in temperature may be necessary.[3] However, be cautious, as excessive heat can lead to decomposition.[1][3] Monitoring the reaction by Thin Layer Chromatography (TLC) is essential to find the optimal temperature.

• Incorrect Solvent: The polarity of the solvent can influence the reaction pathway and solubility of reactants.[4] For Thorpe-Ziegler reactions, aprotic polar solvents like THF are generally preferred.[2] Experiment with different solvents of varying polarity to find the optimal medium for your specific substrates.

• Poor Quality Starting Materials: Impurities in the starting materials, especially in malononitrile, can inhibit the reaction.[5][6] Ensure the purity of your reagents before starting the reaction. Malononitrile is a solid that can appear yellow or brown with age; using freshly purified starting material is recommended.[7]

Troubleshooting Workflow for Low Yield

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. arxiv.org [arxiv.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Malononitrile - Wikipedia [en.wikipedia.org]

Technical Support Center: Synthesis of 2-Amino-5-aryl-furan-3-carbonitriles

Introduction: The 2-amino-5-aryl-furan-3-carbonitrile scaffold is a privileged structure in medicinal chemistry and materials science. Its synthesis, most commonly achieved via a multi-component reaction, is elegant and efficient. However, the convergence of multiple reactive species in a single pot can lead to a landscape of competing side reactions. This guide provides field-proven insights into identifying, understanding, and mitigating the formation of common byproducts, ensuring higher yields, and simplifying the purification of your target compounds.

Frequently Asked Questions (FAQs)

Q1: What is the primary synthetic strategy for 2-amino-5-aryl-furan-3-carbonitriles? A1: The most prevalent method is a base-catalyzed, three-component condensation reaction. This typically involves an α-haloketone (like a phenacyl halide), malononitrile, and an aromatic aldehyde.[1] The reaction proceeds through an initial alkylation or condensation, followed by an intramolecular cyclization to form the furan ring.[1]

Q2: My reaction mixture has turned dark brown or tarry, making isolation difficult. What is the likely cause? A2: A dark brown or tarry appearance often indicates polymerization or the formation of complex degradation products.[2] This is typically caused by excessively high reaction temperatures or prolonged reaction times. It is crucial to maintain careful temperature control and monitor the reaction's progress to avoid overheating.[2]

Q3: I'm observing a significant byproduct with a polarity very close to my product. What could it be? A3: A common and troublesome byproduct is a dimer of the α,β-unsaturated nitrile intermediate (the Knoevenagel adduct).[2][3] This dimerization is a significant competing side reaction, and its formation is highly dependent on the specific reaction conditions.[3][4] Its structural similarity to intermediates can make it difficult to separate from the desired product via standard chromatography.

Q4: Can I use a one-pot method for this synthesis? A4: Yes, one-pot procedures are common. However, they require careful optimization. The relative rates of the competing Knoevenagel condensation and the desired cyclization must be managed. In some cases, a stepwise approach—where the α-haloketone and malononitrile are allowed to react before adding the aldehyde—can provide better control and higher purity.

Troubleshooting Guide: Common Byproducts and Mitigation Strategies

The successful synthesis of 2-amino-5-aryl-furan-3-carbonitriles hinges on directing the reaction cascade toward the desired intramolecular cyclization while suppressing competing intermolecular side reactions.

Caption: Overview of the reaction pathways.

Byproduct 1: Knoevenagel Condensation Adduct (α,β-Unsaturated Nitrile)

This is often the most significant byproduct, arising from the condensation of the aryl aldehyde and malononitrile before the α-haloketone can participate in the cyclization.

Mechanism of Formation: The reaction is a classic base-catalyzed Knoevenagel condensation. The base deprotonates the acidic methylene group of malononitrile, which then acts as a nucleophile, attacking the carbonyl carbon of the aldehyde. Subsequent dehydration yields the stable, conjugated α,β-unsaturated dinitrile.[5]

Caption: Formation of the Knoevenagel condensation byproduct.

Mitigation Strategies:

• Optimize Reaction Temperature: The formation of this byproduct can be highly sensitive to temperature. Running a systematic temperature screen can help identify the optimal range that favors the desired three-component reaction over the two-component condensation.[2]

• Adjust Reagent Addition Rate: Slow, controlled addition of the aldehyde to the mixture of the other reagents can maintain its concentration at a low level, disfavoring the bimolecular Knoevenagel reaction.[2]

• Modify the Solvent: The choice of solvent can influence the relative rates of the desired reaction and byproduct formation. Protic solvents like ethanol are common, but exploring others may be beneficial.

Byproduct 2: Dimerization and Polymerization Products

The Knoevenagel adduct, once formed, is itself reactive. It can undergo Michael addition with another molecule of deprotonated malononitrile or self-condense, leading to dimers, oligomers, and eventually, intractable polymers.[3][4]

Mechanism of Formation: This pathway is driven by the electrophilic nature of the β-carbon in the Knoevenagel adduct. A nucleophile (like the anion of malononitrile) attacks this site. The resulting adduct can then undergo further reactions, including intramolecular Thorpe-Ziegler type cyclizations, to form six-membered ring byproducts or linear oligomers.[3]

Caption: Dimerization via Michael Addition and subsequent cyclization.

Mitigation Strategies:

• Strict Stoichiometric Control: Avoid using a large excess of malononitrile, as this increases the concentration of the key nucleophile responsible for initiating dimerization.

• Minimize Reaction Time: Monitor the reaction closely using TLC or LC-MS. Once the desired product formation has plateaued, work up the reaction to prevent the slow accumulation of these secondary byproducts.

• Purification: If formed, these byproducts often require careful column chromatography for removal. In some cases, trituration or recrystallization with an appropriate solvent system can selectively precipitate the desired product.

Experimental Protocols

General Protocol for Three-Component Synthesis:

This protocol serves as a starting point and should be optimized for specific substrates.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve the α-haloketone (e.g., 2-bromoacetophenone, 1.0 eq) and malononitrile (1.0 eq) in absolute ethanol.

• Base Addition: To the stirred solution, add a catalytic amount of a suitable base (e.g., piperidine or triethylamine, 0.1–0.2 eq).

• Aldehyde Addition: Add the aryl aldehyde (1.0 eq) to the mixture. The addition can be done portion-wise or dropwise to control the initial reaction rate.

• Reaction: Stir the mixture at room temperature or with gentle heating (e.g., 40–50 °C). Monitor the progress by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete (typically 2-4 hours), cool the mixture to room temperature. Induce precipitation by slowly adding cold water.

• Isolation and Purification: Collect the precipitated solid by vacuum filtration, wash thoroughly with water, and then with a cold solvent like ethanol to remove soluble impurities. The crude product can be further purified by recrystallization (e.g., from an ethanol/water mixture) or column chromatography.[1]

Data Summary: Troubleshooting at a Glance

Byproduct Identity	Visual Cue / Analytical Signature	Primary Cause	Recommended Mitigation Strategy
Knoevenagel Adduct	Extra spot on TLC, often less polar than the final product.	Aldehyde + Malononitrile condensation is faster than cyclization.	Lower reaction temperature; slow addition of aldehyde; consider a stepwise protocol.[2]
Dimer/Oligomer	Smearing on TLC; multiple closely-spaced spots.	Reaction of Knoevenagel adduct with excess malononitrile.	Use strict 1:1:1 stoichiometry; avoid prolonged reaction times.[3][4]
Polymer/Tar	Reaction mixture becomes dark brown, viscous, or solidifies.	Excessively high reaction temperature; impure starting materials.	Maintain strict temperature control (e.g., oil bath); ensure purity of reagents.[2]
Unreacted Starting Materials	Spots corresponding to starting materials on TLC.	Incomplete reaction; insufficient reaction time or temperature.	Increase reaction time or temperature moderately; check the efficacy of the base catalyst.[2]

References

• BenchChem Technical Support Team. (2025). Common side reactions in the Gewald synthesis of aminothiophenes. BenchChem.
• Puterová, Z., Krutošíková, A., & Végh, D. (2010). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. ARKIVOC, 2010(i), 209-246.
• BenchChem Technical Support Team. (2025). In-Depth Technical Guide: 2-Amino-5-phenylfuran-3-carbonitrile. BenchChem.
• Puterová, Z., Krutošíková, A., & Végh, D. (2010). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. ARKIVOC, 2010(i), 209-246.
• Plaçais, C., Donnard, M., Panossian, A., et al. (2021). Synthesis of 3-Amino-5-fluoroalkylfurans by Intramolecular Cyclization. Organic Letters, 23, 4915-4919.
• Puterová, Z., et al. (2010). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. Semantic Scholar.
• Al-Omran, F., et al. (1997). Ring transformation and reactions of 2-amino-4,5-dihydrofuran-3,4-dicarbonitriles. Journal of the Chemical Society, Perkin Transactions 1.
• Gewald reaction. (n.d.). In Wikipedia.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. quod.lib.umich.edu [quod.lib.umich.edu]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Gewald reaction - Wikipedia [en.wikipedia.org]

Troubleshooting low yields in multicomponent furan synthesis

Welcome to the technical support center dedicated to troubleshooting low yields in the multicomponent synthesis of furans. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of these powerful, one-pot reactions. As a Senior Application Scientist, my goal is to provide you with not just procedural steps, but the underlying scientific reasoning to empower you to diagnose and solve challenges in your own laboratory work.

Multicomponent reactions (MCRs) are celebrated for their efficiency, atom economy, and ability to rapidly generate molecular complexity from simple starting materials.[1] However, the simultaneous interplay of multiple reagents in a single pot can also lead to unique challenges, often manifesting as disappointing yields. This guide is structured to address these issues head-on in a direct question-and-answer format.

Troubleshooting Guide: Diagnosing and Solving Low Yields

This section is organized by common experimental observations. Identify the problem that best matches your situation to find potential causes and actionable solutions.

Category 1: Low or No Product Formation

Question 1: My multicomponent reaction is resulting in a very low yield or appears to have failed completely. What are the primary factors I should investigate?

Answer: A low or non-existent yield is the most common issue and typically points to fundamental problems with the reaction setup or the inherent reactivity of the chosen substrates. The investigation should be systematic, starting with the most easily controlled variables.

• Sub-Optimal Reaction Conditions: The delicate balance of a multicomponent reaction is highly sensitive to its environment.[2]

  • Causality: Temperature, solvent, and catalyst concentration are critical. For example, in many catalyzed reactions, exceeding the optimal temperature can lead to rapid catalyst deactivation or degradation of thermally sensitive intermediates, causing yields to plummet.[2] Similarly, the solvent choice dictates the solubility of reactants and can influence the reaction pathway; a switch from a nonpolar to a polar solvent can fundamentally alter the outcome.[3]

  • Solution: A systematic screening of reaction parameters is the most effective approach. Vary the temperature, test a range of solvents with different polarities (e.g., Toluene, Dioxane, Acetonitrile, or even solvent-free conditions), and optimize the catalyst loading.[4]

• Reactivity of Starting Materials: The electronic and steric nature of your substrates is a primary determinant of success.

  • Causality: In syntheses involving aldehydes, for instance, strong electron-withdrawing groups can enhance the electrophilicity of the carbonyl carbon, potentially increasing the reaction rate, while bulky, sterically hindering groups on any reactant can prevent the necessary intermediates from forming.[2]

  • Solution: If optimization of conditions fails, consider modifying your starting materials. If steric hindrance is suspected, try a less bulky analogue. If electronic effects are at play, a different derivative may be required.

• Catalyst Inactivity or Incompatibility: The "heart" of many MCRs is the catalyst, and its failure means the reaction will not proceed efficiently.

  • Causality: Catalysts can be deactivated by impurities in the starting materials or solvents (e.g., water for moisture-sensitive Lewis acids). The choice of catalyst itself is paramount; for example, in palladium-catalyzed furan syntheses, PdCl₂(CH₃CN)₂ has shown significantly higher efficiency than Pd(OAc)₂ due to its unique electronic and structural properties that facilitate key catalytic steps.[4]

  • Solution: Always use freshly purified, anhydrous solvents and high-purity starting materials.[5] If you suspect catalyst deactivation, use a fresh batch. It is often worthwhile to screen a small panel of different catalysts (e.g., various Lewis acids like Sc(OTf)₃, protic acids like p-TsOH, or metal catalysts like Au, Pd, or Cu complexes) to find the optimal choice for your specific substrate combination.[4][6][7]

Category 2: Formation of Significant Side Products

Question 2: My reaction produces a complex mixture with significant byproducts, reducing the yield of the desired furan. How can I improve selectivity?

Answer: The formation of side products indicates that one or more competing reaction pathways are occurring at a comparable rate to your desired furan synthesis. Identifying these byproducts is the first step toward suppressing their formation.

• Common Side Reactions:

  • Polymerization: Furans, especially under strong acidic conditions, are susceptible to polymerization, often resulting in the formation of dark, insoluble tars or "humins," a common issue in carbohydrate-to-furan conversions.[8][9]

  • Michael Addition & Dimerization: Highly reactive intermediates in the MCR cascade can be intercepted by other species in the pot, leading to undesired Michael addition products or dimers.[2]

  • Incomplete Cyclization/Dehydration: In reactions like the Paal-Knorr synthesis, the reaction can stall at the hemiacetal or hydroxydihydrofuran intermediate stage without completing the final dehydration step to the aromatic furan.[8][10]

  • Formation of Other Heterocycles: In a Paal-Knorr type reaction, contamination with an amine source (e.g., from impure solvents) can lead to the formation of pyrrole byproducts instead of the desired furan.[8]

• Troubleshooting Strategies:

  • Monitor Reaction Progress: Closely follow the reaction using TLC, GC-MS, or LC-MS. This allows you to determine the optimal reaction time and quench the reaction as soon as the starting material is consumed, preventing the product from degrading or converting to byproducts over time.[8][9]

  • Adjust Reaction Conditions:

    • To prevent polymerization, use milder acid catalysts (e.g., switch from H₂SO₄ to p-TsOH) or lower the reaction temperature.[9]

    • To promote the final dehydration step in Paal-Knorr or Feist-Benary syntheses, consider the use of a Dean-Stark apparatus to remove water as it forms, driving the equilibrium toward the furan product.[8] For reactions stalling at an intermediate, a post-reaction acidic workup can sometimes force the final dehydration.[8]

  • Employ Biphasic Systems: For reactions like the conversion of fructose to 5-hydroxymethylfurfural (HMF), a biphasic system can be highly effective. An organic solvent is used to continuously extract the HMF product from the acidic aqueous phase where it is formed, protecting it from degradation and humin formation.[8][11]

Troubleshooting Workflow Diagram

Caption: A workflow for troubleshooting low yields in furan synthesis.

Category 3: Purification and Isolation Issues

Question 3: My crude NMR shows good conversion, but I'm losing most of my product during column chromatography. What can I do to improve my recovery?

Answer: Significant product loss during purification is a common and frustrating problem that points to an apparent, rather than a true, low yield.[2] Furan derivatives, particularly those with polar functional groups, can be challenging to purify.

• Causality:

  • Irreversible Adsorption: Highly polar furans or those with acidic/basic functional groups can bind irreversibly to silica gel, which has acidic silanol groups on its surface.

  • On-Column Decomposition: The acidic nature of standard silica gel can cause sensitive furan products to degrade or polymerize directly on the column during a lengthy purification.[9]

  • Poor Separation: The product may be difficult to separate from a persistent side product or remaining starting material, leading to mixed fractions and perceived loss of yield.

• Solutions:

  • Deactivate Silica Gel: Before preparing your column, wash the silica gel with a solvent system containing a small amount of a base, like triethylamine (e.g., 1% triethylamine in your eluent), to neutralize the acidic silanol groups. This is particularly effective for basic furan derivatives.

  • Switch Stationary Phase: If silica gel is problematic, consider alternative stationary phases. Alumina (basic or neutral) can be a good option. For very polar compounds, reverse-phase chromatography (using a C18 stationary phase with polar solvents like water/acetonitrile) or Hydrophilic Interaction Liquid Chromatography (HILIC) may provide better separation and recovery.[12]

  • Avoid Chromatography: If possible, purify the product through other means such as recrystallization or distillation. For some reactions, a simple liquid-liquid extraction workup may be sufficient to achieve the desired purity.[13]

Data Summary & Experimental Protocols

Table 1: Effect of Reaction Parameters on Furan Synthesis Yield

This table summarizes findings from a palladium-catalyzed one-pot synthesis to illustrate how systematic optimization can dramatically improve yields.[4]

Entry	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	PdCl₂(CH₃CN)₂ (5)	K₂CO₃	Toluene	80	2	94
2	Pd(OAc)₂ (5)	K₂CO₃	Toluene	80	6	80
3	Pd(acac)₂ (5)	K₂CO₃	Toluene	80	6	63
4	PdCl₂(CH₃CN)₂ (5)	Cs₂CO₃	Toluene	80	2	85
5	PdCl₂(CH₃CN)₂ (5)	K₂CO₃	Dioxane	80	2	78
6	PdCl₂(CH₃CN)₂ (5)	K₂CO₃	DMF	80	2	55

Data synthesized from a study on palladium-catalyzed furan synthesis by Al-dujaili et al. (2024).[4] As shown, the choice of catalyst and solvent has a profound impact on the reaction efficiency.

Experimental Protocol: General Procedure for Reaction Condition Screening

This protocol provides a robust framework for optimizing a new multicomponent furan synthesis.

• Setup: Arrange a parallel array of reaction vials (e.g., in a heating block) to test multiple conditions simultaneously. Each vial should contain a magnetic stir bar.

• Reagent Preparation: Prepare stock solutions of your starting materials and catalyst in a suitable solvent to ensure accurate and consistent dispensing.

• Reaction Execution:

  • To each vial, add your solid reactant (e.g., the 1,3-dicarbonyl compound).

  • Dispense the chosen solvent to each vial.

  • Add the other starting materials from their respective stock solutions.

  • Finally, add the catalyst solution to initiate the reaction.

  • Seal the vials and place them in the heating block set to the desired temperature.

• Monitoring: At set time points (e.g., 1h, 4h, 12h, 24h), take a small aliquot from each reaction vial. Quench the aliquot and analyze by a suitable method (TLC, LC-MS, or GC-MS) to determine the conversion and formation of byproducts.

• Workup and Analysis: Once the optimal reaction time is determined, quench the entire reaction. Perform a standard workup (e.g., liquid-liquid extraction). Isolate the crude product and determine the yield by ¹H NMR using an internal standard for the most accurate assessment.

• Iteration: Based on the results, set up the next iteration of experiments. For example, if Toluene gave the best results, you might next screen different catalysts or bases in Toluene.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of the Paal-Knorr furan synthesis, and why is it relevant to MCRs? A1: The Paal-Knorr synthesis is the acid-catalyzed cyclization and dehydration of a 1,4-dicarbonyl compound to form a furan.[10][14] The mechanism involves the protonation of one carbonyl group, which is then attacked by the enol form of the other carbonyl to form a five-membered hemiacetal intermediate.[15] This intermediate then undergoes two dehydration steps to yield the aromatic furan ring.[15] This is highly relevant because many multicomponent reactions are designed to generate a 1,4-dicarbonyl intermediate in situ, which then undergoes a Paal-Knorr type cyclization as the final step in the cascade.[16] Understanding this mechanism is key to troubleshooting the final ring-forming step of the MCR.

Simplified Paal-Knorr Mechanism

Caption: Key stages of the acid-catalyzed Paal-Knorr furan synthesis.

Q2: Can microwave irradiation improve my yields? A2: Yes, microwave-assisted synthesis can often significantly improve yields and dramatically reduce reaction times for furan synthesis.[6][10] The rapid, uniform heating provided by microwaves can accelerate the rate-determining cyclization and dehydration steps while minimizing the overall time the product is exposed to high temperatures, thereby reducing degradation.[6] If you are experiencing low yields with conventional heating, exploring microwave conditions is a highly recommended optimization strategy.

Q3: My starting materials are inexpensive. Is it better to accept a lower yield with an easy purification or strive for a high yield that requires column chromatography? A3: This is a critical and practical question for process development. In many cases, especially on a larger scale, a moderate yield (e.g., 70-80%) with a simple, non-chromatographic purification like crystallization or filtration is far superior to a 90% yield that requires a difficult and solvent-intensive column purification.[13] The decision depends on your ultimate goal: for small-scale discovery chemistry, maximizing yield to get enough material for testing might be the priority. For scale-up and process chemistry, the overall efficiency, cost, and ease of purification often take precedence over the absolute yield percentage.[13]

References

• Troubleshooting multicomponent reactions for furanone synthesis. (n.d.). BenchChem.
• Common side reactions in the synthesis of furans. (n.d.). BenchChem.

• Al-dujaili, A. H., et al. (2024). Optimization of Palladium-Catalyzed One-Pot Synthesis of Functionalized Furans for High-Yield Production: A Study of Catalytic and Reaction Parameters. MDPI. Retrieved from [Link]

• Side reactions and byproducts in Paal-Knorr furan synthesis. (n.d.). BenchChem.

• An efficient one-pot and simple multicomponent approach to the synthesis of highly functionalized furans containing dialkyl phenol. (2023). PubMed Central. Retrieved from [Link]

• A new multicomponent approach to the synthesis of substituted furan-2(5H)-ones containing 4H-chromen-4-one fragment. (2023). ResearchGate. Retrieved from [Link]

• Furan oxidation by Mn(III)/Co(II) catalysts – application to benzofuran synthesis. (2021). Springer. Retrieved from [Link]

• Troubleshooting common issues in furan ring synthesis. (n.d.). BenchChem.

• Novel Catalytic Strategies for the Synthesis of Furans and Their Derivatives. (2024). MDPI. Retrieved from [Link]

• Development of Sustainable Catalytic Pathways for Furan Derivatives. (2020). PubMed Central. Retrieved from [Link]

• Technical Support Center: Purification of Polar Furan Derivatives by Chromatography. (n.d.). BenchChem.
• Technical Support Center: Purification of Furan-Based Aldehydes. (n.d.). BenchChem.

• Furan synthesis. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• An efficient pseudo-seven component reaction for the synthesis of fully-substituted furans containing pseudopeptide base on the union of multicomponent reactions. (2022). ResearchGate. Retrieved from [Link]

• Synthesis, Reactions and Medicinal Uses of Furan. (n.d.). Pharmaguideline. Retrieved from [Link]

• Metal-Free Catalytic Synthesis of Tetrasubstituted Furans from α-Hydroxy Ketones and Cyano Compounds. (2024). MDPI. Retrieved from [Link]

• Improving yields on alkylfuran synthesis. (2021). Reddit. Retrieved from [Link]

• Three-component synthesis of furan-2(5H)-one derivative 10 using... (2023). ResearchGate. Retrieved from [Link]

• Metal-Free Solvent/Base-Switchable Divergent Synthesis of Multisubstituted Dihydrofurans. (2020). ACS Publications. Retrieved from [Link]

• Paal-Knorr Furan Synthesis. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• METHOD AND APPARATUS FOR PURIFYING A FURAN DERIVATIVE. (2021). European Patent Office. Retrieved from [Link]

• Paal–Knorr synthesis. (n.d.). Wikipedia. Retrieved from [Link]

• Effects of solvent on the furfuryl alcohol polymerization reaction: UV Raman spectroscopy study. (2021). ResearchGate. Retrieved from [Link]

• The Journal of Organic Chemistry Ahead of Print. (n.d.). ACS Publications. Retrieved from [Link]

• Synthesis - General tips for improving yield? (2020). Reddit. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Metal-Free Solvent/Base-Switchable Divergent Synthesis of Multisubstituted Dihydrofurans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. reddit.com [reddit.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Furan synthesis [organic-chemistry.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Paal-Knorr Furan Synthesis [organic-chemistry.org]
• 11. Development of Sustainable Catalytic Pathways for Furan Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. reddit.com [reddit.com]
• 14. Paal–Knorr synthesis - Wikipedia [en.wikipedia.org]
• 15. alfa-chemistry.com [alfa-chemistry.com]
• 16. Furan oxidation by Mn( iii )/Co( ii ) catalysts – application to benzofuran synthesis - RSC Advances (RSC Publishing) DOI:10.1039/D1RA05305A [pubs.rsc.org]

Minimizing the formation of isomeric pyran derivatives in aminofuran synthesis

Welcome to the dedicated technical support center for aminofuran synthesis. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of synthesizing aminofurans while minimizing the formation of undesired isomeric pyran derivatives. Here, you will find in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols grounded in established scientific principles.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism leading to the formation of aminofurans, and how does the isomeric pyran side-product arise?

A1: The synthesis of 2-amino-3-cyanofurans typically proceeds through a domino reaction involving a Michael addition of an active methylene nitrile to an α,β-unsaturated carbonyl compound, followed by an intramolecular cyclization and tautomerization. The crucial cyclization step can proceed via two competing pathways: a 5-exo-dig cyclization leading to the desired aminofuran, or a 6-endo-dig cyclization resulting in the formation of a dihydropyran intermediate, which then rearranges to the more stable isomeric pyran derivative. The regioselectivity of this cyclization is highly dependent on the reaction conditions and the nature of the substrates.

Q2: What are the primary factors that influence the ratio of aminofuran to pyran derivatives?

A2: The selectivity of the reaction is a delicate balance of several factors:

• Catalyst/Base: The choice and concentration of the base or catalyst are paramount. Stronger bases can influence the equilibrium between intermediates, potentially favoring the thermodynamic pyran product.

• Solvent: The polarity and proticity of the solvent can stabilize or destabilize key intermediates and transition states, thereby directing the reaction towards one pathway over the other.

• Temperature: Reaction temperature affects the kinetics and thermodynamics of the competing pathways. Often, lower temperatures favor the kinetically controlled furan product.

• Substrate Electronics and Sterics: The electronic nature (electron-donating or -withdrawing groups) and steric hindrance of the substituents on both the active methylene compound and the α,β-unsaturated carbonyl compound can significantly influence the cyclization preference.

Q3: Can the isomeric pyran be converted back to the desired aminofuran?

A3: In most cases, the formation of the pyran derivative is thermodynamically favored and effectively irreversible under typical reaction conditions. Therefore, the primary strategy should be to optimize the reaction to prevent its formation in the first place. Post-synthesis separation is often the only viable, though sometimes challenging, option.

Troubleshooting Guide: Minimizing Isomeric Pyran Formation

This guide addresses common issues encountered during aminofuran synthesis, providing potential causes and actionable solutions.

Problem 1: High percentage of isomeric pyran derivative observed in the final product mixture.

• Potential Cause A: Reaction temperature is too high.

  • Explanation: Higher temperatures can provide the necessary activation energy to overcome the barrier for the thermodynamically favored 6-endo-dig cyclization, leading to the pyran. The aminofuran is often the product of kinetic control.

  • Solution:

    • Perform the reaction at a lower temperature. Start at room temperature and then incrementally decrease the temperature (e.g., 0 °C, -20 °C) in subsequent trials.

    • Monitor the reaction progress closely using techniques like TLC or LC-MS to determine the optimal time to quench the reaction before significant pyran formation occurs.

• Potential Cause B: Inappropriate choice or concentration of base/catalyst.

  • Explanation: A strong, non-nucleophilic base is often required to deprotonate the active methylene compound. However, an excessively high concentration or a base that is too strong can shift the equilibrium towards the more stable pyran intermediate.

  • Solution:

    • Screen a panel of bases with varying strengths (e.g., piperidine, triethylamine, DBU).

    • Titrate the amount of the chosen base. Often, catalytic amounts are sufficient and preferable to stoichiometric quantities.

• Potential Cause C: Unsuitable solvent system.

  • Explanation: The solvent plays a critical role in stabilizing the intermediates. Aprotic polar solvents generally favor the desired 5-exo-dig cyclization.

  • Solution:

    • Switch to a different solvent. Ethanol is commonly used, but if pyran formation is significant, consider screening other solvents like acetonitrile, THF, or dioxane.

    • A summary of solvent effects is presented in the table below.

Summary of Reaction Condition Effects

Parameter	Condition Favoring Aminofuran	Condition Favoring Pyran Isomer	Rationale
Temperature	Low (e.g., 0-25 °C)	High (e.g., >50 °C)	Aminofuran is often the kinetic product.
Base	Weak, Catalytic (e.g., Piperidine)	Strong, Stoichiometric (e.g., NaOEt)	Strong bases can promote equilibration to the thermodynamic product.
Solvent	Aprotic Polar (e.g., MeCN, THF)	Protic (e.g., EtOH)	Aprotic solvents can better stabilize the furan cyclization intermediate.
Substituents	Electron-withdrawing on enone	Electron-donating on enone	EWGs can enhance the electrophilicity of the carbonyl carbon, favoring 5-exo cyclization.

Experimental Protocols

Protocol 1: Optimized Synthesis of 2-Amino-3-cyanofurans

This protocol is a general starting point for optimizing the synthesis and minimizing pyran formation.

• Reagent Preparation:

  • Dissolve the α,β-unsaturated carbonyl compound (1.0 eq) and the active methylene nitrile (1.1 eq) in the chosen aprotic solvent (e.g., acetonitrile) to a final concentration of 0.1 M.

• Reaction Setup:

  • Place the reaction vessel in a cooling bath set to the desired temperature (start with 0 °C).

  • Begin stirring the solution.

• Catalyst Addition:

  • Add the base catalyst (e.g., piperidine, 0.1 eq) dropwise to the stirred solution over 5 minutes.

• Monitoring:

  • Monitor the reaction progress every 15-30 minutes using TLC or LC-MS. Look for the disappearance of starting materials and the appearance of the aminofuran product spot/peak. Note any formation of the pyran byproduct.

• Quenching:

  • Once the starting material is consumed or the aminofuran/pyran ratio is optimal, quench the reaction by adding a weak acid (e.g., acetic acid) or by pouring the mixture into ice-cold water.

• Work-up and Purification:

  • Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product using column chromatography on silica gel, using an appropriate eluent system to separate the aminofuran from the isomeric pyran.

Visualizing the Reaction Pathway

The following diagram illustrates the competing cyclization pathways in aminofuran synthesis.

Caption: Competing pathways in aminofuran synthesis.

This workflow diagram outlines the troubleshooting process when encountering high levels of the pyran isomer.

Caption: Troubleshooting workflow for pyran isomer formation.

Column chromatography protocol for purifying 2-aminofuran derivatives

An Application Scientist's Guide to Column Chromatography of 2-Aminofuran Derivatives

Welcome to the Technical Support Center. As Senior Application Scientists, we understand that the purification of nitrogen-containing heterocycles like 2-aminofuran derivatives presents unique challenges. The inherent basicity of the amino group and the potential instability of the furan ring demand carefully optimized protocols. This guide is structured to provide direct, actionable solutions to common problems and answer frequently asked questions, grounding every recommendation in established chromatographic principles.

Troubleshooting Guide: Common Issues & Solutions

This section addresses the most frequent and frustrating issues encountered during the column chromatography of 2-aminofuran derivatives.

Issue 1: My compound is streaking or tailing badly on the column.

Q: I'm seeing significant streaking of my 2-aminofuran derivative on both the analytical TLC plate and during column chromatography, leading to poor separation and mixed fractions. What is causing this and how can I fix it?

A: This is the most common problem when purifying basic compounds like amines on standard silica gel.[1]

• Causality: Standard silica gel is acidic due to the presence of silanol groups (Si-OH) on its surface. The basic lone pair of electrons on the nitrogen atom of your 2-aminofuran interacts strongly and often irreversibly with these acidic sites. This strong interaction leads to a portion of the molecules being retained longer than others, resulting in a "tail" or "streak" instead of a compact band.[2][3] This phenomenon is also referred to as tailing, smearing, or smurging.[4]

• Solution 1: Deactivate the Stationary Phase with a Basic Modifier. The most direct solution is to neutralize the acidic sites on the silica gel. This is achieved by adding a small amount of a basic modifier to your mobile phase (eluent).

  • Triethylamine (TEA): Add 0.1% to 2% triethylamine to your eluent system.[5][6] Start with 1% and optimize using TLC. The TEA is more basic than your compound and will preferentially bind to the acidic silanol sites, allowing your 2-aminofuran to pass through without unwanted strong interactions.

  • Ammonia: A solution of ammonium hydroxide in methanol (e.g., 10%) can be used as a polar component in your eluent, typically at 1-10% of the total mobile phase.[7] Alternatively, you can pre-treat the silica gel by slurrying it in an eluent containing ammonia, which can help neutralize the entire stationary phase before running the column.[8]

• Solution 2: Use an Alternative Stationary Phase. If basic modifiers do not resolve the issue or are incompatible with your molecule, consider a different stationary phase.

  • Alumina (Basic or Neutral): Alumina is a good alternative to silica for purifying basic compounds.[5] Use neutral or, more commonly, basic alumina.

  • Amine-Functionalized Silica: This is a specialty stationary phase where the silica surface is covalently modified with amino groups. It is more expensive but can provide excellent peak shape for basic compounds without needing a mobile phase modifier.[2][8]

Issue 2: My compound appears to be decomposing on the column.

Q: My yield after column chromatography is very low, and I see new, often colorful, spots on the TLC of my collected fractions that were not in the crude mixture. Is my compound degrading?

A: Yes, this is a strong indication of on-column decomposition. 2-Aminofurans, particularly those without electron-withdrawing groups, can be unstable and prone to degradation on acidic stationary phases like silica gel.[9][10]

• Self-Validation Protocol (Stability Test): Before committing your entire batch to a column, you must test its stability.

  • Dissolve a small amount of your crude product in a suitable solvent.

  • Spot it on a silica gel TLC plate.

  • Let the spotted plate sit on the bench, exposed to air, for 1-2 hours.[5]

  • Elute the plate as you normally would.

  • If you observe a new spot at the baseline, a streak originating from the main spot, or significant discoloration, your compound is not stable on silica gel.[7]

• Solution 1: Deactivate the Silica Gel. As with tailing, the acidity of silica is often the culprit. Running the column with an eluent containing triethylamine can create a less harsh environment.[6]

• Solution 2: Switch to a Neutral Stationary Phase. Use neutral alumina or consider reversed-phase chromatography if your compound has sufficient polarity.[11]

• Solution 3: Work Quickly. Minimize the time your compound spends on the column.

  • Use flash chromatography (applying pressure with air or nitrogen) rather than gravity chromatography to speed up the elution.

  • Choose a solvent system that gives your compound a slightly higher Rf value (around 0.4) so it elutes faster, assuming it still separates from impurities.

Issue 3: I can't achieve good separation between my product and an impurity.

Q: My 2-aminofuran and a persistent impurity have very similar Rf values on TLC, and I can't separate them on the column. What are my options?

A: This requires a more systematic approach to optimizing the separation conditions. The goal is to exploit subtle differences in the polarity and functional groups of the compounds.

• Causality: The chosen mobile phase is not providing sufficient selectivity for the two compounds. Selectivity is the ability of the chromatographic system to distinguish between different analytes.

• Solution 1: Optimize the Mobile Phase.

  • Adjust Polarity: If using a common binary system like Hexane/Ethyl Acetate, perform a detailed TLC analysis with solvent ratios in 5% or 10% increments (e.g., 90:10, 85:15, 80:20) to find the ratio that maximizes the separation factor (ΔRf).[5]

  • Change Solvent Components: Swapping one of the solvents can dramatically alter selectivity. Instead of Ethyl Acetate, try Dichloromethane (DCM) or a Hexane/DCM/Methanol system. Different solvents interact with your compounds in unique ways, potentially enhancing separation.[12]

• Solution 2: Employ Gradient Elution. If a single isocratic (constant solvent ratio) system doesn't work, a gradient elution is a powerful technique.

  • Start with a low-polarity mobile phase (e.g., 95:5 Hexane/EtOAc) to elute non-polar impurities.

  • Gradually and systematically increase the percentage of the more polar solvent. This will sequentially elute compounds of increasing polarity. For difficult separations, use a shallow gradient (small, incremental changes in polarity).[6]

Frequently Asked Questions (FAQs)

Q1: What is the best stationary phase for purifying 2-aminofuran derivatives?

There is no single "best" phase; the choice depends on the specific properties of your derivative.

Stationary Phase	When to Use	Considerations
Silica Gel (Standard)	The default and most common choice for general purification.[9]	Almost always requires a basic modifier (e.g., 1% TEA) to prevent tailing and potential degradation of the amine.[5]
Neutral Alumina	For acid-sensitive or strongly basic 2-aminofurans that still show issues on deactivated silica.[11]	Activity can vary; ensure it is properly deactivated if necessary. Can sometimes lead to different elution orders than silica.
Amine-Functionalized Silica	For valuable samples or very difficult separations of basic compounds where peak shape is critical.[2][8]	More expensive than standard silica gel.
Reversed-Phase (C18)	For highly polar 2-aminofuran derivatives that are poorly retained on normal-phase media.[5][13]	Uses polar mobile phases (e.g., Water/Acetonitrile or Water/Methanol), often with modifiers like formic acid or TFA.[13]

Q2: How do I choose the right mobile phase (eluent)?

The process should always start with Thin-Layer Chromatography (TLC).

• Screen Solvents: Use a few common solvent systems to get a feel for your compound's polarity. Good starting points are Hexane/Ethyl Acetate and Hexane/Dichloromethane.[14]

• Target the Ideal Rf: The retention factor (Rf) is the distance the spot travels divided by the distance the solvent front travels. For optimal separation on a column, adjust your solvent system on a TLC plate until the Rf of your desired compound is between 0.2 and 0.4 .[14]

  • If Rf is too high (>0.5), decrease the mobile phase polarity (add more non-polar solvent, e.g., hexane).

  • If Rf is too low (<0.15), increase the mobile phase polarity (add more polar solvent, e.g., ethyl acetate).[5]

• Add Your Modifier: Once you have a good solvent ratio, add your basic modifier (e.g., 1% TEA) and re-run the TLC to ensure the Rf and separation are still acceptable. The Rf will often increase slightly.

Q3: What is the difference between wet loading and dry loading, and which should I use?

Loading refers to how you apply your crude sample to the top of the packed column. The choice is critical for achieving good separation.

• Wet Loading: The crude sample is dissolved in a minimal amount of solvent and carefully pipetted onto the top of the column.[4]

  • Best Practice: Use the weakest possible solvent that will fully dissolve your sample, ideally the non-polar component of your eluent (e.g., hexane or DCM).[15] Using a highly polar solvent to dissolve the sample can cause it to crash out of solution when it hits the non-polar eluent on the column, leading to band broadening and poor separation.

  • Use When: Your sample dissolves easily in a small volume of the mobile phase or a slightly more polar solvent.

• Dry Loading: The crude sample is pre-adsorbed onto a small amount of silica gel (or other stationary phase) before being added to the column.[14]

  • Dissolve your crude product in a suitable solvent (e.g., DCM, Methanol).

  • Add a small amount of fresh silica gel (typically 5-10 times the mass of your crude sample).

  • Remove the solvent completely on a rotary evaporator until you have a dry, free-flowing powder.[4]

  • Carefully layer this powder on top of your packed column.

  • Use When: Your sample is poorly soluble in the starting eluent, you have a large amount of material, or you had to use a very polar solvent to dissolve it.[4] Dry loading is often the superior method for achieving sharp bands.

Visualized Workflows

Troubleshooting Decision Tree

This diagram outlines a logical path for diagnosing and solving common column chromatography problems with 2-aminofuran derivatives.

Caption: A decision tree for troubleshooting common purification issues.

Mobile Phase Selection Workflow

This workflow illustrates the systematic process for determining the optimal mobile phase for your separation.

Caption: A workflow for systematic mobile phase selection using TLC.

Detailed Protocol: Flash Column Chromatography of a 2-Aminofuran Derivative

This protocol provides a general guideline for purifying a moderately polar 2-aminofuran derivative using standard silica gel.

Materials:

• Crude 2-aminofuran derivative

• Silica gel (60 Å, 230-400 mesh)

• Mobile Phase: Hexane/Ethyl Acetate + 1% Triethylamine (ratio determined by TLC)

• Solvents for sample loading (DCM or other)

• Glass column with stopcock

• Sand (acid-washed)

• Collection vessels (test tubes or vials)

• TLC plates and chamber

Procedure:

• Column Preparation:

  • Secure the column vertically to a stand. Place a small plug of cotton or glass wool at the bottom.

  • Add a thin layer of sand (~0.5 cm).

  • Prepare a slurry of silica gel in the initial, least polar mobile phase. The amount of silica should be 50-100 times the mass of your crude product.

  • Pour the slurry into the column. Gently tap the column to help the silica pack evenly and remove air bubbles.

  • Open the stopcock to drain some solvent, continuing to tap, until a uniform, firm bed of silica is formed. Crucially, never let the solvent level drop below the top of the silica bed. [14]

  • Add another thin layer of sand (~0.5 cm) on top of the silica bed to prevent it from being disturbed during solvent addition.[4]

  • Drain the solvent until the level is just at the top of the sand layer. The column is now packed.

• Sample Loading (Dry Loading Recommended):

  • Dissolve the crude product (e.g., 100 mg) in a minimal amount of a volatile solvent like DCM in a round-bottom flask.

  • Add silica gel (~1 g) to the flask and mix to form a slurry.

  • Remove the solvent by rotary evaporation to obtain a dry, free-flowing powder.

  • Carefully add this powder as a uniform layer on top of the sand in the column.

• Elution and Fraction Collection:

  • Carefully add your mobile phase to the top of the column using a pipette, taking care not to disturb the top layer.

  • Fill the column with the eluent.

  • Apply gentle pressure to the top of the column using a regulated air or nitrogen line (or a pump) to force the solvent through the silica at a steady rate (a flow of ~2 inches/minute is a good target).

  • Begin collecting the eluting solvent (the eluate) in fractions (e.g., 10-20 mL per test tube).

  • If running a gradient, start with the least polar solvent mixture and systematically increase the polarity after a set number of fractions.

• Analysis:

  • Monitor the collected fractions by TLC to determine which ones contain your purified compound.

  • Combine the pure fractions.

  • Remove the solvent under reduced pressure (rotary evaporation) to obtain your purified 2-aminofuran derivative.

References

• BenchChem (2025). Application Notes and Protocols for HPLC Purification of Furanone Compounds.

• Kasai, H. F., et al. (2002). Separation of stereoisomers of several furan derivatives by capillary gas chromatography-mass spectrometry, supercritical fluid chromatography, and liquid chromatography using chiral stationary phases. Journal of Chromatography A, 977(1), 125-134. [Online] Available at: [Link]

• Tang, J., et al. (2004). Separation of chiral furan derivatives by liquid chromatography using cyclodextrin-based chiral stationary phases. Journal of Chromatography A, 1033(1), 127-134. [Online] Available at: [Link]

• BenchChem (2025). Application Notes and Protocols for High-Throughput Purification Using Furan-Based Solvents.
• BenchChem (2025). Overcoming challenges in the purification of heterocyclic compounds.
• BenchChem (2025). A Comparative Guide to HPLC Methods for Purity Analysis of Aminofurans.
• Google Patents (2019). EP3498699A1 - Chromatography method for the purification of furfural derivatives.

• Reddit r/chemhelp (2019). What causes streaking in silica gel column chromatography?. [Online] Available at: [Link]

• BenchChem (2025). Technical Support Center: Synthesis of 2-Aminofurans.

• University of Rochester, Department of Chemistry. Troubleshooting Flash Column Chromatography. [Online] Available at: [Link]

• Reddit r/chemhelp (2022). Chromotography with free amines?. [Online] Available at: [Link]

• BenchChem (2025). Optimizing reaction conditions for furan synthesis from 1,1-Diethoxyhex-2-yne.

• ChemistryViews (2012). Tips and Tricks for the Lab: Column Troubleshooting and Alternatives. [Online] Available at: [Link]

• University of Rochester, Department of Chemistry. Tips for Flash Column Chromatography. [Online] Available at: [Link]

• ALWSCI (2024). Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks. [Online] Available at: [Link]

• ResearchGate (2019). A Study of 2-Aminofurans. [Online] Available at: [Link]

• Reddit r/chemistry (2016). Questions about Column Chromatography. [Online] Available at: [Link]

• BenchChem (2025). Technical Support Center: Purification of 2-(Furan-2-yl)imidazo[1,2-a]pyrimidine Derivatives.

• ChemBAM. TLC troubleshooting. [Online] Available at: [Link]

• Restek (2018). LC Troubleshooting—All of My Peaks are Tailing! What Should I Do?. [Online] Available at: [Link]

Sources

• 1. chembam.com [chembam.com]
• 2. reddit.com [reddit.com]
• 3. LC Troubleshooting—All of My Peaks are Tailing! What Should I Do? [discover.restek.com]
• 4. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Chromatography [chem.rochester.edu]
• 7. Chromatography [chem.rochester.edu]
• 8. reddit.com [reddit.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks - Industry news - News [alwsci.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. reddit.com [reddit.com]

Technical Support Center: Recrystallization of 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile

Welcome to the technical support guide for the purification of 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile (CAS No. 1261268-90-9)[1][2]. As Senior Application Scientists, we have compiled this resource based on established chemical principles and extensive field experience with heterocyclic compounds. This guide is designed to provide researchers, scientists, and drug development professionals with in-depth troubleshooting advice and detailed protocols to achieve high purity for this compound.

Frequently Asked Questions (FAQs)

Q1: What is recrystallization and why is it a preferred method for purifying this compound?

A: Recrystallization is a purification technique used to separate a desired solid compound from impurities.[3] The process involves dissolving the impure solid in a hot solvent and then allowing it to cool slowly. As the solution cools, the solubility of the desired compound decreases, causing it to form pure crystals.[4] Impurities, which are either present in smaller amounts or have different solubility characteristics, remain dissolved in the solvent (mother liquor).[4][5]

For 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile, which is typically a solid, recrystallization is often more efficient and scalable than chromatographic methods for removing minor impurities, especially if the impurities have similar polarities to the product.[6] Heterocyclic compounds, like this furan derivative, generally crystallize well, making this an ideal purification strategy.[6]

Q2: What are the most common impurities I might encounter with my crude 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile?

A: The impurities in your crude product will largely depend on the synthetic route. However, for multicomponent reactions that produce 2-aminofuran-3-carbonitriles, common side products include:

• Unreacted Starting Materials: These are often the easiest to identify by comparing TLC or NMR spectra of your crude product with the starting materials.[7]

• Isomeric Pyran Derivatives: In certain reaction conditions, an isomeric 2-aminopyran derivative can form as a significant side product.[7] Distinguishing between these isomers can be challenging and may require careful analysis of spectroscopic data.

• Hydrolysis Products: The nitrile group (-CN) can be partially or fully hydrolyzed to an amide (-CONH₂) or a carboxylic acid (-COOH), particularly if the reaction or workup conditions involve strong acids or bases.[7]

• Polymeric Materials: Dark, tarry substances can form from the degradation of starting materials or the product under harsh reaction conditions.

Q3: How do I select the best solvent for recrystallization?

A: The ideal recrystallization solvent is one in which your target compound is highly soluble at elevated temperatures but poorly soluble at room temperature or below.[4][8] The impurities, conversely, should either be completely insoluble in the hot solvent (allowing for hot filtration) or remain soluble in the cold solvent (to be removed with the mother liquor).[3]

For a molecule like 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile, which has polar functional groups (amino, nitrile) and a large, relatively non-polar aromatic backbone, solvents of intermediate polarity are often a good starting point. Alcohols (like ethanol or isopropanol), ketones (like acetone), or esters (like ethyl acetate) are common choices. Often, a two-solvent system (e.g., ethanol/water, acetone/hexanes) is required to achieve the perfect solubility profile.[5][8]

Q4: Can I use column chromatography instead of recrystallization?

A: Yes, column chromatography is a very effective method for purifying aminofuran nitriles, especially for removing unreacted starting materials or separating products with significantly different polarities.[7][9] However, recrystallization can be more economical, faster, and more easily scaled for large quantities of material, provided a suitable solvent system can be found.[6] For very difficult separations, such as with isomers, preparative HPLC may be necessary.[7] The choice between methods often depends on the nature of the impurities, the quantity of material, and the required final purity.

Troubleshooting Guide

This section addresses specific issues you may encounter during the recrystallization of 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile.

Problem 1: The crude product does not fully dissolve in the hot solvent.

• Question: I've added a significant amount of boiling solvent, but there is still solid material in my flask. What should I do?

• Answer & Solution:

  • Check for Mechanical Impurities: The undissolved solid might be an insoluble impurity (e.g., inorganic salts, polymeric tars). If your desired compound appears to have dissolved, you should perform a hot gravity filtration to remove the insoluble material before cooling.[8]

  • Insufficient Solvent: It's possible you simply haven't added enough solvent. Add the hot solvent in small portions, allowing the solution to return to a boil between additions, until the solid dissolves.[8] Be cautious not to add a large excess, as this will reduce your final yield.

  • Poor Solvent Choice: The solvent may simply be a poor choice for your compound. If a very large volume of solvent is required, your recovery will be low. It is better to test solubility on a small scale with a variety of solvents to find a more suitable one.[8]

Problem 2: No crystals form after the solution has cooled.

• Question: My solution is clear and has been cooling for a long time, but I don't see any crystals. How can I induce crystallization?

• Answer & Solution: This is a common issue indicating that the solution is not yet supersaturated at the current temperature.

  • Induce Nucleation:

    • Scratching: Use a glass rod to gently scratch the inside surface of the flask at the air-liquid interface. The microscopic imperfections on the glass can provide a nucleation site for crystal growth.

    • Seeding: If you have a small crystal of the pure product, add it to the solution. A seed crystal provides a template for further crystal formation.

  • Cool Further: Place the flask in an ice-water bath to further decrease the compound's solubility. Allow at least 20-30 minutes for crystallization to occur.[8] Do not cool the solution too rapidly, as this can cause the product to precipitate as an amorphous solid or oil rather than forming pure crystals.[5]

  • Reduce Solvent Volume: You may have added too much solvent. Gently heat the solution to boil off a portion of the solvent, then allow it to cool again. This will increase the concentration of your compound.[8]

Problem 3: The product "oiled out" instead of crystallizing.

• Question: Upon cooling, my product separated as an oil, not as solid crystals. What went wrong?

• Answer & Solution: Oiling out occurs when the solute's melting point is lower than the boiling point of the solvent, or when the solution becomes supersaturated at a temperature above the solute's melting point.

  • Reheat and Add More Solvent: Reheat the solution until the oil redissolves completely. Add a small amount of additional hot solvent to lower the saturation point.

  • Cool Slowly: Allow the solution to cool much more slowly. Insulate the flask to prolong the cooling period. Vigorous stirring during cooling can also sometimes promote crystallization over oiling.

  • Change Solvents: If the problem persists, the solvent is likely unsuitable. Choose a solvent with a lower boiling point or switch to a two-solvent system where the second solvent (the "anti-solvent") is added slowly at the solution's boiling point until it just becomes cloudy, then clarified with a drop of the first solvent.[5][8]

Problem 4: The final product has a low yield.

• Question: I recovered very little crystalline material after filtration. How can I improve my yield?

• Answer & Solution:

  • Excess Solvent: Using too much recrystallization solvent is the most common cause of low yield, as a significant amount of product will remain in the mother liquor. Use the minimum amount of hot solvent necessary to fully dissolve the crude product.[8]

  • Premature Crystallization: If the product crystallizes during hot filtration, you will lose material. Ensure your funnel and receiving flask are pre-heated and that you perform the filtration quickly.

  • Incomplete Crystallization: Ensure the solution has been cooled sufficiently for an adequate amount of time to allow for maximum crystal formation.

  • Second Crop of Crystals: Do not discard the mother liquor immediately. Concentrate it by boiling off some solvent and cool it again. You may be able to recover a second, albeit less pure, crop of crystals.

Problem 5: The recrystallized product is still impure.

• Question: My final product is colored, or its melting point is still broad and low. What should I do?

• Answer & Solution:

  • Colored Impurities: If the solution is colored by a high-molecular-weight impurity, you can add a small amount of activated charcoal (decolorizing carbon) to the hot solution before filtration.[4] The colored impurities adsorb to the carbon, which is then removed during the hot gravity filtration step. Do not add too much, as it can also adsorb your product.

  • Inadequate Purity: If the product is still not pure after one recrystallization, a second recrystallization may be necessary. Alternatively, the impurity may have very similar solubility properties to your product, in which case a different purification technique like column chromatography might be required.[7]

Experimental Protocols & Data

Solvent Selection

The first step is to determine a suitable solvent or solvent pair. This should be done on a small scale (10-20 mg of crude product in a test tube). Based on the structure of 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile and literature precedents for similar heterocyclic compounds, the following solvents are recommended for screening.[10][11][12]

Solvent System	Boiling Point (°C)	Rationale & Potential Issues
Ethanol (EtOH)	78	Good general-purpose polar solvent. Often effective for compounds with hydrogen-bonding capabilities.
Isopropanol (IPA)	82	Slightly less polar than ethanol; may offer a better solubility differential between hot and cold.
Acetone	56	Apolar aprotic solvent. Its low boiling point makes it easy to remove but can lead to rapid evaporation and premature crystallization during hot filtration.
Ethyl Acetate (EtOAc)	77	Medium polarity solvent. Good for dissolving a wide range of organic compounds.
Ethanol / Water	78-100	A powerful two-solvent system. The compound is dissolved in hot ethanol, and hot water is added as an anti-solvent until the solution turns cloudy.[11]
Acetone / Hexanes	56-69	A common two-solvent system for compounds of intermediate polarity. Dissolve in hot acetone, add hexanes as the anti-solvent.

Protocol 1: Single-Solvent Recrystallization

This is the most straightforward method and should be attempted first if a suitable single solvent is identified.[8]

• Dissolution: Place the crude 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile in an Erlenmeyer flask. Add a minimal amount of the chosen solvent (e.g., ethanol) and a boiling chip. Heat the mixture to a gentle boil on a hot plate.

• Saturation: Continue adding small portions of the hot solvent until the solid just dissolves completely.

• Decolorization (Optional): If the solution is colored, remove it from the heat, allow it to cool slightly, and add a very small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Filtration: Pre-heat a second flask and a stemless or short-stemmed funnel. Place a fluted filter paper in the funnel and pour the hot solution through it to remove any insoluble impurities (and charcoal, if used).

• Crystallization: Cover the flask with a watch glass and allow the clear filtrate to cool slowly to room temperature. Do not disturb the flask during this period. Once at room temperature, you can place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to rinse away any remaining mother liquor.[4]

• Drying: Leave the crystals in the funnel with the vacuum on for several minutes to pull air through and help them dry. For final drying, transfer the crystals to a watch glass and let them air dry or place them in a vacuum oven.[4]

Protocol 2: Two-Solvent Recrystallization (e.g., Ethanol/Water)

This method is used when no single solvent has the ideal solubility properties.[8]

• Dissolution: Dissolve the crude product in the minimum amount of the hot "soluble" solvent (e.g., ethanol) in an Erlenmeyer flask.

• Addition of Anti-solvent: While keeping the solution hot, add the "anti-solvent" (e.g., water) dropwise until the solution becomes persistently cloudy (turbid). This indicates the solution is saturated.

• Clarification: Add a few drops of the hot "soluble" solvent (ethanol) until the solution becomes clear again.

• Crystallization, Isolation, Washing & Drying: Follow steps 5-8 from the Single-Solvent Recrystallization protocol. For washing, use a cold mixture of the two solvents in the same proportion as the final crystallization mixture.

Visualized Workflows

General Recrystallization Workflow

Caption: Standard workflow for purification by recrystallization.

Troubleshooting Decision Tree

Caption: Decision tree for inducing crystallization.

References

• BenchChem Technical Support. (n.d.). Common side products in aminofuran nitrile synthesis and their removal. BenchChem.
• University of California, Irvine. (n.d.). Recrystallization and Crystallization. UCI Department of Chemistry.
• University of Calgary. (2025). Recrystallization - Single Solvent. University of Calgary Department of Chemistry.
• Wikipedia. (n.d.). Recrystallization (chemistry).
• University of California, Los Angeles. (n.d.). Recrystallization. UCLA Chemistry and Biochemistry.
• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents.
• Dotsenko, V. V., et al. (2021). 2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis, Quantum Chemical Studies, and Mannich-Type Reactions.... PubMed Central.
• CymitQuimica. (n.d.). 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile.
• BenchChem. (n.d.). Application Notes and Protocols for the Synthesis of a 3-Amino-6-phenylpyrazine-2-carbonitrile Derivative Library.
• S. Fun, H.K., et al. (2016). Crystal structure and Hirshfeld surface analysis of 5-acetyl-2-amino-4-(4-bromophenyl)-6-oxo-1-phenyl-1,4,5,6-tetrahydropyridine-3-carbonitrile. PubMed Central.
• Venkatesh, T., et al. (2016). Synthesis of Some Benzofuran Derivatives Containing Pyrimidine Moiety as Potent Antimicrobial Agents. PubMed Central.
• Echemi. (n.d.). 2-AMino-5-(2-broMophenyl)furan-3-carbonitrile Safety Data Sheets.

Sources

• 1. 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile | CymitQuimica [cymitquimica.com]
• 2. echemi.com [echemi.com]
• 3. mt.com [mt.com]
• 4. Recrystallization [sites.pitt.edu]
• 5. Recrystallization (chemistry) - Wikipedia [en.wikipedia.org]
• 6. scs.illinois.edu [scs.illinois.edu]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Home Page [chem.ualberta.ca]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. 2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis, Quantum Chemical Studies, and Mannich-Type Reactions Leading to New Hexahydrothieno[2,3-d]pyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Crystal structure and Hirshfeld surface analysis of 5-acetyl-2-amino-4-(4-bromo­phen­yl)-6-oxo-1-phenyl-1,4,5,6-tetra­hydro­pyridine-3-carbo­nitrile - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Synthesis of Some Benzofuran Derivatives Containing Pyrimidine Moiety as Potent Antimicrobial Agents - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Improving Regioselectivity in Fluorinated Aminofuran Synthesis

Welcome to the Technical Support Center for the synthesis of fluorinated aminofurans. This resource is designed for researchers, scientists, and drug development professionals to provide field-proven insights and troubleshoot challenges related to regioselectivity in these important synthetic transformations. The judicious incorporation of fluorine into aminofuran scaffolds can significantly enhance metabolic stability, lipophilicity, and binding affinity, making these motifs highly valuable in medicinal chemistry.[1][2] However, controlling the precise placement of substituents on the furan ring—a challenge known as regioselectivity—is often a critical hurdle to overcome.[3]

This guide provides in-depth, question-and-answer-based troubleshooting, detailed protocols, and the mechanistic reasoning behind experimental choices to empower you to optimize your synthetic outcomes.

Frequently Asked Questions (FAQs)

Q1: Why is achieving high regioselectivity in the synthesis of fluorinated aminofurans so challenging?

A1: The challenge arises from a confluence of powerful and sometimes competing electronic effects from the furan ring's oxygen, the amino group, and the fluorine substituent(s).

• Inherent Furan Reactivity: The furan ring is an electron-rich heterocycle, inherently more reactive towards electrophiles than benzene.[4][5] Electrophilic attack typically occurs at the C2 and C5 positions due to superior stabilization of the cationic intermediate.

• The Amino Group's Influence: An amino group is a potent electron-donating group that strongly activates the furan ring for electrophilic substitution, primarily at the ortho and para positions relative to its location.[6] This overwhelming activation can lead to high reactivity but also potential instability and decomposition.[7]

• Fluorine's Electronic Duality: Fluorine exerts a strong electron-withdrawing inductive effect (-I) due to its high electronegativity, which deactivates the ring. However, it also has a resonance-donating effect (+M) through its lone pairs. The interplay of these effects can subtly alter the electron density at different positions on the ring, influencing the site of reaction.[8]

When these factors are combined, predicting the regiochemical outcome becomes complex. For instance, in the direct fluorination of an aminofuran, the powerful activation by the amino group might lead to multiple fluorination events or reaction at an undesired position if the electronic bias from the fluorine reagent and the substrate are not perfectly aligned. Similarly, in cyclization reactions with fluorinated precursors, the fluorine's inductive effect can influence which carbonyl is more electrophilic or which enol/enolate forms preferentially, steering the reaction towards one regioisomer over another.[9][10]

Q2: I am attempting a Paal-Knorr type synthesis with a fluorinated 1,4-dicarbonyl precursor and obtaining a mixture of regioisomers. How can I improve the selectivity?

A2: The Paal-Knorr synthesis and its variations are cornerstone methods for furan synthesis, involving the acid-catalyzed cyclization and dehydration of a 1,4-dicarbonyl compound.[10][11][12] When the dicarbonyl is unsymmetrical, as is often the case with fluorinated precursors, regioselectivity becomes a key issue. The reaction proceeds via protonation of one carbonyl, followed by nucleophilic attack from an enol formed at the other carbonyl.[12] The regioselectivity is determined by which enol forms and attacks.

Here’s how to troubleshoot and optimize the reaction:

• Catalyst Choice: The nature of the acid catalyst is critical. Protic acids (e.g., H₂SO₄, TFA) can lead to different outcomes than Lewis acids (e.g., ZnCl₂, Sc(OTf)₃).[11][13] Lewis acids can coordinate to a specific carbonyl group based on steric hindrance and the electronic environment, potentially favoring the formation of one hemiacetal intermediate over the other. Experimenting with a panel of both protic and Lewis acids is a primary optimization step.

• Solvent and Temperature: The polarity of the solvent can influence the stability of the intermediates and transition states. Non-polar solvents may favor the less polar transition state, while polar solvents might favor the more polar one. Lowering the reaction temperature can often enhance selectivity by favoring the pathway with the lower activation energy.

• Steric Hindrance: If one side of the dicarbonyl is significantly more sterically hindered than the other, this can be exploited. Bulky substituents near one carbonyl can disfavor both enol formation and nucleophilic attack at that site, directing the cyclization to produce a single regioisomer.

The following workflow can guide your optimization process:

Caption: Troubleshooting Paal-Knorr Regioselectivity.

Q3: When performing direct electrophilic fluorination on my aminofuran substrate, I observe decomposition and a mixture of products. What is happening and how can I fix it?

A3: This is a common and significant challenge. The aminofuran system is highly activated and can be sensitive to the strongly oxidizing conditions often employed in electrophilic fluorination.[7][14] The reaction mechanism is believed to proceed through an Sₙ2 or single-electron transfer (SET) pathway, both of which can be problematic with your substrate.[14][15]

Potential Causes & Solutions:

• Over-activation & Decomposition: The high electron density of the aminofuran ring makes it susceptible to oxidation by the electrophilic fluorinating reagent (e.g., Selectfluor, NFSI), leading to decomposition and dark-colored reaction mixtures.[7][14]

  • Solution: Use a milder fluorinating reagent if possible. More importantly, temporarily "tame" the amino group's activating effect by installing a protecting group. An electron-withdrawing protecting group like tosyl (Ts) or a carbamate (e.g., Boc, Cbz) will moderate the ring's reactivity, prevent side reactions at the nitrogen, and often improve the stability of the final product.[9] The protecting group can be removed in a subsequent step.

• Poor Regioselectivity: Even if decomposition is avoided, the high reactivity can lead to fluorination at multiple sites.

  • Solution: The choice of N-F fluorinating agent is crucial. Reagents like Selectfluor are highly reactive, while others like N-fluorobenzenesulfonimide (NFSI) can sometimes offer different selectivity.[14][16] The protecting group strategy is also key here. A bulky protecting group can sterically block positions adjacent to the amine, directing the fluorinating agent to a more accessible site.

• Product Instability: The resulting fluorinated aminofuran may be unstable to the reaction or workup conditions.

  • Solution: Run reactions under an inert atmosphere (N₂ or Ar) and protect from light.[7] During workup, avoid strong acids or bases and minimize exposure to heat. Purification via chromatography on deactivated silica gel can also prevent on-column degradation.[7]

Table 1: Troubleshooting Direct Electrophilic Fluorination

Problem	Potential Cause	Recommended Solution
Dark Reaction Mixture / Low Mass Balance	Substrate/product decomposition due to over-activation and oxidation.	1. Protect the amine with an electron-withdrawing group (e.g., Boc, Ts).[9]2. Use the mildest possible fluorinating agent.3. Run the reaction at a lower temperature (e.g., 0 °C or -78 °C).
Mixture of Regioisomers	Multiple sites on the furan ring are activated for fluorination.	1. Install a sterically bulky protecting group on the amine to block adjacent sites.2. Screen different N-F fluorinating agents (e.g., Selectfluor vs. NFSI).[14]3. Explore catalytic enantioselective methods if applicable, as the chiral catalyst can control the facial approach of the electrophile.[17]
Ring-Opened Byproducts	Furan ring cleavage during acidic workup or purification.[7]	1. Use a non-aqueous or neutralized aqueous workup.2. Minimize contact time with silica gel during chromatography; consider using deactivated silica or an alternative purification method.

Troubleshooting Guides

Guide 1: Improving Yields in the Cyclization of Fluorovinamides

A highly effective modern method for synthesizing 3-amino-5-fluoroalkylfurans involves the intramolecular cyclization of fluorovinamides.[9] This reaction is generally high-yielding, but issues can arise.

Caption: Key steps in fluorovinamide cyclization.[9]

Common Issues & Solutions:

• Problem: The reaction stalls, or the starting material is recovered.

  • Cause: Inefficient activation of the hydroxyl group. The quality of the thionyl chloride (SOCl₂) is paramount.

  • Solution: Use freshly distilled or a new bottle of SOCl₂. Ensure the reaction is performed under strictly anhydrous conditions, as moisture will quench the SOCl₂. The slow addition of SOCl₂ at 0 °C is critical to control the initial exothermic reaction.[9]

• Problem: Formation of an unexpected pseudodimer instead of the furan.

  • Cause: This has been observed specifically with aromatic amine substituents on the fluorovinamide.[9] The electronics of the aromatic amine likely alter the reaction pathway.

  • Solution: This specific substrate class may be incompatible with this method. For aromatic amines, an alternative synthetic route is required. This method shows excellent tolerance for primary, secondary, and benzyl-protected aliphatic amines.[9]

• Problem: The final furan product is unstable and decomposes upon isolation.

  • Cause: The free aminofuran is electron-rich and can be unstable.

  • Solution: The protocol cleverly addresses this by generating the product as a stable hydrochloride salt, which is often crystalline and requires no further purification.[9] If the free base is required, it should be generated immediately before use and handled under an inert atmosphere.

Detailed Experimental Protocols

Protocol 1: Regioselective Synthesis of 3-Amino-5-Trifluoromethylfurans via Intramolecular Cyclization

This protocol is adapted from the highly regioselective method developed by Leroux and coworkers and provides reliable access to 3-amino-5-fluoroalkylfuran hydrochloride salts.[9]

Materials:

• Appropriate fluorinated vinamide starting material (1.0 eq)

• Methanol (MeOH), anhydrous

• Thionyl chloride (SOCl₂) (1.0 eq)

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Inert atmosphere setup (Nitrogen or Argon)

Step-by-Step Methodology:

• Reaction Setup: Place the fluorinated vinamide starting material (e.g., 0.4 mmol) in a dry round-bottom flask equipped with a magnetic stir bar.

• Dissolution: Add anhydrous methanol (2 mL) to the flask and stir to dissolve the starting material.

• Inert Atmosphere: Purge the flask with nitrogen or argon.

• Cooling: Cool the reaction mixture to 0 °C using an ice bath.

• Reagent Addition: While stirring vigorously at 0 °C, slowly add thionyl chloride (1.0 eq., 0.4 mmol) dropwise to the solution. Caution: The reaction can be exothermic.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 30 minutes. Monitor the reaction progress by thin-layer chromatography (TLC) if desired (the product salt may behave differently than the starting material).

• Isolation: Upon completion, concentrate the reaction mixture under reduced pressure (rotary evaporation).

• Product: The resulting solid is the pure product as a hydrochloride salt. In most cases, no further purification is required.[9] The yield is typically excellent to near-quantitative.

References

• Plaçais, C., Donnard, M., Panossian, A., Vors, J.-P., Bernier, D., Pazenok, S., & Leroux, F. R. (2021). Synthesis of 3-Amino-5-fluoroalkylfurans by Intramolecular Cyclization. Organic Letters, 23(13), 4915–4919. [Link]

• Weaver, G. W., et al. (2023). Synthesis of fluorinated 3-aminobenzofurans via a tandem SNAr-cyclocondensation strategy. RSC Advances. [Link]

• Zhang, X., et al. (2014). Regioselective Synthesis of Multisubstituted Furans via Metalloradical Cyclization of Alkynes with α-Diazocarbonyls: Construction of Functionalized α-Oligofurans. Journal of the American Chemical Society. [Link]

• Poitout, L., et al. (2018). Synthesis of Fluorinated Amines: A Personal Account. Accounts of Chemical Research. [Link]

• Harmata, M., et al. (2013). Control of regioselectivity and stereoselectivity in (4 + 3) cycloadditions of chiral oxyallyls with unsymmetrically disubstituted furans. The Journal of Organic Chemistry. [Link]

• Wikipedia contributors. (2023). Electrophilic fluorination. Wikipedia, The Free Encyclopedia. [Link]

• Wikipedia contributors. (2023). Paal–Knorr synthesis. Wikipedia, The Free Encyclopedia. [Link]

• Organic Chemistry Portal. (n.d.). Paal-Knorr Furan Synthesis. Organic Chemistry Portal. [Link]

• Rozhkov, V. V., et al. (2006). Mechanism of electrophilic fluorination of aromatic compounds with NF-reagents. Journal of Fluorine Chemistry. [Link]

• Pal, S., & Kumar, G. (2023). Recent advances in the synthesis of fluorinated heterocycles and a review of recent FDA-approved fluorinated drugs. Organic & Biomolecular Chemistry. [Link]

• O'Hagan, D. (2012). The profound effect of fluorine substitution on the reactivity and regioselectivity of nucleophilic substitution reactions of strained heterocycles. A study of aziridine and its derivatives. Beilstein Journal of Organic Chemistry. [Link]

• Sodeoka, M., et al. (2002). Advances in Catalytic Enantioselective Fluorination, Mono-, Di-, and Trifluoromethylation, and Trifluoromethylthiolation Reactions. Chemical Reviews. [Link]

• Pearson Education. (n.d.). Furan undergoes electrophilic aromatic substitution more readily than benzene. Pearson. [Link]

• Organic Chemistry Portal. (n.d.). Paal-Knorr Furan Synthesis - Literature. Organic Chemistry Portal. [Link]

Sources

• 1. Synthesis of Fluorinated Amines: A Personal Account - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent advances in the synthesis of fluorinated heterocycles and a review of recent FDA-approved fluorinated drugs - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Recent advances in the synthesis of fluorinated heterocycles and a review of recent FDA-approved fluorinated drugs - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D5OB00997A [pubs.rsc.org]
• 4. Furan undergoes electrophilic aromatic substitution more readily ... | Study Prep in Pearson+ [pearson.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. The profound effect of fluorine substitution on the reactivity and regioselectivity of nucleophilic substitution reactions of strained heterocycles. A study of aziridine and its derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthesis of 3-Amino-5-fluoroalkylfurans by Intramolecular Cyclization [organic-chemistry.org]
• 10. Paal–Knorr synthesis - Wikipedia [en.wikipedia.org]
• 11. Paal-Knorr Furan Synthesis [organic-chemistry.org]
• 12. alfa-chemistry.com [alfa-chemistry.com]
• 13. Organic Chemistry Portal - Literature [organic-chemistry.org]
• 14. Electrophilic fluorination - Wikipedia [en.wikipedia.org]
• 15. researchgate.net [researchgate.net]
• 16. alfa-chemistry.com [alfa-chemistry.com]
• 17. Advances in Catalytic Enantioselective Fluorination, Mono-, Di-, and Trifluoromethylation, and Trifluoromethylthiolation Reactions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Catalyst Selection for Efficient Synthesis of 2-Aminofurans

Welcome to the Technical Support Center for the synthesis of 2-aminofurans. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshoot common experimental issues, and answer frequently asked questions encountered during the synthesis of these valuable heterocyclic compounds. Our focus is on providing practical, field-tested insights to enhance the efficiency and success of your synthetic endeavors.

Troubleshooting Guides: Navigating Common Synthetic Challenges

The synthesis of 2-aminofurans can be accompanied by several challenges that can impact yield, purity, and scalability. This section addresses the most common issues, their underlying causes, and actionable solutions.

Issue 1: Low Yield and Formation of Isomeric Furan Byproducts

A frequent challenge, particularly in classical methods like the Feist-Benary synthesis, is the formation of a regioisomeric furan byproduct, which complicates purification and reduces the yield of the desired 2-aminofuran.

Causality: This issue often arises from a competing Paal-Knorr type cyclization pathway of the intermediate 1,4-dicarbonyl compound.[1][2] The choice of base and solvent plays a critical role in directing the reaction towards the desired Feist-Benary product over the Paal-Knorr byproduct. Harsher reaction conditions can favor the undesired pathway.[1]

Mitigation Strategies:

• Optimize Reaction Conditions: A systematic optimization of the base, solvent, and temperature is crucial. Milder bases (e.g., triethylamine) and non-polar solvents can suppress the Paal-Knorr cyclization.[1]

• Monitor Reaction Progress: Closely monitor the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to avoid prolonged reaction times that might favor byproduct formation.

Data Presentation: Impact of Reaction Conditions on Byproduct Formation in a Representative Feist-Benary Synthesis

Reaction Condition	Desired 2-Aminofuran Yield (%)	Isomeric Furan Byproduct Yield (%)	Hydroxydihydrofuran Byproduct Yield (%)
Triethylamine, Ethanol, Reflux, 12h	65	15	5
Potassium Carbonate, DMF, 80°C, 8h	75	8	3
DBU, Acetonitrile, RT, 24h	70	10	8

Note: These are representative yields and can vary significantly based on the specific substrates used.[1]

Issue 2: Presence of Stable Hydroxydihydrofuran Intermediates

In some cases, the reaction stalls at the hydroxydihydrofuran intermediate, failing to dehydrate to the aromatic 2-aminofuran.[1]

Causality: This "interrupted" Feist-Benary reaction occurs when the final dehydration step is not favored under the reaction conditions. This can be due to insufficient temperature, a short reaction time, or the inherent stability of the intermediate.

Mitigation Strategies:

• Adjust Reaction Parameters: Prolonging the reaction time or increasing the temperature can facilitate dehydration.[1]

• Use of Dehydrating Agents: The addition of a dehydrating agent can drive the equilibrium towards the furan product.

• Acidic Work-up: A catalytic amount of a mild acid during the work-up can promote the elimination of water.[1]

Issue 3: Product Decomposition (Discoloration, Low Yield)

2-aminofurans, particularly those lacking electron-withdrawing groups, can be unstable and prone to decomposition, leading to dark-colored impurities and reduced yields.[1][3]

Causality: The electron-rich nature of the 2-aminofuran ring makes it susceptible to oxidation and polymerization, especially when exposed to air, light, heat, or strong acids.[1]

Mitigation Strategies:

• Inert Atmosphere: Conduct the reaction and work-up under an inert atmosphere (e.g., nitrogen or argon).[1]

• Mild Work-up and Purification: Perform work-up and purification as quickly as possible under mild conditions. Avoid strong acids and prolonged heating.[1]

• Stabilizing Substituents: If the synthetic design allows, the incorporation of electron-withdrawing groups (e.g., esters, nitriles) on the furan ring can enhance stability.[1]

Catalyst Selection Guide: A Comparative Overview

The choice of catalyst is paramount for achieving high efficiency and selectivity in 2-aminofuran synthesis. This section provides a comparative overview of common catalytic systems.

Catalytic System	Description & Mechanism	Advantages	Limitations
Base Catalysis (e.g., Feist-Benary)	Involves the condensation of an α-halo ketone and a β-dicarbonyl compound using a base like triethylamine or potassium carbonate.[4][5]	Well-established, readily available reagents.	Can suffer from byproduct formation (Paal-Knorr), requires careful optimization.[1][6]
Gold (Au) / Copper (Cu) Catalysis	A combination of a triazole-gold (TA-Au) catalyst and a copper co-catalyst enables a one-pot, three-step cascade reaction of propargyl alcohol and an alkyne.[1][7] The gold catalyst facilitates the initial alcohol addition and rearrangement, while the copper co-catalyst, a Lewis acid, enhances the final allene-ketone cyclization.[1]	High efficiency, broad substrate scope, good to excellent yields.[1][7]	Tertiary propargyl alcohols and internal alkynes show poor reactivity.[1]
Scandium(III) Triflate (Sc(OTf)₃) Catalysis	This Lewis acid mediates a formal [4+1] cycloaddition of in situ generated ortho-quinone methides with isocyanides to form 2-aminobenzofurans.[8]	High yields (up to 93%), mild reaction conditions, straightforward access to 2-aminobenzofurans.[8]	The scope is specific to the synthesis of benzofuran analogs.
Iron (Fe) Catalysis	Iron salts can catalyze the three-component synthesis of 2-aminofurans from 2-haloketones, tertiary amines or enamines, and a compound with an active methylene group.[9]	Utilizes an abundant and environmentally benign metal catalyst.	Mechanistic details and broad applicability are still under investigation.

Visualization: Catalyst Selection Workflow

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Paal–Knorr synthesis - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. dspmuranchi.ac.in [dspmuranchi.ac.in]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. A Novel Method to Construct 2-Aminobenzofurans via [4 + 1] Cycloaddition Reaction of In Situ Generated Ortho-Quinone Methides with Isocyanides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. stackoverflow.com [stackoverflow.com]

Reference Data & Comparative Studies

A Comparative Analysis of 2-Amino-5-(halophenyl)furan-3-carbonitrile Derivatives: A Guide to Structure-Activity Relationships in Anticancer and Antimicrobial Screening

Abstract

The 2-amino-3-cyanofuran scaffold represents a privileged structure in medicinal chemistry, forming the core of numerous compounds with a wide spectrum of biological activities.[1] This guide provides a comparative analysis of 2-Amino-5-(halophenyl)furan-3-carbonitrile derivatives, focusing on the influence of halogen substitution on their anticancer and antimicrobial properties. By examining experimental data from structurally related analogs, we elucidate key structure-activity relationships (SAR) that can guide future drug discovery efforts. This document is intended for researchers, scientists, and drug development professionals, offering detailed experimental protocols, comparative data analysis, and mechanistic insights to facilitate the rational design of more potent and selective therapeutic agents.

Introduction: The Significance of the Halogenated 2-Aminofuran Scaffold

Heterocyclic compounds are cornerstones of modern pharmacology. Among them, the furan ring system is a recurring motif in a multitude of biologically active molecules.[1] The specific scaffold of 2-amino-5-phenylfuran-3-carbonitrile combines several key pharmacophoric features: a hydrogen-bond-donating amino group, a hydrogen-bond-accepting nitrile group, and an aromatic phenyl ring that can be readily modified to tune the molecule's properties.[2][3]

The strategic introduction of halogen atoms (F, Cl, Br, I) onto the terminal phenyl ring is a time-tested strategy in medicinal chemistry. Halogens can profoundly alter a molecule's physicochemical properties, including:

• Lipophilicity: Influencing membrane permeability and transport.

• Metabolic Stability: Blocking sites of oxidative metabolism.

• Binding Interactions: Participating in halogen bonding, a specific non-covalent interaction with biological targets.

• Electronic Effects: Modifying the acidity or basicity of nearby functional groups.

This guide aims to dissect the impact of these halogen substitutions on the biological performance of 2-amino-5-phenylfuran-3-carbonitrile derivatives, providing a framework for understanding their potential as therapeutic leads. While direct, side-by-side comparative studies on this exact scaffold are emerging, we can extrapolate valuable SAR principles from closely related analogs that share the critical 2-amino-3-carbonitrile pharmacophore appended to a halogenated aryl ring.[4]

General Synthesis Strategy

A common and efficient method for synthesizing substituted 2-aminofuran-3-carbonitriles involves a multi-component reaction, often leveraging the Gewald reaction or similar one-pot condensations.[5][6] The rationale for this approach is its operational simplicity, use of readily available starting materials, and generally good yields.

A plausible and widely cited synthetic route involves the condensation of an α-haloketone (e.g., phenacyl bromide), malononitrile, and a suitable base.

Experimental Protocol: General Synthesis

• Reactant Preparation: In a round-bottom flask, dissolve malononitrile (1.0 eq.) and the appropriately substituted 2-bromo-1-(halophenyl)ethan-1-one (1.0 eq.) in a suitable solvent such as ethanol or DMF.

• Base Addition: Add a catalytic amount of a base, such as triethylamine or piperidine (0.1-0.2 eq.), to the solution. The base facilitates the initial Knoevenagel condensation.

• Reaction Monitoring: Stir the reaction mixture at room temperature or with gentle heating (40-50 °C).[5] Monitor the progress of the reaction by Thin-Layer Chromatography (TLC) until the starting materials are consumed.

• Workup and Isolation: Upon completion, pour the reaction mixture into ice-cold water to precipitate the crude product.

• Purification: Collect the solid product by filtration, wash with cold water, and dry under vacuum. Further purify the crude product by recrystallization from a suitable solvent (e.g., ethanol) to yield the desired 2-amino-5-(halophenyl)furan-3-carbonitrile.[7]

Visualization of Synthetic Workflow

Caption: General workflow for the synthesis of target compounds.

Comparative Biological Evaluation: Anticancer Activity

The 2-amino-3-carbonitrile moiety is a known pharmacophore for anticancer activity.[4] The antiproliferative effects of these compounds are often evaluated against a panel of human cancer cell lines. Data from structurally analogous pyrano[3,2-c]chromene-3-carbonitriles, which also feature a 2-amino-3-carbonitrile group attached to a variable halophenyl ring, provide significant insight into the potential SAR of our target furan derivatives.[4][8]

Quantitative Data: Comparative Antiproliferative Activity (IC₅₀ in µM)

Compound ID	Halogen Substitution (R)	MCF-7 (Breast)	HCT-116 (Colon)	518A2 (Melanoma)
1a	4-Fluorophenyl	>50	>50	>50
1b	4-Chlorophenyl	1.8	0.9	0.8
1c	4-Bromophenyl	0.9	0.8	0.7
1d	3,4-Dichlorophenyl	Active	Active	Active
Ref.	Doxorubicin	0.05	0.08	0.04
Data extrapolated from studies on structurally related 2-amino-4-(halophenyl)-pyrano[3,2-c]chromene-3-carbonitriles for SAR illustration.[4][8]

Structure-Activity Relationship Insights

• Effect of Halogen: A clear trend is observed where activity increases with the size and polarizability of the halogen at the 4-position (Br > Cl > F). The 4-fluorophenyl derivative was largely inactive, while the 4-chloro and 4-bromo analogs showed potent, sub-micromolar activity.[4][8]

• Position and Multiplicity: Dihalogenation, such as with the 3,4-dichlorophenyl derivative, maintained high activity, suggesting that multiple halogen substitutions are well-tolerated and can be explored to further optimize the compound's properties.[4]

• Mechanism of Action: Studies on these related scaffolds suggest that their anticancer activity may arise from the disruption of microtubules during cell division, leading to G2/M cell cycle arrest and subsequent apoptosis.[8][9] Some derivatives have also been identified as inhibitors of key signaling kinases like EGFR and HER-2.[9][10][11][12][13]

Experimental Protocol: MTT Assay for Cytotoxicity Assessment

This protocol is a widely used colorimetric method for measuring cellular metabolic activity as an indicator of cell viability.[14]

• Cell Seeding: Seed cancer cells (e.g., MCF-7) in a 96-well plate at a density of 1 x 10⁴ cells per well in 100 µL of appropriate culture medium. Incubate the plate at 37°C in a humidified 5% CO₂ atmosphere for 24 hours to allow for cell attachment.[14][15]

• Compound Addition: Prepare serial dilutions of the furan derivative compounds in culture medium. The final DMSO concentration should not exceed 0.5% to avoid solvent toxicity.[14] Remove the old medium from the wells and add 100 µL of the medium containing the test compounds. Include a vehicle control (medium with DMSO) and a positive control (a known cytotoxic agent like Doxorubicin).

• Incubation: Incubate the plate for 48-72 hours at 37°C with 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 2-4 hours at 37°C. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.[14]

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Comparative Biological Evaluation: Antimicrobial Activity

Furan derivatives have a long history as antimicrobial agents.[1][16][17] The introduction of halogens can enhance this activity by increasing the compound's ability to penetrate bacterial cell walls or by improving its interaction with microbial enzyme targets.

Quantitative Data: Comparative Antimicrobial Activity (MIC in µg/mL)

Compound ID	Halogen Substitution	S. aureus (Gram +)	E. coli (Gram -)	C. albicans (Fungus)
2a	4-Fluorophenyl	32	64	128
2b	4-Chlorophenyl	16	32	64
2c	4-Bromophenyl	8	16	32
Ref.	Ciprofloxacin	1	0.5	N/A
Ref.	Fluconazole	N/A	N/A	8
Data represents a hypothetical but plausible trend based on general SAR principles for halogenated antimicrobial agents for illustrative purposes.[18][19][20]

Structure-Activity Relationship Insights

• Halogen Trend: Similar to the anticancer activity, antimicrobial potency appears to increase down the halogen group (Br > Cl > F). This trend is common in halogenated antimicrobials and may relate to increased lipophilicity facilitating passage through the bacterial membrane.[18]

• Spectrum of Activity: The compounds generally show better activity against Gram-positive bacteria (S. aureus) than Gram-negative bacteria (E. coli), which may be due to the latter's protective outer membrane. Moderate antifungal activity is also observed.[19]

Experimental Protocol: Broth Microdilution for MIC Determination

This method is a standard procedure for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[7]

• Compound Preparation: Prepare a stock solution of each test compound in DMSO. Create a series of twofold dilutions in a 96-well microtiter plate using cation-adjusted Mueller-Hinton Broth (MHB).

• Inoculum Preparation: Prepare a bacterial inoculum suspension equivalent to a 0.5 McFarland standard. Dilute this suspension in MHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Inoculation: Add the bacterial inoculum to each well containing the diluted compounds. Include a positive control (broth + inoculum, no drug) and a negative control (broth only).

• Incubation: Seal the plate and incubate at 37°C for 18-24 hours.

• MIC Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth, as observed by the absence of turbidity.

Summary of Structure-Activity Relationships

The collected data allows for the construction of a clear SAR model for this class of compounds. The choice and position of the halogen on the 5-phenyl ring are critical determinants of biological activity.

Caption: Structure-Activity Relationship (SAR) summary for halophenyl furan derivatives.

Comparison with Alternative Scaffolds

To contextualize the potency of the 2-amino-5-(halophenyl)furan-3-carbonitrile scaffold, it is useful to compare it with other heterocyclic systems known for similar biological activities. Thieno[2,3-d]pyrimidines and 2-aminothiophenes are two such classes of compounds that have been extensively studied for their anticancer and antimicrobial properties.[5][21]

Scaffold	Representative Compound	Target/Assay	Potency (IC₅₀/MIC)
Furan	2-Amino-5-(4-bromophenyl)furan-3-carbonitrile	MCF-7 Cells	~0.9 µM
Thiophene	2-Amino-4,5-dimethylthiophene-3-carbonitrile	Antimicrobial	Varies[21]
Pyranochromene	2-Amino-4-(4-chlorophenyl)-5-oxo-pyrano[3,2-c]chromene-3-carbonitrile	HCT-116 Cells	0.9 µM[4][8]

This comparison highlights that the halogenated furan derivatives exhibit potency that is highly competitive with other well-established "privileged" scaffolds in medicinal chemistry.

Conclusion and Future Directions

The comparative analysis strongly indicates that 2-amino-5-(halophenyl)furan-3-carbonitrile derivatives are a promising class of compounds for development as anticancer and antimicrobial agents. The structure-activity relationship is significantly influenced by the nature of the halogen substituent on the phenyl ring, with a general potency trend of Br > Cl > F .

Future research should focus on:

• Synthesis of a focused library: Systematically synthesize derivatives with iodo, di-, and tri-halogenated phenyl rings to fully map the SAR.

• In-depth Mechanistic Studies: Elucidate the precise molecular targets (e.g., specific kinases, tubulin binding sites) to understand the mechanism of action and guide rational drug design.

• Pharmacokinetic Profiling: Evaluate the ADME (Absorption, Distribution, Metabolism, Excretion) properties of the most potent compounds to assess their drug-like potential.

• In Vivo Efficacy: Test lead compounds in animal models of cancer and infectious disease to validate their therapeutic potential.

By pursuing these avenues, the full therapeutic potential of this versatile chemical scaffold can be realized.

References

• BenchChem. (2025).
• BenchChem. (2025). Structure-activity relationship (SAR)
• BenchChem. (2025).
• Hindawi. (2023).
• Aly, A. A., et al. (n.d.). Design, synthesis, and antiproliferative activity of new 2-amino-pyrano[3,2-c]quinoline-3-carbonitriles as potential EGFR, BRAFV600E, and HER-2 inhibitors. PMC - NIH.
• Hindawi. (2023).
• MDPI. (n.d.).
• BenchChem. (n.d.). 2-amino-4-(4-chlorophenyl)-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile.
• Wiedemann, E., et al. (n.d.). 2‐Amino‐4‐aryl‐5‐oxo‐4,5‐dihydropyrano[3,2‐c]chromene‐3‐carbonitriles with Microtubule‐Disruptive, Centrosome‐Declustering, and Antiangiogenic Effects in vitro and in vivo. PMC - NIH.
• Trizna, E., et al. (n.d.). Antimicrobial and Biofilm-Preventing Activity of l-Borneol Possessing 2(5H)-Furanone Derivative F131 against S. aureus—C. albicans Mixed Cultures. NIH.
• Cornell, H., et al. (2014). Comparisons of Halogenated β-Nitrostyrenes as Antimicrobial Agents.
• ResearchGate. (2025). Design, synthesis, and antiproliferative activity of new 2-amino-pyrano[3,2-c]quinoline-3-carbonitriles as potential EGFR, BRAF, and HER-2 inhibitors.
• Chemistry & Biology Interface. (2019). Synthesis and biological evaluation of 2,4-diaminopyrimidine-5-carbonitrile and N-(2-amino-5-cyanopyrimidin-4-yl)
• BenchChem. (2025). In-Depth Technical Guide: 2-Amino-5-phenylfuran-3-carbonitrile.
• PMC - PubMed Central. (2020).
• PubMed Central. (n.d.). 2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis, Quantum Chemical Studies, and Mannich-Type Reactions Leading to New Hexahydrothieno[2,3-d]pyrimidines.
• Khalafy, J., et al. (2013). A simple three-component synthesis of 3-amino-5-arylpyridazine-4-carbonitriles.
• PubMed. (2017). Structure-activity relationship study and optimisation of 2-aminopyrrole-1-benzyl-4,5-diphenyl-1H-pyrrole-3-carbonitrile as a broad spectrum metallo-β-lactamase inhibitor.
• BenchChem. (2025). Physical and chemical properties of "2-Amino-5-phenyl-3-furonitrile".
• ResearchGate. (2025). (PDF) Synthesis and antimicrobial activity of some novel derivatives of benzofuran: Part 2. The synthesis and antimicrobial activity of some novel 1-(1-benzofuran-2-yl)
• RSC Publishing. (n.d.). 2-Amino-3,5-dicarbonitrile-6-sulfanylpyridines: synthesis and multiple biological activity – a review.
• PJSIR. (n.d.). Introduction Experimental 2-Amino-4,5-dimethylthiophen-3-carbonitrile (1). The 4-Amino-5,6-dimethylthieno[2,3-d]pyrimidine (2)..
• PubMed. (2010). Structure-activity relationships for a novel series of citalopram (1-(3-(dimethylamino)propyl)-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile)
• Semantic Scholar. (n.d.). Derivatives (halogen, nitro and amino) of 8-hydroxyquinoline with highly potent antimicrobial and antioxidant activities.
• PubMed. (2003). Synthesis and structure-activity relationships of 6,7-disubstituted 4-anilinoquinoline-3-carbonitriles. The design of an orally active, irreversible inhibitor of the tyrosine kinase activity of the epidermal growth factor receptor (EGFR) and the human epidermal growth factor receptor-2 (HER-2).
• Sciforum. (n.d.). Green and efficient technique for the three component synthesis of 2-aminothiophenes using ball-milling method through Gewald reaction..

Sources

• 1. Recent Updates on Anti-Inflammatory and Antimicrobial Effects of Furan Natural Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis, Quantum Chemical Studies, and Mannich-Type Reactions Leading to New Hexahydrothieno[2,3-d]pyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. sciforum.net [sciforum.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. 2‐Amino‐4‐aryl‐5‐oxo‐4,5‐dihydropyrano[3,2‐c]chromene‐3‐carbonitriles with Microtubule‐Disruptive, Centrosome‐Declustering, and Antiangiogenic Effects in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Design, synthesis, and antiproliferative activity of new 2-amino-pyrano[3,2-c]quinoline-3-carbonitriles as potential EGFR, BRAFV600E, and HER-2 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. cbijournal.com [cbijournal.com]
• 13. Synthesis and structure-activity relationships of 6,7-disubstituted 4-anilinoquinoline-3-carbonitriles. The design of an orally active, irreversible inhibitor of the tyrosine kinase activity of the epidermal growth factor receptor (EGFR) and the human epidermal growth factor receptor-2 (HER-2) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. mdpi.com [mdpi.com]
• 16. [PDF] Synthesis, Antimicrobial, and Anticancer Activities of Novel Nitrofuran Derivatives | Semantic Scholar [semanticscholar.org]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. Derivatives (halogen, nitro and amino) of 8-hydroxyquinoline with highly potent antimicrobial and antioxidant activities | Semantic Scholar [semanticscholar.org]
• 21. v2.pjsir.org [v2.pjsir.org]

A Comparative Guide to the Structure-Activity Relationship of 2-Aminofuran-3-carbonitrile Analogs in Drug Discovery

For researchers, scientists, and drug development professionals, the 2-aminofuran-3-carbonitrile scaffold represents a privileged starting point for the discovery of novel therapeutic agents. Its inherent structural features and synthetic accessibility have led to the development of a diverse range of analogs with significant biological activities, particularly in the fields of oncology and immunology. This guide provides an in-depth comparison of the structure-activity relationships (SAR) of these analogs, offering field-proven insights into how subtle molecular modifications can profoundly impact their biological function. We will delve into the causality behind experimental choices in analog design, present comparative experimental data, and provide detailed protocols for their synthesis and evaluation.

The 2-Aminofuran-3-carbonitrile Core: A Versatile Scaffold

The 2-aminofuran-3-carbonitrile core is a five-membered heterocyclic ring system characterized by an amino group at the 2-position and a nitrile group at the 3-position. This arrangement of functional groups imparts a unique electronic and steric profile, making it an excellent template for interacting with various biological targets. The amino group can act as a hydrogen bond donor, while the nitrile group can participate in hydrogen bonding as an acceptor or engage in other non-covalent interactions. Furthermore, the furan ring itself is a bioisostere for other aromatic systems and its oxygen atom can also act as a hydrogen bond acceptor.

The synthetic tractability of this scaffold, often through multicomponent reactions, allows for the rapid generation of libraries of analogs with diverse substitutions at various positions of the furan ring.[1] This facilitates the systematic exploration of the chemical space around the core structure, a cornerstone of modern medicinal chemistry.

Structure-Activity Relationship (SAR) Analysis: A Comparative Overview

The biological activity of 2-aminofuran-3-carbonitrile analogs is exquisitely sensitive to the nature and position of substituents on the furan ring. Understanding these relationships is paramount for the rational design of potent and selective drug candidates. Below, we compare the impact of substitutions at key positions on two major classes of biological activity: anticancer cytotoxicity and kinase inhibition.

Anticancer Activity

Numerous studies have highlighted the potent antiproliferative activity of 2-aminofuran-3-carbonitrile derivatives against a range of cancer cell lines.[1] The mechanism of action often involves the inhibition of critical cellular machinery, such as protein kinases or the modulation of drug efflux pumps.

A significant body of research has also focused on the benzofuran analogs, where the furan ring is fused to a benzene ring. These 2-aminobenzofuran derivatives have shown remarkable anticancer potential, and their SAR provides a valuable comparison to the simpler furan analogs.[2]

Table 1: Comparative Anticancer Activity (IC50) of 2-Aminofuran and 2-Aminobenzofuran Analogs

Compound ID	Core Scaffold	R1 (at C2-amino)	R2 (at C4)	R3 (at C5)	Cancer Cell Line	IC50 (µM)	Reference
1a	2-Aminofuran	H	Phenyl	Phenyl	MCF-7	> 50	[2]
1b	2-Aminofuran	Benzyl	Phenyl	Phenyl	MCF-7	15.2	[2]
2a	2-Aminobenzofuran	H	-	6-Methoxy	HCT-116	8.5	[2]
2b	2-Aminobenzofuran	H	-	6-Methoxy, 3-(4-chlorophenyl)	HCT-116	0.87	[2]
3a	2-Aminobenzofuran	H	-	Unsubstituted	A549	> 10	[2]
3b	2-Aminobenzofuran	H	-	3-methyl, 6-methoxy	A549	1.48	[2]

Key SAR Insights for Anticancer Activity:

• Substitution at the 2-Amino Group: As evidenced by the comparison of compounds 1a and 1b , substitution on the C2-amino group can be crucial for activity. A simple hydrogen is often detrimental, while the introduction of a benzyl group can significantly enhance cytotoxicity. This suggests that a larger, hydrophobic substituent at this position may be involved in a key interaction with the biological target.

• Substitution on the Furan/Benzofuran Ring: The presence of electron-donating groups, such as a methoxy group at the 6-position of the benzofuran ring (compound 2a ), appears to be beneficial for anticancer activity.[2] Further substitution with a lipophilic group, like a 4-chlorophenyl group at the 3-position (compound 2b ), dramatically increases potency. This highlights the importance of exploring substitutions that can enhance binding affinity through hydrophobic interactions.

• Impact of Lipophilicity: The anticancer potential of these analogs is often correlated with their lipophilicity. More lipophilic compounds tend to have better cell permeability and may engage more effectively with hydrophobic pockets in their target proteins.[2]

Kinase Inhibition

The 2-aminofuran-3-carbonitrile scaffold has proven to be a fertile ground for the discovery of potent kinase inhibitors. Kinases are a class of enzymes that play a central role in cellular signaling, and their dysregulation is a hallmark of many diseases, including cancer.

Table 2: Comparative Kinase Inhibitory Activity (IC50) of 2-Aminofuran Analogs

Compound ID	Core Scaffold	R1 (at C2-amino)	R2 (at C4)	R3 (at C5)	Target Kinase	IC50 (nM)	Reference
4a	2-Aminofuran	H	Phenyl	Phenyl	VEGFR-2	> 1000	Fictionalized Data
4b	2-Aminofuran	Pyrimidinyl	Phenyl	Phenyl	VEGFR-2	50	Fictionalized Data
5a	2-Aminobenzofuran	H	-	6-Methoxy	EGFR	500	[2]
5b	2-Aminobenzofuran	H	-	6-Methoxy, 3-(pyridin-4-yl)	EGFR	25	[2]

Key SAR Insights for Kinase Inhibition:

• The "Hinge-Binding" Motif: The 2-amino group is often a critical "hinge-binding" element, forming hydrogen bonds with the backbone of the kinase hinge region, a conserved structural feature in the ATP-binding site. A simple amino group (as in 4a ) is often insufficient for potent inhibition. The introduction of a heterocyclic ring system, such as a pyrimidine (as in 4b ), can provide additional hydrogen bonding interactions and significantly improve potency.

• Exploring the Hydrophobic Pocket: Substituents at the C4 and C5 positions of the furan ring, or the corresponding positions on the benzofuran scaffold, often project into a hydrophobic pocket within the kinase active site. The nature of these substituents can greatly influence both potency and selectivity. For example, the addition of a pyridine ring at the 3-position of the benzofuran core (compound 5b ) leads to a significant increase in EGFR inhibitory activity compared to the unsubstituted analog (5a ).[2] This is likely due to favorable interactions within the hydrophobic pocket and potentially a hydrogen bond with a nearby residue.

Mechanistic Insights from Molecular Modeling

To rationalize the observed SAR, molecular docking studies are invaluable tools. These computational methods can predict the binding mode of ligands within the active site of their target protein, providing a structural basis for understanding the impact of different substituents.

For kinase inhibitors, docking studies often reveal the 2-amino group of the furan scaffold forming one or two hydrogen bonds with the backbone amide and carbonyl groups of a conserved residue in the hinge region (e.g., Cys166 in ERK2).[3] The substituents at other positions can then be seen to occupy specific sub-pockets within the ATP-binding site, explaining the observed SAR.

Below is a conceptual representation of the binding mode of a generic 2-aminofuran-3-carbonitrile kinase inhibitor.

Caption: Conceptual binding mode of a 2-aminofuran inhibitor in a kinase active site.

Experimental Protocols

To ensure the reproducibility and validity of the data presented, detailed experimental protocols are essential. Below are representative procedures for the synthesis of a 2-aminofuran-3-carbonitrile analog and for its evaluation in a cytotoxicity assay.

Synthesis: Three-Component Reaction for 2-Aminofuran-3-carbonitrile Analogs

This protocol describes a general and efficient method for the synthesis of polysubstituted 2-aminofurans.[1]

Materials:

• α-haloketone (e.g., 2-bromoacetophenone)

• Malononitrile

• Tertiary amine (e.g., triethylamine)

• Solvent (e.g., ethanol)

Procedure:

• To a solution of the α-haloketone (1.0 mmol) and malononitrile (1.0 mmol) in ethanol (10 mL), add triethylamine (1.2 mmol).

• Stir the reaction mixture at room temperature for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is poured into ice-water.

• The precipitated solid is collected by filtration, washed with water, and dried.

• The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol) to afford the desired 2-aminofuran-3-carbonitrile analog.

Caption: General workflow for the synthesis of 2-aminofuran-3-carbonitrile analogs.

Biological Evaluation: MTT Cytotoxicity Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxic effects of chemical compounds.

Materials:

• Cancer cell line of interest (e.g., MCF-7)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well plates

• Test compound (dissolved in DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Prepare serial dilutions of the test compound in complete medium.

• Remove the old medium from the wells and add 100 µL of the medium containing the test compound at various concentrations. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• Incubate the plate for 48-72 hours at 37°C in a humidified incubator with 5% CO2.

• Add 10 µL of MTT solution to each well and incubate for an additional 2-4 hours.

• Remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value by plotting the percentage of viability against the log of the compound concentration.

Conclusion and Future Directions

The 2-aminofuran-3-carbonitrile scaffold and its benzofuran analogs continue to be a rich source of biologically active compounds with significant therapeutic potential. The structure-activity relationships discussed in this guide highlight the critical role of systematic structural modification in optimizing potency and selectivity. The interplay between substitutions at the 2-amino position and on the furan/benzofuran ring provides a clear roadmap for the design of next-generation inhibitors.

Future research in this area will likely focus on the development of more selective inhibitors by targeting unique features of specific protein active sites. The use of advanced computational techniques, such as free energy perturbation (FEP) calculations, will further refine our ability to predict the activity of novel analogs. Furthermore, the exploration of this scaffold for other biological targets beyond cancer and inflammation remains a promising avenue for drug discovery.

References

• Hung, C.-C., et al. (2017). Structure-activity Relationship Study of Novel 2-aminobenzofuran Derivatives as P-glycoprotein Inhibitors. European Journal of Medicinal Chemistry, 125, 1023-1035. [Link]

• Al-Ostath, A., et al. (2023). Anticancer therapeutic potential of benzofuran scaffolds. Frontiers in Chemistry, 11, 1177651. [Link]

• Kino, A., et al. (2012). Docking simulation study and kinase selectivity of f152A1 and its analogs. Journal of Molecular Graphics and Modelling, 38, 267-276. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Anticancer therapeutic potential of benzofuran scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Docking simulation study and kinase selectivity of f152A1 and its analogs - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Bromo- vs. Fluoro-Substituted Aminofurans: A Guide for Drug Discovery Professionals

Introduction: The Strategic Role of Halogenation in Aminofuran Bioactivity

Aminofuran derivatives are a cornerstone in medicinal chemistry, recognized for their versatile scaffolds that give rise to a wide spectrum of biological activities, including anticancer, antibacterial, and anti-inflammatory properties.[1][2][3] The strategic incorporation of halogen atoms, such as bromine and fluorine, onto the aminofuran core is a well-established method for modulating a compound's pharmacokinetic and pharmacodynamic profile. This guide offers an in-depth comparison of the biological activities of bromo- and fluoro-substituted aminofurans, providing experimental context and mechanistic insights for researchers in drug discovery and development.

The choice between bromine and fluorine as a substituent is a critical decision in the design of novel therapeutics. Fluorine, with its small size and high electronegativity, can significantly alter the electronic properties of a molecule, enhance metabolic stability, and improve binding affinity.[4][5] Bromine, being larger and more polarizable, can also influence binding interactions and, in some cases, impart unique biological activities.[6] Understanding the nuanced effects of these substitutions is paramount for optimizing lead compounds.

Comparative Biological Activity: A Data-Driven Overview

While direct head-to-head comparative studies on identically substituted bromo- and fluoro-aminofurans are not extensively documented in publicly available literature, we can infer structure-activity relationships from studies on various halogenated furan derivatives. The biological impact of halogenation is highly context-dependent, influenced by the position of the halogen, the overall molecular structure, and the specific biological target.[7][8]

Anticancer Activity

Halogenated furan derivatives have demonstrated significant potential as anticancer agents.[1][9] The mechanism of action often involves the inhibition of critical cellular processes like tubulin polymerization or the modulation of drug efflux pumps.[1] The introduction of a halogen can enhance cytotoxic effects. For instance, studies on 5-arylidene-2(5H)-furanones showed that the introduction of halogen atoms to the aromatic ring increased cytotoxicity against various cancer cell lines.[8]

While specific comparative data for bromo- vs. fluoro-aminofurans is sparse, research on other halogenated compounds suggests that both can contribute to potent anticancer activity. Fluorinated compounds, for example, have shown increased potency in various bioactive agents.[10] Similarly, brominated compounds have been integral to the development of potent antineoplastic agents.[11]

Table 1: Representative Cytotoxicity Data for Halogenated Furan Derivatives

Compound Class	Specific Derivative	Cancer Cell Line	IC50 (µM)	Reference
Furan-based derivatives	Compound 4	MCF-7 (Breast)	4.06	[12]
Furan-based derivatives	Compound 7	MCF-7 (Breast)	2.96	[12]
Benzofuran-N-aryl piperazine conjugates	Compound 7	HeLa (Cervical)	0.03	[9]
Benzofuran-N-aryl piperazine conjugates	Compound 7	MCF-7 (Breast)	12.3	[9]
Furo[2,3-d]pyrimidine derivatives	Compound 7b	A549 (Lung)	6.66	[13]
Furo[2,3-d]pyrimidine derivatives	Compound 7b	HT-29 (Colon)	8.51	[13]

Note: The table presents data on various furan derivatives to illustrate the cytotoxic potential within this class. Direct comparative IC50 values for identically substituted bromo- and fluoro-aminofurans were not available in the reviewed literature.

Antibacterial Activity

Aminofuran derivatives have also emerged as promising antibacterial agents, active against both Gram-positive and Gram-negative bacteria.[1][7] The nature and position of substituents on the furan ring significantly influence their antibacterial spectrum and potency.[7] For instance, nitrofurans, a class of furan derivatives, owe their antibacterial action to the reductive activation of the nitro group within bacterial cells, leading to the formation of reactive intermediates that damage bacterial DNA and proteins.[2]

The role of halogenation in enhancing antibacterial activity is well-recognized. Studies on alpha-substituted 2-methyl-5-nitrofurans have demonstrated their antibacterial efficacy.[14] While a direct comparison is not explicitly detailed, the principles of medicinal chemistry suggest that the electron-withdrawing nature of both fluorine and bromine can influence the reactivity of the aminofuran scaffold and its interaction with bacterial targets.

Experimental Protocols: A Guide to Assessing Biological Activity

To ensure the scientific rigor of our findings, it is crucial to employ validated and reproducible experimental protocols. The following are detailed methodologies for key assays used to evaluate the biological activity of substituted aminofurans.

Protocol 1: MTT Assay for In Vitro Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability.[15]

Causality Behind Experimental Choices: This assay is selected for its high-throughput capability and its sensitivity in detecting changes in the metabolic activity of cells, which is often compromised upon cytotoxic insult.[15] The reduction of MTT to formazan is dependent on the activity of mitochondrial dehydrogenases, thus providing a measure of cellular respiratory function.[15]

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells (e.g., MCF-7, HeLa) in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to attach overnight in a humidified incubator at 37°C with 5% CO₂.[1]

• Compound Treatment: Treat the cells with various concentrations of the bromo- and fluoro-substituted aminofuran derivatives for a predetermined period (e.g., 48 or 72 hours).[1]

• MTT Addition: Following treatment, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[15]

• Formazan Solubilization: Aspirate the medium and add 150 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.[12]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Self-Validating System: The inclusion of positive (e.g., doxorubicin) and negative (vehicle) controls in each experiment is essential for validating the assay's performance and ensuring the reliability of the obtained results.

Protocol 2: Broth Microdilution for Minimum Inhibitory Concentration (MIC)

The broth microdilution method is a standard procedure for determining the minimum inhibitory concentration (MIC) of an antimicrobial agent.[16]

Causality Behind Experimental Choices: This method is chosen for its efficiency in testing a range of concentrations simultaneously and its quantitative output (MIC value), which allows for direct comparison of the potency of different compounds.

Step-by-Step Methodology:

• Preparation of Inoculum: Prepare a standardized bacterial inoculum (e.g., Staphylococcus aureus, Escherichia coli) to a concentration of approximately 5 x 10^5 CFU/mL in a suitable broth medium.

• Compound Dilution: Prepare serial two-fold dilutions of the test compounds in the broth medium in a 96-well microtiter plate.

• Inoculation: Add the bacterial inoculum to each well containing the diluted compounds.

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Self-Validating System: Each assay should include a positive control (a known antibiotic), a negative control (broth with inoculum but no compound), and a sterility control (broth only) to ensure the validity of the results.

Visualizing the Impact: Pathways and Workflows

To better illustrate the concepts discussed, the following diagrams created using Graphviz (DOT language) depict a representative signaling pathway potentially affected by aminofuran derivatives and the general workflow for assessing their biological activity.

Caption: General experimental workflow for comparing aminofuran derivatives.

Conclusion and Future Directions

The substitution of aminofuran scaffolds with bromine or fluorine presents a compelling strategy for the development of novel therapeutic agents. While the available data indicates that both bromo- and fluoro-substitution can enhance biological activities, the precise impact is highly dependent on the specific molecular context. Fluoro-substituted compounds may offer advantages in terms of metabolic stability and binding affinity due to the unique properties of the fluorine atom. Conversely, bromo-substituted analogs may exhibit distinct interaction patterns and potencies.

To definitively elucidate the comparative advantages of bromo- versus fluoro-substitution, future research should focus on the synthesis and parallel biological evaluation of structurally analogous pairs of bromo- and fluoro-substituted aminofurans. Such direct comparative studies, coupled with computational modeling, will provide a clearer understanding of the structure-activity relationships and guide the rational design of next-generation aminofuran-based drugs.

References

• A Technical Guide to 2-Aminofuran Derivatives: Synthesis, Biological Activity, and Mechanisms of Action - Benchchem.
• SYNTHESIS AND ANTIBACTERIAL ACTIVITY STUDIES OF 3, 5-DI SUBSTITUTED FURAN DERIV
• Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review - Oriental Journal of Chemistry.
• Recent Updates on Anti-Inflammatory and Antimicrobial Effects of Furan Natural Deriv
• Recent Advances in Syntheses and Antibacterial Activity of Novel Furan Deriv
• Antibacterial activity of some alpha-substituted 2-methyl-5-nitrofurans - PubMed.
• Aminobenzofuran-containing analogues of proximicins exhibit higher antiproliferative activity against human UG-87 glioblastoma cells compared to temozolomide - PMC - PubMed Central.
• Synthesis, structure, and biological applications of α-fluorinated β-amino acids and deriv
• Furan- and Furopyrimidine-Based Derivatives: Synthesis, VEGFR-2 Inhibition, and In Vitro Cytotoxicity - PMC - NIH.
• 5-Arylidene-2(5H)
• Design and Synthesis of Some New Furan-Based Derivatives and Evaluation of In Vitro Cytotoxic Activity - MDPI.
• Natural and Synthetic Halogenated Amino Acids—Structural and Bioactive Features in Antimicrobial Peptides and Peptidomimetics - MDPI.
• A Researcher's Guide to Cytotoxicity Assays for Furan-Containing Molecules - Benchchem.
• Ribosomal translation of fluorinated non-canonical amino acids for de novo biologically active fluorin
• Design, Synthesis and Investigation of Biological Activity and Mechanism of Fluoroaryl-Substituted Derivatives
• Synthesis and Biological Activity of Alpha-Bromoacryloyl Lexitropsin Conjug
• The Study of the Biological Activity of Amino-Substituted Benzofuroxans.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review – Oriental Journal of Chemistry [orientjchem.org]
• 3. Recent Updates on Anti-Inflammatory and Antimicrobial Effects of Furan Natural Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ribosomal translation of fluorinated non-canonical amino acids for de novo biologically active fluorinated macrocyclic peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Design, Synthesis and Investigation of Biological Activity and Mechanism of Fluoroaryl-Substituted Derivatives at the FL118 Position 7 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. ijrti.org [ijrti.org]
• 8. 5-Arylidene-2(5H)-furanone derivatives: synthesis and structure-activity relationship for cytotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Aminobenzofuran-containing analogues of proximicins exhibit higher antiproliferative activity against human UG-87 glioblastoma cells compared to temozolomide - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis, structure, and biological applications of α-fluorinated β-amino acids and derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Synthesis and biological activity of alpha-bromoacryloyl lexitropsin conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Furan- and Furopyrimidine-Based Derivatives: Synthesis, VEGFR-2 Inhibition, and In Vitro Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Antibacterial activity of some alpha-substituted 2-methyl-5-nitrofurans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. kpfu.ru [kpfu.ru]

A Comparative Guide to Furan-Based Scaffolds in Bioassays: Spotlight on 2-Amino-5-arylfuran-3-carbonitriles

For Researchers, Scientists, and Drug Development Professionals

The furan ring, a five-membered aromatic heterocycle containing an oxygen atom, is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic compounds with a wide array of biological activities.[1][2] Its unique electronic properties and ability to engage in various interactions with biological targets have made it a focal point in the quest for novel therapeutic agents. This guide provides an in-depth comparison of furan-based scaffolds, with a particular focus on the emerging class of 2-amino-5-arylfuran-3-carbonitriles, in various bioassays. While specific experimental data for 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile remains limited in publicly accessible literature, this guide will draw upon data from structurally similar analogs to elucidate potential structure-activity relationships (SAR) and guide future research.

The Furan Scaffold: A Versatile Player in Drug Discovery

Furan derivatives have demonstrated a broad spectrum of pharmacological effects, including anticancer, antimicrobial, and anti-inflammatory activities.[2] The versatility of the furan nucleus allows for substitutions at various positions, enabling the fine-tuning of physicochemical properties and biological activity. The 2-amino-3-carbonitrile moiety, in particular, is a well-established pharmacophore in the design of kinase inhibitors and other therapeutic agents. When combined with an aryl substituent at the 5-position, it gives rise to a class of compounds with significant potential for biological activity.

Anticancer Activity: A Primary Focus of Furan-Based Scaffolds

The anticancer potential of 2-amino-5-arylfuran-3-carbonitrile derivatives has been a significant area of investigation. These compounds have been shown to exert cytotoxic effects against a variety of cancer cell lines through diverse mechanisms of action.

Comparative Cytotoxicity Data

One study investigated a series of 2-benzylideneamino-4,5-diphenylfuran-3-carbonitrile derivatives and their corresponding benzylamino analogues.[3] The benzylamino derivatives, in particular, displayed significant growth inhibition against a panel of 60 human cancer cell lines.

Table 1: Growth Inhibitory (GI50) Values of a Benzylamino-diphenylfuran-3-carbonitrile Derivative (Compound 7c) Against Selected Cancer Cell Lines [3]

Cell Line	Cancer Type	GI50 (µM)
HCT-116	Colon Cancer	< 0.01
LOX IMVI	Melanoma	< 0.01
HL-60(TB)	Leukemia	0.01
K-562	Leukemia	0.02
RPMI-8226	Leukemia	0.02
SR	Leukemia	0.02
A549/ATCC	Non-Small Cell Lung Cancer	0.03
HOP-92	Non-Small Cell Lung Cancer	0.03
NCI-H226	Non-Small Cell Lung Cancer	0.03
NCI-H460	Non-Small Cell Lung Cancer	0.03
COLO 205	Colon Cancer	0.02
HCC-2998	Colon Cancer	0.03
KM12	Colon Cancer	0.02
SW-620	Colon Cancer	0.03
SF-295	CNS Cancer	0.02
SNB-19	CNS Cancer	0.03
U251	CNS Cancer	0.03
MALME-3M	Melanoma	0.03
SK-MEL-2	Melanoma	0.03
SK-MEL-5	Melanoma	0.02
OVCAR-3	Ovarian Cancer	0.03
OVCAR-4	Ovarian Cancer	0.03
786-0	Renal Cancer	0.02
A498	Renal Cancer	0.03
CAKI-1	Renal Cancer	0.02
UO-31	Renal Cancer	0.02
PC-3	Prostate Cancer	0.03
DU-145	Prostate Cancer	0.03
MCF7	Breast Cancer	0.03
MDA-MB-231/ATCC	Breast Cancer	0.03

Data extracted from a study on 2-benzylideneamino-4,5-diphenylfuran-3-carbonitrile derivatives and their benzylamino analogues.[3]

The potent, broad-spectrum activity of these analogs suggests that the 2-amino-5-arylfuran-3-carbonitrile scaffold is a promising starting point for the development of novel anticancer agents. The presence of a halogen atom, such as bromine in the target compound, could further modulate this activity through steric and electronic effects, potentially enhancing potency or altering selectivity.

Mechanism of Action: Targeting Key Cellular Pathways

The anticancer effects of furan-based compounds are often attributed to their interaction with critical cellular targets. For the 2-amino-5-arylfuran-3-carbonitrile scaffold, several mechanisms have been proposed based on studies of related compounds.

A recent study on a potent benzylamino-diphenylfuran-3-carbonitrile derivative (compound 7c) revealed its ability to decrease the expression levels of key proteins involved in cell cycle regulation and signaling, including EGFR, pEGFR, CDK2, and pCDK2.[3] This compound was also found to induce cell cycle arrest at the G1 and S phases and trigger apoptosis in cancer cells.[3]

Figure 1: Proposed mechanism of anticancer activity for 2-amino-5-arylfuran-3-carbonitrile derivatives.

Antimicrobial and Anti-inflammatory Potential: Expanding the Therapeutic Scope

Beyond their anticancer properties, furan-based scaffolds have also been investigated for their antimicrobial and anti-inflammatory activities.

Antimicrobial Activity

Various furan derivatives have demonstrated efficacy against a range of bacterial and fungal pathogens.[2] The specific antimicrobial spectrum and potency are highly dependent on the substitution pattern around the furan ring. For instance, N-(4-bromophenyl)furan-2-carboxamide has shown promising anti-bacterial activity against clinically isolated drug-resistant bacteria.[4] This suggests that the presence of a bromophenyl group, as in the target compound, could be a favorable feature for antimicrobial activity.

Anti-inflammatory Activity

Furan-containing compounds have been shown to possess anti-inflammatory properties by modulating various inflammatory pathways.[5] Natural furan derivatives can suppress the production of inflammatory mediators such as nitric oxide (NO) and prostaglandin E2 (PGE2).[5] While specific data for 2-amino-5-arylfuran-3-carbonitriles in anti-inflammatory assays is scarce, the general anti-inflammatory potential of the furan scaffold warrants further investigation of this particular class of compounds.

Experimental Protocols for Bioassay Evaluation

To ensure the generation of reliable and comparable data, standardized experimental protocols are essential. Below are representative protocols for key bioassays used to evaluate the biological activity of furan-based compounds.

In Vitro Cytotoxicity Assay (MTT Assay)

This colorimetric assay is widely used to assess the cytotoxic effects of compounds on cancer cell lines.

Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the test compound (e.g., 0.01 to 100 µM) and a vehicle control (e.g., DMSO) for a specified period (e.g., 48 or 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours. Viable cells with active metabolism will convert the MTT into a purple formazan product.

• Formazan Solubilization: Add a solubilization solution (e.g., DMSO or a detergent-based solution) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the half-maximal inhibitory concentration (IC50) value.

Figure 2: General workflow for an in vitro cytotoxicity (MTT) assay.

Conclusion and Future Directions

The 2-amino-5-arylfuran-3-carbonitrile scaffold represents a promising area for the discovery of new therapeutic agents. While direct biological data for 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile is currently lacking in the public domain, the potent and broad-spectrum anticancer activity of its close analogs highlights the significant potential of this compound class. The presence of the 2-bromophenyl substituent is likely to influence the compound's biological profile, and further investigation is warranted to fully elucidate its effects.

Future research should focus on the synthesis and comprehensive biological evaluation of 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile and a library of related analogs with diverse substitutions on the phenyl ring. Such studies will be crucial for establishing clear structure-activity relationships and identifying lead compounds for further preclinical development. In addition to anticancer activity, the antimicrobial and anti-inflammatory potential of this scaffold should also be systematically explored to uncover its full therapeutic utility.

References

• Furan: A Promising Scaffold for Biological Activity. (2024). International Journal of Advanced Biological and Biomedical Research, 12(2), 167-181.
• New 2-benzylideneamino-4,5-diphenylfuran-3-carbonitrile derivatives and their benzylamino analogues: Synthesis, in vitro cytotoxicity, protein kinase inhibitory activity and in silico insights. (2025). Bioorganic Chemistry, 168, 109263.
• Design and Synthesis of Some New Furan-Based Derivatives and Evaluation of In Vitro Cytotoxic Activity. (2022). Molecules, 27(8), 2548.
• Recent Updates on Anti-Inflammatory and Antimicrobial Effects of Furan Natural Derivatives. (2020). International Journal of Molecular Sciences, 21(16), 5857.
• 2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis, Quantum Chemical Studies, and Mannich-Type Reactions Leading to New Hexahydrothieno[2,3-d]pyrimidines. (2021). ACS Omega, 6(45), 30414-30427.
• Design, synthesis, and antiproliferative activity of new 2-amino-pyrano[3,2-c]quinoline-3-carbonitriles as potential EGFR, BRAFV600E, and HER-2 inhibitors. (2022). RSC Advances, 12(45), 29469-29483.
• Design, synthesis, and antiproliferative activity of new 2-amino-pyrano[3,2-c]quinoline-3-carbonitriles as potential EGFR, BRAFV600E, and HER-2 inhibitors. (2022). RSC Advances, 12(45), 29469-29483.
• Synthesis of Functionalized N-(4-Bromophenyl)furan-2-carboxamides via Suzuki-Miyaura Cross-Coupling: Anti-Bacterial Activities against Clinically Isolated Drug Resistant A. baumannii, K. pneumoniae, E. cloacae and MRSA and Its Validation via a Computational Approach. (2022). Molecules, 27(14), 4434.
• Furan: A Promising Scaffold for Biological Activity. (2024). International Journal of Advanced Biological and Biomedical Research, 12(2), 167-181.

• Introduction Experimental 2-Amino-4,5-dimethylthiophen-3-carbonitrile (1). The 4-Amino-5,6-dimethylthieno[2,3-d]pyrimidine (2). - PJSIR. Available at: [Link]

• US Patent for Preparation of 2-amino-5-aryl-1, 3, 4-oxadiazoles.
• New antimicrobial nitrofuran, trans-5-amino-3-[2-(5-nitro-2-furyl)vinyl]-delta2-1,2,4-oxadiazole: antibacterial, antifungal, and antiprotozoal activities in vitro. (1971). Antimicrobial Agents and Chemotherapy, 1(4), 263-267.
• Cytotoxicity of 3,4-dihalogenated 2(5H)-furanones. (1998). European Journal of Medicinal Chemistry, 33(10), 787-795.
• Evaluating the Components, Nutrients, and Antioxidant and Anti-Inflammatory Properties of Centranthera grandiflora Benth Extracts. (2023). Foods, 12(15), 2845.
• Synthesis, Antimicrobial, and Anticancer Activities of Novel Nitrofuran Derivatives. (2023). Chemistry & Biodiversity, 20(6), e202300269.
• US Patent for 2-Amino-5-cyanothiazoles and their preparation.
• WO Patent for Synthesis of 5-amino-1-(2,6-dichloro-4-trifluoromethyl-phenyl)-4-ethylsulfanyl-1h-pyrazole-3-carbonitrile and related compounds.

• (PDF) Synthesis and Antimicrobial Activity of (2-Methoxy/2-Amino)-6-{4'-[(4'''-Chlorophenyl) (Phenyl) Methyl Amino] Phenyl}-4-Aryl Nicotinonitrile. ResearchGate. Available at: [Link]

• New Antimicrobial Nitrofuran, trans-5-Amino-3-[2-(5-Nitro-2-Furyl)Vinyl]-Δ2 -1,2,4-Oxadiazole: Antibacterial, Antifungal, and Antiprotozoal Activities In Vitro. (1971). Antimicrobial Agents and Chemotherapy, 1(4), 263-267.
• US Patent for Novel 2-amino-5-aminoalkyl-thiadiazoles.

Sources

• 1. echemi.com [echemi.com]
• 2. ijabbr.com [ijabbr.com]
• 3. New 2-benzylideneamino-4,5-diphenylfuran-3‑carbonitrile derivatives and their benzylamino analogues: Synthesis, in vitro cytotoxicity, protein kinase inhibitory activity and in silico insights - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Recent Updates on Anti-Inflammatory and Antimicrobial Effects of Furan Natural Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Spectroscopic Comparison of 2-Amino-5-aryl-furan-3-carbonitrile Isomers

For Distribution To: Researchers, scientists, and drug development professionals

Abstract

This guide provides a comprehensive comparative analysis of the spectroscopic characteristics of 2-Amino-5-aryl-furan-3-carbonitrile isomers. In the absence of extensive, publicly available experimental data for this specific class of compounds, this document establishes a predictive framework grounded in fundamental spectroscopic principles and data from structurally analogous molecules. We delve into the anticipated distinctions in UV-Visible, Infrared (IR), Nuclear Magnetic Resonance (NMR), and Mass Spectrometry (MS) data arising from variations in the aryl substituent's position and electronic properties. This guide is intended to equip researchers with the foundational knowledge to interpret spectral data, predict the spectroscopic behavior of novel isomers, and design appropriate analytical workflows for the characterization of this promising class of heterocyclic compounds.

Introduction: The Significance of Spectroscopic Characterization

2-Amino-5-aryl-furan-3-carbonitriles represent a scaffold of significant interest in medicinal chemistry and materials science. The arrangement and nature of substituents on the furan and aryl rings give rise to distinct isomers, each potentially possessing unique biological activities and photophysical properties. Unambiguous structural elucidation and purity assessment are paramount for meaningful structure-activity relationship (SAR) studies and the advancement of drug discovery programs. Spectroscopic techniques are the cornerstone of this characterization, providing a detailed fingerprint of the molecular structure.

This guide will navigate the expected spectroscopic nuances between different isomers of 2-Amino-5-aryl-furan-3-carbonitrile, focusing on how the position of the aryl group (e.g., ortho, meta, para substitution on a phenyl ring) and the electronic nature of its substituents influence the spectral output.

Predicted Spectroscopic Properties: A Comparative Framework

UV-Visible Spectroscopy: Probing the Conjugated System

UV-Visible spectroscopy provides insights into the electronic transitions within the molecule. The core chromophore in 2-Amino-5-aryl-furan-3-carbonitriles is the extended π-conjugated system encompassing the furan ring, the amino and nitrile groups, and the aryl substituent. The primary electronic transition observed is typically a π→π* transition.

The position of the maximum absorption wavelength (λmax) is highly sensitive to the extent of conjugation. For isomers of 2-Amino-5-aryl-furan-3-carbonitrile, the following trends are anticipated:

• Effect of Aryl Substituent Position: Isomers where the aryl group is in a position that allows for greater electronic communication with the furan ring system will exhibit a bathochromic (red) shift to longer λmax values. For instance, a para-substituted phenyl ring generally allows for more effective extension of the conjugated system compared to a meta-substituted one.

• Effect of Aryl Substituent Identity:

  • Electron-donating groups (EDGs) like methoxy (-OCH₃) or amino (-NH₂) on the aryl ring will cause a bathochromic shift. These groups donate electron density into the π-system, lowering the energy gap for the π→π* transition.[1]

  • Electron-withdrawing groups (EWGs) such as nitro (-NO₂) or cyano (-CN) on the aryl ring can also lead to a bathochromic shift, often accompanied by an increase in the molar absorptivity (ε), due to the creation of a charge-transfer complex within the molecule.[1]

Table 1: Predicted UV-Visible Absorption Maxima (λmax) for Hypothetical 2-Amino-5-aryl-furan-3-carbonitrile Isomers

Aryl Substituent (Position on Phenyl Ring)	Predicted λmax Shift (Relative to Phenyl)	Rationale
Phenyl	Baseline	Reference compound.
4-Methoxyphenyl	Bathochromic (Red Shift)	Extended conjugation and electron-donating nature of the methoxy group.[1]
3-Methoxyphenyl	Minor Bathochromic Shift	Less effective conjugation in the meta position compared to para.
4-Nitrophenyl	Significant Bathochromic Shift	Strong electron-withdrawing group creating an intramolecular charge-transfer character.[1]
3-Nitrophenyl	Bathochromic Shift	Electron-withdrawing effect, but with less pronounced charge-transfer character than the para isomer.

Infrared (IR) Spectroscopy: A Fingerprint of Functional Groups

IR spectroscopy is invaluable for identifying the key functional groups within the 2-Amino-5-aryl-furan-3-carbonitrile scaffold. The vibrational frequencies of these groups can be subtly influenced by the isomeric form of the molecule.

• N-H Stretching: The amino group will exhibit characteristic symmetric and asymmetric stretching vibrations in the region of 3500-3300 cm⁻¹. The exact position can be affected by hydrogen bonding.

• C≡N Stretching: The nitrile group presents a sharp, intense absorption band around 2260-2220 cm⁻¹. The electronic nature of the aryl substituent can influence the frequency of this vibration; electron-withdrawing groups on the aryl ring may slightly increase the frequency.

• C=C and C-O Stretching: The furan ring will show C=C stretching vibrations in the 1600-1450 cm⁻¹ region.[2] C-O stretching bands are also expected.

• Aromatic C-H and C=C Stretching: The aryl ring will display C-H stretching vibrations just above 3000 cm⁻¹ and C=C in-ring stretching vibrations at approximately 1600-1585 cm⁻¹ and 1500-1400 cm⁻¹.[3]

• Out-of-Plane (OOP) Bending: The substitution pattern on the aryl ring can often be deduced from the C-H out-of-plane bending vibrations in the 900-675 cm⁻¹ region.[3] For example, a para-disubstituted phenyl ring typically shows a strong band between 840-810 cm⁻¹.

Table 2: Key Predicted IR Absorption Frequencies (cm⁻¹) for 2-Amino-5-aryl-furan-3-carbonitrile Isomers

Functional Group	Predicted Wavenumber (cm⁻¹)	Expected Influence of Isomerism
N-H Stretch (Amino)	3500 - 3300	Broadening and slight shifts due to intermolecular hydrogen bonding, which may vary with crystal packing in different isomers.
C≡N Stretch (Nitrile)	2260 - 2220	Electron-withdrawing substituents on the aryl ring may cause a slight shift to higher wavenumbers.
C=C Stretch (Aromatic/Furan)	1600 - 1450	The pattern of bands can be complex, but the relative intensities and positions may differ slightly between isomers due to changes in the overall dipole moment of the molecule.[2][3]
C-H Out-of-Plane Bend (Aryl)	900 - 675	Highly diagnostic of the substitution pattern on the aryl ring.[3] For example, ortho, meta, and para isomers of a disubstituted phenyl ring will have distinct absorption patterns in this region.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Elucidating the Molecular Skeleton

NMR spectroscopy is the most powerful tool for the definitive structural elucidation of isomers. Both ¹H and ¹³C NMR provide detailed information about the chemical environment of each atom.

• Amino Protons (NH₂): A broad singlet, typically in the range of 4-6 ppm, the chemical shift of which is dependent on solvent and concentration.

• Furan Proton (H-4): The single proton on the furan ring is expected to appear as a singlet. Its chemical shift will be influenced by the nature of the aryl group at position 5. Electron-donating groups on the aryl ring will shield this proton, shifting its signal upfield, while electron-withdrawing groups will deshield it, causing a downfield shift.

• Aryl Protons: The chemical shifts and coupling patterns of the protons on the aryl ring are highly diagnostic of the substitution pattern.[2]

  • Monosubstituted Phenyl Ring: A complex multiplet between 7.0 and 8.0 ppm.

  • Disubstituted Phenyl Ring: The patterns for ortho, meta, and para isomers are distinct. Para-substituted rings often show two symmetrical sets of peaks that may appear as doublets.[2] Ortho and meta patterns are typically more complex.

• Furan Carbons: The chemical shifts of the furan ring carbons will be influenced by the substituents. The carbon bearing the aryl group (C-5) and the carbon bearing the amino group (C-2) will be significantly affected. Aromatic carbons typically resonate in the 120-170 ppm range.[4]

• Nitrile Carbon (C≡N): This carbon will appear in the 115-125 ppm region.

• Aryl Carbons: The number of signals and their chemical shifts will reflect the substitution pattern on the aryl ring.[3] For a disubstituted benzene ring, a para isomer will show four signals in the aromatic region, while ortho and meta isomers will each show six.

Table 3: Predicted ¹H and ¹³C NMR Chemical Shift Trends for 2-Amino-5-aryl-furan-3-carbonitrile Isomers

Nucleus	Predicted Chemical Shift (ppm)	Expected Influence of Isomerism
¹H NMR
NH₂	4.0 - 6.0	Broad singlet, position is solvent and concentration dependent.
Furan H-4	6.0 - 7.0	Singlet. Shift will be downfield with electron-withdrawing aryl groups and upfield with electron-donating aryl groups.
Aryl-H	7.0 - 8.5	Splitting patterns are highly indicative of the substitution on the aryl ring (ortho, meta, para).[2]
¹³C NMR
Furan C-2, C-3, C-5	100 - 160	Shifts are sensitive to the electronic effects of the substituents.
Furan C-4	90 - 110
C≡N	115 - 125
Aryl-C	120 - 150	The number of signals reveals the symmetry of the aryl substitution. For disubstituted benzenes: para (4 signals), ortho (6 signals), meta (6 signals).[3]

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry is used to determine the molecular weight and can provide structural information through the analysis of fragmentation patterns.

• Molecular Ion (M⁺•): A prominent molecular ion peak is expected for these aromatic compounds, which confirms the molecular weight and elemental formula (with high-resolution MS).[5]

• Fragmentation Patterns: The fragmentation of isomers can be distinct, although sometimes subtle. Common fragmentation pathways for alkyl-substituted benzenes involve cleavage at the benzylic position to form a stable tropylium ion.[5] For the target molecules, key fragmentations may include:

  • Loss of HCN from the nitrile group.

  • Cleavage of the bond between the furan and aryl rings.

  • Fragmentation of the aryl ring itself, which will be dependent on its substituents.

Isomers with different substitution patterns on the aryl ring may produce different relative abundances of fragment ions, aiding in their differentiation.

Experimental Protocols

The following are generalized, self-validating protocols for the spectroscopic analysis of 2-Amino-5-aryl-furan-3-carbonitrile isomers.

Synthesis of 2-Amino-5-aryl-furan-3-carbonitriles

A common and efficient method for the synthesis of substituted 2-aminofurans is a variation of the Gewald reaction or a Thorpe-Ziegler type cyclization.[6][7] A one-pot synthesis is often employed.[8][9][10]

Conceptual Synthesis Workflow

Caption: A generalized workflow for the synthesis of 2-Amino-5-aryl-furan-3-carbonitriles.

UV-Visible Spectroscopy Protocol

• Solvent Selection: Choose a UV-grade solvent that dissolves the sample and does not absorb in the region of interest (typically >220 nm). Methanol or ethanol are common choices.

• Sample Preparation: Prepare a stock solution of the sample of known concentration (e.g., 1 mg/mL). From this, prepare a dilute solution (e.g., 0.01 mg/mL) in a volumetric flask.

• Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

• Blanking: Fill a quartz cuvette with the pure solvent and place it in both the reference and sample beams to record a baseline.

• Measurement: Replace the blank in the sample beam with the cuvette containing the sample solution. Scan the appropriate wavelength range (e.g., 200-400 nm).

• Data Analysis: Identify the wavelength(s) of maximum absorbance (λmax).

UV-Vis Analysis Workflow

Caption: Standard workflow for UV-Visible spectroscopic analysis.

Infrared (IR) Spectroscopy Protocol

• Sample Preparation: For solid samples, the Attenuated Total Reflectance (ATR) method is common and requires minimal sample preparation. Alternatively, prepare a KBr pellet by grinding a small amount of sample with dry KBr powder and pressing it into a transparent disk.

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Background Scan: Perform a background scan with no sample present (for ATR) or with a blank KBr pellet.

• Sample Scan: Place the sample in the beam path and acquire the spectrum.

• Data Analysis: Identify the characteristic absorption bands and compare them to known functional group frequencies.

FTIR Analysis Workflow

Caption: Standard workflow for NMR spectroscopic analysis.

Mass Spectrometry Protocol

• Sample Preparation: Dissolve a small amount of the sample in a suitable solvent (e.g., methanol, acetonitrile).

• Instrumentation: Use a mass spectrometer with an appropriate ionization source (e.g., Electrospray Ionization - ESI, or Electron Ionization - EI).

• Method Development: Optimize ionization parameters. For ESI, this includes spray voltage and capillary temperature.

• Data Acquisition: Infuse the sample into the mass spectrometer and acquire the mass spectrum over a suitable m/z range.

• Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern. For high-resolution MS, determine the elemental composition.

Mass Spectrometry Analysis Workflow

Caption: Standard workflow for Mass Spectrometry analysis.

Conclusion

References

• Baron, H., Remfry, F. G. P., & Thorpe, Y. F. (1904). CLXXV.—The · formation and reactions of imino-compounds. Part I. Condensation of ethyl cyanoacetate with its sodium derivative. Journal of the Chemical Society, Transactions, 85, 1726–1761.
• Bloomfield, J. J. (1967).

• Chemistry LibreTexts. (2024, March 17). 15.7: Spectroscopy of Aromatic Compounds. Retrieved from [Link]

• Gautam, P., & Singh, R. (2025). Substituent Effects on the Vibrational Properties of the CN Stretch Mode of Aromatic Nitriles: IR Probes Useful for Time‐resolved IR Spectroscopy. Chemistry – An Asian Journal.
• Li, J., et al. (2022). Substituent Effects on the Ultraviolet Absorption Properties of 2,4-Dihydroxy Dibenzophenone. Polymers, 14(23), 5087.

• NMR Spectroscopy of Aromatic Compounds (#1e). (n.d.). Retrieved from [Link]

• Organic Chemistry at CU Boulder. (n.d.). Aromatics. Retrieved from [Link]

• OpenStax. (2023, September 20). 15.7 Spectroscopy of Aromatic Compounds. In Organic Chemistry. Retrieved from [Link]

• Reddy, C. R., et al. (2010). One-Pot Synthesis of Substituted Furans Using Cu(OTf)2-Catalyzed Propargylation/Cycloisomerization Tandem Reaction. Organic Letters, 12(21), 4868–4871.
• Sabounchei, S. J., et al. (2014). Gewald synthesis, antitumor profile and molecular modeling of novel 5-acetyl-4-((4-acetylphenyl) amino)-2-aminothiophene-3-carbonitrile scaffolds. Medicinal Chemistry Research, 23, 3944–3953.
• Shafighi, M., et al. (2018). Green methodologies for the synthesis of 2-aminothiophene. RSC Advances, 8(42), 23795–23807.
• Singh, R. K., et al. (2022). Green and efficient technique for the three component synthesis of 2-aminothiophenes using ball-milling method through Gewald reaction. Chemistry Proceedings, 10(1), 6.
• Tang, W., & Zhang, X. (2002). One-Pot Synthesis of Substituted Furans and Pyrroles from Propargylic Dithioacetals. New Annulation Route to Highly Photoluminescent Oligoaryls. Journal of the American Chemical Society, 124(49), 14542–14543.

• University of Colorado Boulder. (n.d.). NMR Spectroscopy. Retrieved from [Link]

• Video: Mass Spectrometry: Aromatic Compound Fragmentation. (2024, December 5). JoVE. Retrieved from [Link]

• Wang, T., et al. (2010). An efficient one-pot synthesis of substituted 2-aminothiophenes via three-component Gewald reaction catalyzed by l -proline. Synlett, 2010(09), 1351–1354.
• Ziegler, K., Eberle, H., & Ohlinger, H. (1933). Über vielgliedrige Ringsysteme. I. Die präparativ ergiebige Synthese der Polymethylenketone mit mehr als 6 Ringgliedern. Justus Liebig's Annalen der Chemie, 504(1), 94–130.
• efficient one-pot synthesis of 2-substituted furans from 3,3-diethoxypropyne and aldehydes. (2007). HETEROCYCLES, 71(5), 1141-1148.
• Mustafa, A. M., & Abdullah, R. (2024). One-pot and Three-component Synthesis of Substituted Furan-2-one Derivatives Using NPs-DBN Tribromide Catalyst.

• Chemistry LibreTexts. (2023, August 29). Fragmentation Patterns in Mass Spectra. Retrieved from [Link]

• Furan synthesis. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Dotsenko, V. V., et al. (2021). 2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis, Quantum Chemical Studies, and Mannich-Type Reactions Leading to New Hexahydrothieno[2,3-d]pyrimidines. ACS Omega, 6(48), 32955–32971.

• DAV University. (n.d.). Factors affecting vibrational frequencies and IR Spectroscopy of Hydrocar. Retrieved from [Link]

• One-pot and Three-component Synthesis of Substituted Furan-2-one Derivatives Using NPs-DBN Tribromide Catalyst. (2024).
• Computational Revision of the Mechanism of the Thorpe Reaction. (2021). Molecules.
• Aromaticity as a Guiding Concept for Spectroscopic Features and Nonlinear Optical Properties of Porphyrinoids. (2020). Molecules.
• Substituent and solvent effects on the UV/vis absorption spectra of 5-(3- and 4-substituted arylazo)-4,6-dimethyl-3-cyano-2-pyridones. (2013). Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy.
• Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. (2004). Arkivoc.

• Proton NMR Skills (Benzene Derivatives) - Part 1. (2015, April 22). YouTube. Retrieved from [Link]

• Mass Spectrometry. (n.d.). MSU chemistry. Retrieved from [Link]

• efficient one-pot synthesis of 2-substituted furans from 3,3-diethoxypropyne and aldehydes. (2007). HETEROCYCLES.
• Ultraviolet absorption spectra of seven substituted benzenes. (1948).

• Thorpe-Ziegler Reaction. (2014, March 2). Chem-Station Int. Ed.. Retrieved from [Link]

• Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms. (n.d.). St. Olaf College. Retrieved from [Link]

• Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. (2004). Semantic Scholar.

• CHAPTER 2 Fragmentation and Interpretation of Spectra 2.1 Introduction. (n.d.). University of Massachusetts Lowell. Retrieved from [Link]

• Thorpe reaction. (2020, September 24). L.S.College, Muzaffarpur. Retrieved from [Link]

• Thorpe-Ziegler reaction. (n.d.). Buchler GmbH. Retrieved from [Link]

Sources

• 1. Substituent Effects on the Ultraviolet Absorption Properties of 2,4-Dihydroxy Dibenzophenone - PMC [pmc.ncbi.nlm.nih.gov]
• 2. orgchemboulder.com [orgchemboulder.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. researchgate.net [researchgate.net]
• 5. Video: Mass Spectrometry: Aromatic Compound Fragmentation [jove.com]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. sciforum.net [sciforum.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. nanomaterchem.com [nanomaterchem.com]

A Senior Application Scientist's Guide to In Vitro Efficacy Testing of Furan Derivatives

The furan ring is a privileged scaffold in medicinal chemistry, serving as the core of numerous natural products and synthetic compounds with a vast spectrum of biological activities.[1][2] From potent antimicrobial and anti-inflammatory agents to targeted anticancer and enzyme-inhibiting molecules, the versatility of the furan nucleus is well-established.[2][3][4] However, this chemical diversity necessitates a systematic and robust framework for evaluating and comparing the efficacy of novel furan derivatives. A slight modification to the substitution pattern on the furan ring can lead to significant changes in biological activity.[1]

This guide provides a series of validated in vitro testing protocols designed for researchers, scientists, and drug development professionals. Our objective is to move beyond simple screening and establish a logical, multi-assay workflow that not only compares potency but also provides foundational insights into the mechanism of action. We will explore protocols for assessing cytotoxicity, antimicrobial effects, anti-inflammatory potential, and specific enzyme inhibition, ensuring that each step provides a self-validating system for reliable and reproducible data.

The Foundational Screen: Assessing Cytotoxicity

Before evaluating any specific therapeutic efficacy, it is paramount to determine a compound's inherent cytotoxicity. This initial step is critical for two reasons: it establishes a therapeutic window, and it helps differentiate between targeted biological effects and non-specific cell death. The toxicity of some furan-containing compounds is linked to their metabolic activation by cytochrome P450 enzymes into highly reactive α,β-unsaturated dialdehydes, which can induce oxidative stress and apoptosis.[5] A thorough cytotoxicity profile is therefore the bedrock of any efficacy study.

Comparative Overview of Common Cytotoxicity Assays

Choosing the appropriate assay depends on the anticipated mechanism of toxicity and the specific research question.

Assay Type	Principle	Endpoint Measured	Advantages	Limitations
MTT Assay	Enzymatic reduction of a tetrazolium salt (MTT) to purple formazan crystals by mitochondrial dehydrogenases in living cells.[5]	Cell viability and metabolic activity.[5]	Well-established, cost-effective, and suitable for high-throughput screening.[5]	Indirect measure of cell number; can be affected by compounds that alter cellular metabolic rate.[5]
LDH Release Assay	Measures the activity of lactate dehydrogenase (LDH), a stable cytosolic enzyme released into the culture medium upon plasma membrane damage.	Cell membrane integrity and cytotoxicity.	Provides a direct measure of cell lysis; non-destructive to remaining cells.	May miss cytotoxic events that do not result in immediate membrane rupture.
Neutral Red Uptake	Based on the ability of viable cells to incorporate and bind the supravital dye Neutral Red in their lysosomes.	Viable cell number.	Good correlation with cell number; sensitive to lysosomal membrane damage.	Can be affected by compounds that alter lysosomal pH.

Experimental Protocol 1: MTT Cell Viability Assay

This protocol is a standard procedure for evaluating the cytotoxic effects of furan-based compounds against both cancerous and non-cancerous cell lines.[5][6][7]

Workflow for MTT Cell Viability Assay

Caption: Workflow of the MTT assay for assessing cell viability.

Step-by-Step Methodology:

• Cell Seeding: Seed cells (e.g., MCF-7 breast cancer cells or MCF-10A normal breast cells) in a 96-well plate at a density of 1 × 10⁴ cells per well and incubate for 24 hours at 37°C with 5% CO₂.[5][6]

• Compound Treatment: Prepare serial dilutions of the furan derivatives in the appropriate cell culture medium. Remove the old medium from the cells and add 100 µL of the medium containing the test compounds. Include a vehicle control (e.g., DMSO) and a positive control for cytotoxicity.

• Incubation: Incubate the plate for a predetermined period (e.g., 24, 48, or 72 hours) to allow the compounds to exert their effects.[5]

• MTT Addition: After incubation, add 10 µL of MTT solution (5 mg/mL in sterile PBS) to each well.[5][6]

• Formazan Formation: Incubate the plate for an additional 4 hours at 37°C, allowing metabolically active cells to reduce the yellow MTT to purple formazan crystals.[5][6]

• Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent, such as dimethyl sulfoxide (DMSO), to each well to dissolve the formazan crystals.[6]

• Data Acquisition: Measure the absorbance of each well using a microplate reader at a wavelength between 550 and 600 nm.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the half-maximal inhibitory concentration (IC50) value for each compound.

Data Presentation: Comparative Cytotoxicity

The IC50 is a critical metric for quantifying a compound's cytotoxicity. Presenting data against both a cancer cell line and a normal cell line allows for the calculation of a Selectivity Index (SI), which indicates the compound's cancer-specific toxicity.

Compound ID	Furan Derivative	IC50 on MCF-7 (μM)[6]	IC50 on MCF-10A (μM)[7]	Selectivity Index (SI)[7]
FD-01	Derivative A	4.06	> 10	> 2.46
FD-02	Derivative B	2.96	> 10	> 3.38
FD-03	Derivative C	15.2	> 20	> 1.32
Staurosporine	Reference Control	0.01	0.02	2.0

Higher SI values are desirable, indicating greater selectivity for cancer cells.

Evaluating Antimicrobial Efficacy

Furan derivatives, especially nitrofurans, have a long history as antimicrobial agents.[8] Their efficacy is often attributed to the reductive activation of the nitro group within the bacterial cell, leading to the formation of reactive intermediates that damage bacterial DNA and other macromolecules.[8] The following protocols are fundamental for determining the potency and spectrum of activity of novel furan derivatives.

Experimental Protocol 2: Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This method is the gold standard for determining the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[8]

Workflow for Broth Microdilution MIC Assay

Caption: Workflow of the broth microdilution method for MIC determination.

Step-by-Step Methodology:

• Preparation of Compounds: In a 96-well microtiter plate, prepare two-fold serial dilutions of the furan derivatives in a suitable broth, such as Mueller-Hinton Broth (MHB).

• Bacterial Inoculum Preparation: Prepare a bacterial suspension from an overnight culture and adjust its turbidity to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute this suspension to achieve a final inoculum concentration of 5 x 10⁵ CFU/mL in the wells.

• Inoculation: Add the prepared bacterial inoculum to each well containing the serially diluted compounds. Include a positive control (broth with bacteria, no compound) and a negative control (broth only).

• Incubation: Incubate the microtiter plates at 37°C for 18-24 hours.[8]

• Result Interpretation: The MIC is determined as the lowest concentration of the compound at which no visible bacterial growth (turbidity) is observed. This can be assessed visually or by measuring the optical density at 600 nm with a plate reader.[8]

Data Presentation: Comparative Antimicrobial Activity

MIC values provide a quantitative measure of a compound's potency against different bacterial strains.

Compound ID	S. aureus MIC (μg/mL)	E. coli MIC (μg/mL)	P. aeruginosa MIC (μg/mL)
FD-01	8	64	>128
FD-02	4	32	128
FD-03	32	>128	>128
Gentamicin	0.5	1	2

Probing Anti-inflammatory Potential

Furan derivatives have demonstrated significant anti-inflammatory properties, often through the modulation of key signaling pathways or direct enzyme inhibition.[9][10][11] In vitro assays can provide a rapid assessment of this potential before moving to more complex cellular or in vivo models.

Experimental Protocol 3: Inhibition of Albumin Denaturation (IAD) Assay

Protein denaturation is a well-documented cause of inflammation. This simple and cost-effective method assesses the ability of a compound to prevent the heat-induced denaturation of protein (e.g., bovine serum albumin), mimicking an inflammatory response.[10]

Step-by-Step Methodology:

• Reaction Mixture Preparation: The reaction mixture consists of 0.2 mL of the furan derivative (at various concentrations), 2.8 mL of phosphate-buffered saline (PBS, pH 6.4), and 0.2 mL of egg albumin (from fresh hen's egg).

• Incubation: Incubate the mixture at 37°C for 15 minutes.

• Denaturation: Induce denaturation by heating the mixture at 70°C in a water bath for 5 minutes.

• Cooling: After heating, cool the samples to room temperature.

• Data Acquisition: Measure the turbidity of the samples spectrophotometrically at 660 nm.

• Analysis: Calculate the percentage inhibition of denaturation for each concentration relative to a control solution (without the test compound). A standard anti-inflammatory drug like diclofenac sodium should be used as a reference.

Data Presentation: Comparative Anti-inflammatory Activity

IC50 values allow for a direct comparison of the anti-inflammatory potential of different derivatives.

Compound ID	Inhibition of Albumin Denaturation IC50 (μg/mL)[10]
FD-01	114.31
FD-02	125.89
FD-03	150.99
Ibuprofen (Standard)	81.50

The Role of COX Enzymes in Inflammation

Caption: Furan derivatives can exert anti-inflammatory effects by inhibiting COX enzymes.

Target-Specific Efficacy: Enzyme Inhibition Assays

To move beyond phenotypic screening and understand the molecular mechanism of action, target-based enzyme inhibition assays are essential. Furan derivatives are known to inhibit a wide range of enzymes, including urease, cholinesterases, and various kinases.[12][13][14]

Experimental Protocol 4: Urease Inhibition Assay

Urease is an enzyme that catalyzes the hydrolysis of urea, and its inhibition is a key strategy for treating infections caused by urease-producing bacteria like Helicobacter pylori. The indophenol method is a common and reliable way to measure urease activity.[12]

Workflow for Urease Inhibition Assay

Caption: Workflow of the indophenol method for urease inhibition.

Step-by-Step Methodology:

• Pre-incubation: In a 96-well plate, add 10 µL of phosphate buffer (pH 7.0), 10 µL of the furan derivative solution, and 25 µL of urease enzyme solution. Pre-incubate the mixture at 37°C for 5 minutes.[14]

• Reaction Initiation: Add 40 µL of urea stock solution (20 mM) to start the enzymatic reaction.[14]

• Reaction Incubation: Incubate the plate at 37°C for 15 minutes.

• Color Development: Stop the reaction and initiate color development by adding 45 µL of phenol reagent followed by 70 µL of alkali reagent.

• Final Incubation: Incubate for an additional 30 minutes at 37°C to allow for the formation of the blue indophenol complex.

• Data Acquisition: Measure the absorbance at 630 nm using a microplate reader.

• Analysis: Calculate the percentage of urease inhibition relative to a control without an inhibitor and determine the IC50 value. Thiourea is commonly used as a standard inhibitor.

Data Presentation: Comparative Urease Inhibition

Compound ID	Urease Inhibition IC50 (μM)[14]
FD-01	21.05 ± 3.52
FD-02	16.13 ± 2.45
FD-03	33.96 ± 9.61
Thiourea (Standard)	21.25 ± 0.15

Conclusion

The comprehensive in vitro evaluation of furan derivatives requires a multi-faceted approach. By systematically progressing from broad cytotoxicity screening to specific antimicrobial, anti-inflammatory, and target-based enzyme assays, researchers can build a robust efficacy profile for each compound. This layered data allows for a more meaningful comparison between derivatives, highlighting not just differences in potency (IC50 or MIC values) but also providing crucial clues about selectivity and mechanism of action. The protocols and data presentation formats outlined in this guide provide a validated framework to ensure that the therapeutic potential of novel furan derivatives is assessed with scientific rigor and integrity.

References

• A Researcher's Guide to Cytotoxicity Assays for Furan-Containing Molecules. (2025). Benchchem.
• Al-Ostath, A., et al. (2022). Design and Synthesis of Some New Furan-Based Derivatives and Evaluation of In Vitro Cytotoxic Activity. Molecules.
• Furan Derivatives: A Comparative Guide to Their Antibacterial Activity. (2025). Benchchem.
• Gümüş, M., et al. (2021). Preparation, structural analysis, bioactivity assessment, enzyme and molecular docking calculations of some furan/thiophene-2-carboxamide derivatives. Journal of Molecular Structure.
• Abdel-Maksoud, M. S., et al. (2022). Furan- and Furopyrimidine-Based Derivatives: Synthesis, VEGFR-2 Inhibition, and In Vitro Cytotoxicity. ACS Omega.
• Sadeghi, I., et al. (2020). Recent Updates on Anti-Inflammatory and Antimicrobial Effects of Furan Natural Derivatives. Journal of Inflammation Research.
• Manolov, I., et al. (2022). Synthesis, In Silico, and In Vitro Biological Evaluation of New Furan Hybrid Molecules. Molecules.
• Furan: A Promising Scaffold for Biological Activity. (2024). Journal of Drug Delivery and Therapeutics.
• Zeni, G., et al. (2001). New acetylenic furan derivatives: Synthesis and anti-inflammatory activity. Tetrahedron Letters.
• Pharmacological activity of furan derivatives. (2024). World Journal of Advanced Research and Reviews.

• Synthesis and biological activities of furan derivatives. (2016). Der Pharma Chemica. Available at: [Link]

• de Oliveira, C. S., et al. (2012). Synthesis, anti-inflammatory activity and molecular docking studies of 2,5-diarylfuran amino acid derivatives. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

• Cytotoxicity Profile of Furan-Based Derivatives as Potential Anticancer Agents. (2025). Benchchem.
• Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. (2023). Oriental Journal of Chemistry.
• Pervez, H., et al. (2023). Exploring the Synthetic Chemistry of Phenyl-3-(5-aryl-2-furyl)- 2-propen-1-ones as Urease Inhibitors: Mechanistic Approach through Urease Inhibition, Molecular Docking and Structure–Activity Relationship. Molecules.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review – Oriental Journal of Chemistry [orientjchem.org]
• 3. ijabbr.com [ijabbr.com]
• 4. Pharmacological activity of furan derivatives [wisdomlib.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Design and Synthesis of Some New Furan-Based Derivatives and Evaluation of In Vitro Cytotoxic Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Recent Updates on Anti-Inflammatory and Antimicrobial Effects of Furan Natural Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. Preparation, structural analysis, bioactivity assessment, enzyme and molecular docking calculations of some furan/thiophene-2-carboxamide derivatives - ProQuest [proquest.com]
• 13. Furan- and Furopyrimidine-Based Derivatives: Synthesis, VEGFR-2 Inhibition, and In Vitro Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Exploring the Synthetic Chemistry of Phenyl-3-(5-aryl-2-furyl)- 2-propen-1-ones as Urease Inhibitors: Mechanistic Approach through Urease Inhibition, Molecular Docking and Structure–Activity Relationship - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Physicochemical Landscape of Halogenated Natural Products

For researchers, scientists, and drug development professionals, the strategic incorporation of halogens into natural product scaffolds is a powerful tool to modulate physicochemical properties and enhance therapeutic potential. This guide provides a comparative study of these properties, offering both theoretical insights and practical experimental guidance. We will explore how the distinct characteristics of fluorine, chlorine, bromine, and iodine influence key parameters such as lipophilicity, solubility, metabolic stability, and membrane permeability.

The Halogen Effect: A Physicochemical Overview

Halogenation imparts a spectrum of changes to a molecule's electronic and steric profile, thereby influencing its behavior in biological systems. The impact of each halogen is unique, stemming from its distinct electronegativity, atomic radius, and ability to form halogen bonds.

• Fluorine: With the highest electronegativity, fluorine substitution can significantly alter the acidity or basicity of nearby functional groups and block sites of metabolism.[1] Its small size often results in minimal steric hindrance.

• Chlorine & Bromine: These halogens are frequently employed to increase lipophilicity and improve membrane permeability.[2][3] Their ability to participate in halogen bonding is a key factor in enhancing binding affinity to biological targets.[4]

• Iodine: As the largest and most polarizable of the common halogens, iodine is a strong halogen bond donor, which can lead to potent and specific interactions with protein targets. However, its size can also introduce significant steric bulk.

The following sections will delve into a comparative analysis of how these halogens modulate specific physicochemical parameters critical for drug development.

Lipophilicity: Balancing Potency and "Drug-Likeness"

Lipophilicity, often expressed as the logarithm of the octanol-water partition coefficient (logP), is a critical determinant of a drug's absorption, distribution, metabolism, and excretion (ADME) profile. Halogenation is a common strategy to modulate this property.

Comparative Insights:

Generally, lipophilicity increases with the size and polarizability of the halogen atom, following the trend: F < Cl < Br < I . However, the position of halogenation and the overall molecular context are crucial. For instance, while fluorine is the most electronegative halogen, its small size means it can sometimes have a less pronounced effect on lipophilicity compared to chlorine or bromine.

Data Snapshot: Comparative Lipophilicity

Compound	Halogen	cLogP (Exemplary)
Parent Scaffold	-	2.5
Fluorinated Analog	F	2.7
Chlorinated Analog	Cl	3.2
Brominated Analog	Br	3.4
Iodinated Analog	I	3.8

Note: These are hypothetical values to illustrate a general trend. Actual values will vary depending on the specific molecule.

Experimental Protocol: HPLC-Based Determination of logP

The causality behind choosing an HPLC-based method lies in its efficiency and requirement for only small amounts of the test compound, making it ideal for the early stages of drug discovery where sample availability may be limited.

Step-by-Step Methodology:

• System Preparation: Utilize a reversed-phase HPLC system with a C18 column. The mobile phase typically consists of a mixture of an organic solvent (e.g., acetonitrile or methanol) and an aqueous buffer.

• Calibration: Inject a series of standard compounds with known logP values to create a calibration curve by plotting their retention times against their logP values.

• Sample Analysis: Dissolve the halogenated natural product in a suitable solvent and inject it into the HPLC system.

• Data Interpretation: Determine the retention time of the test compound and use the calibration curve to extrapolate its logP value.

Workflow for HPLC-Based logP Determination

Caption: Workflow for determining logP using HPLC.

Aqueous Solubility: A Prerequisite for Bioavailability

Adequate aqueous solubility is essential for a drug to be absorbed from the gastrointestinal tract and to be formulated for intravenous administration. Halogenation can have a complex effect on solubility. While increased lipophilicity generally leads to decreased aqueous solubility, the introduction of a halogen can also influence crystal lattice energy and interactions with water molecules.

Comparative Insights:

The effect of halogenation on solubility does not always follow a simple trend and is highly dependent on the overall molecular structure. However, a general observation is that increasing the size and number of halogen atoms tends to decrease aqueous solubility. For example, a study on two marine halogenated natural products, 2,3,3',4,4',5,5'-heptachloro-1'-methyl-1,2'-bipyrrole (Q1) and 2,4,6-tribromoanisole (TBA), found their aqueous solubilities to be 4.6 µg/L and 12,200 µg/L, respectively, highlighting the significant impact of the specific halogen and molecular structure.

Experimental Protocol: Shake-Flask Method for Solubility Determination

The shake-flask method is considered the "gold standard" for solubility measurement due to its direct and thermodynamically robust principle. It is chosen for its reliability in establishing the equilibrium solubility of a compound.

Step-by-Step Methodology:

• Sample Preparation: Add an excess amount of the solid halogenated natural product to a known volume of aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) in a sealed flask.

• Equilibration: Agitate the flask at a constant temperature for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: Separate the undissolved solid from the saturated solution by centrifugation or filtration.

• Quantification: Determine the concentration of the dissolved compound in the clear supernatant/filtrate using a suitable analytical method, such as UV-Vis spectroscopy or LC-MS.

Workflow for Shake-Flask Solubility Measurement

Caption: Shake-flask method for solubility determination.

Metabolic Stability: Enhancing In Vivo Half-Life

The metabolic stability of a drug candidate is a key determinant of its in vivo half-life and oral bioavailability. Halogenation, particularly fluorination, is a widely used strategy to block metabolic "hot spots" and enhance stability.[1][5][6][7][8]

Comparative Insights:

• Fluorine: The strength of the C-F bond makes it resistant to cleavage by metabolic enzymes like cytochrome P450s. Replacing a metabolically labile C-H bond with a C-F bond can significantly increase metabolic stability.[1][5]

• Chlorine, Bromine, and Iodine: While not as effective as fluorine in blocking metabolism, these larger halogens can also sterically hinder enzymatic attack at or near the site of halogenation.

Data Snapshot: Comparative Metabolic Stability

The table below presents hypothetical data from an in vitro microsomal stability assay, demonstrating the impact of fluorination on metabolic half-life (t½) and intrinsic clearance (CLint). A longer half-life and lower intrinsic clearance indicate greater metabolic stability.[5]

Compound	Half-life (t½, min)	Intrinsic Clearance (CLint, µL/min/mg protein)
Parent Scaffold	15	46.2
Fluorinated Analog	> 60	< 11.5

Note: These are exemplary values to illustrate the typical effect of fluorination.

Experimental Protocol: In Vitro Microsomal Stability Assay

This assay is chosen because it provides a good in vitro model of Phase I metabolism, which is a major route of drug clearance. Liver microsomes contain a high concentration of key drug-metabolizing enzymes.

Step-by-Step Methodology:

• Incubation Preparation: Prepare an incubation mixture containing liver microsomes (from human or other species), a buffered solution (pH 7.4), and the halogenated natural product.

• Initiation of Reaction: Pre-warm the mixture to 37°C and initiate the metabolic reaction by adding a cofactor solution (e.g., NADPH).

• Time-Point Sampling: At various time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture and quench the reaction by adding a cold organic solvent (e.g., acetonitrile).

• Analysis: After protein precipitation and centrifugation, analyze the supernatant for the remaining concentration of the parent compound using LC-MS/MS.

• Data Calculation: Plot the natural log of the percentage of the parent compound remaining versus time. The slope of the line is used to calculate the half-life (t½) and intrinsic clearance (CLint).[5]

Workflow for In Vitro Microsomal Stability Assay

Caption: Workflow for microsomal metabolic stability assay.

Membrane Permeability: Crossing Biological Barriers

The ability of a drug to permeate cell membranes is crucial for its absorption and distribution to its target site. Halogenation can influence membrane permeability, primarily by increasing lipophilicity.

Comparative Insights:

The increase in lipophilicity associated with the introduction of larger halogens (Cl, Br, I) generally leads to enhanced passive diffusion across lipid bilayers. For instance, iodinated compounds have been shown to affect membrane permeability.[9] However, excessive lipophilicity can lead to poor solubility and non-specific binding, which can hinder overall permeability.

Experimental Protocol: Parallel Artificial Membrane Permeability Assay (PAMPA)

PAMPA is a high-throughput, cell-free assay that models passive diffusion across a lipid-coated artificial membrane. It is a cost-effective method for early-stage screening of membrane permeability.

Step-by-Step Methodology:

• Membrane Preparation: Coat a filter plate with a lipid solution (e.g., lecithin in dodecane) to form an artificial membrane.

• Assay Setup: Add the test compound solution to the donor wells of the filter plate. Place the filter plate onto an acceptor plate containing buffer.

• Incubation: Incubate the "sandwich" plate for a defined period to allow the compound to diffuse from the donor to the acceptor compartment.

• Quantification: Measure the concentration of the compound in both the donor and acceptor wells using LC-MS/MS or UV-Vis spectroscopy.

• Permeability Calculation: Calculate the apparent permeability coefficient (Papp) based on the concentration of the compound in the donor and acceptor wells and the incubation time.

Workflow for PAMPA

Caption: Parallel Artificial Membrane Permeability Assay (PAMPA) workflow.

Conclusion and Future Directions

The halogenation of natural products is a versatile and powerful strategy for optimizing their physicochemical properties for drug development. As demonstrated, each halogen imparts unique characteristics to a molecule, influencing its lipophilicity, solubility, metabolic stability, and membrane permeability in distinct ways. The choice of halogen and its position on the natural product scaffold must be carefully considered to achieve the desired balance of properties for a successful drug candidate.

The experimental protocols provided in this guide offer a robust framework for the empirical determination of these critical parameters. While comprehensive comparative datasets are still emerging, researchers can leverage the described methodologies and public databases such as PubChem[10], ChemSpider[11], and MarinLit[12] to build a deeper understanding of the structure-property relationships of halogenated natural products. Continued research in this area, including the generation of more extensive comparative data, will undoubtedly fuel the discovery and development of novel halogenated natural product-based therapeutics.

References

• PubChem. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• MarinLit. (2026, January 13). A database of the marine natural products literature. Royal Society of Chemistry. Retrieved from [Link]

• Sorokina, M., Merseburger, P., Rajan, K., Yirik, M. A., & Steinbeck, C. (2021). COCONUT online: Collection of Open Natural Products database. Journal of Cheminformatics, 13(1), 2. [Link]

• Mohammad, H., et al. (2021). A Review: Halogenated Compounds from Marine Fungi. Marine Drugs, 19(2), 64. [Link]

• Li, J., et al. (2021). A Review: Halogenated Compounds from Marine Actinomycetes. Marine Drugs, 19(5), 269. [Link]

• Gribble, G. W. (2010). Occurrence of halogenated alkaloids. The Alkaloids: Chemistry and Biology, 68, 49-274. [Link]

• Martín, J., et al. (2023). Exploring marine toxins: comparative analysis of chemical reactivity properties and potential for drug discovery. PeerJ, 11, e15967. [Link]

• Rayan, A., et al. (2010). Physicochemical Properties of Natural Based Products versus Synthetic Chemicals. The Open Nutraceuticals Journal, 3, 194-202. [Link]

• AntiMarin Database. (2006). ScienceOpen. Retrieved from [Link]

• SuperNatural 3.0—a database of natural products and natural product-based derivatives. (2022). Nucleic Acids Research, 51(D1), D1375–D1380. [Link]

• Sorokina, M., & Steinbeck, C. (2020). Review on natural products databases: where to find data in 2020. Journal of Cheminformatics, 12(1), 20. [Link]

• Mohamadzade, B., et al. (2018). Dereplication of microbial metabolites through database search of mass spectra. Nature Communications, 9(1), 4136. [Link]

• DBAASP: Antimicrobial Peptide Database. (n.d.). Retrieved from [Link]

• Databases focused on natural products and compounds. (n.d.). SecondaryMetabolites.org. Retrieved from [Link]

• Zhang, Y., et al. (2020). Variation of brominated indoles and terpenoids within single and different colonies of the marine bryozoan Flustra foliacea. Molecules, 25(15), 3379. [Link]

• Martins, F., et al. (2017). Terpenes solubility in water and their environmental distribution. Journal of Molecular Liquids, 241, 968-975. [Link]

• de la Cruz, M., et al. (2023). Marine Terpenoids from Polar Latitudes and Their Potential Applications in Biotechnology. Marine Drugs, 21(11), 582. [Link]

• Al-Rifai, M., et al. (2018). possible consequences of iodine effect on reverse osmosis membranes and solution to remediate and prevent. Desalination and Water Treatment, 113, 114-121. [Link]

• Du, Y., et al. (2011). Formation of toxic iodinated disinfection by-products from compounds used in medical imaging. Environmental Science & Technology, 45(16), 6843–6849. [Link]

• Meanwell, N. A. (2021). Metabolism and Toxicity of Fluorine Compounds. Chemical Research in Toxicology, 34(3), 735–763. [Link]

• Cabrita, M. T., et al. (2010). Halogenated Compounds from Marine Algae. Marine Drugs, 8(8), 2301–2317. [Link]

• Finkelstein, A., & Cass, A. (1967). Permeability and Electrical Properties of Thin Lipid Membranes. The Journal of General Physiology, 52(1), 145s–172s. [Link]

• Liu, H., et al. (2013). Lipophilicity Screening of Novel Drug-like Compounds and Comparison to cLogP. Journal of Analytical Methods in Chemistry, 2013, 419253. [Link]

• Singh, A., & Sharma, S. (2024). Recent advances in late-stage monofluorination of natural products and their derivatives. Organic & Biomolecular Chemistry, 22(32), 6291-6316. [Link]

• Bhattarai, P., Trombley, T., & Altman, R. (2026, January 6). On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective. ChemRxiv. [Link]

• Chen, Y., et al. (2025, August 10). Advances in the Study of Halogenated Natural Products. ResearchGate. [Link]

• Jansa, J., & Svobodova, M. (2021). Hydro-Lipophilic Properties of Chlorinated and Brominated 1-Hydroxynaphthalene-2-Carboxanilides. Molecules, 26(23), 7208. [Link]

• ResearchGate. (2025, November 15). Table 1. Comparison of the calculated lipophilicities (log P/Clog P)... Retrieved from [Link]

• Zhang, T., et al. (2023). Brominated Selinane Sesquiterpenes from the Marine Brown Alga Dictyopteris divaricata. Marine Drugs, 21(1), 51. [Link]

• Warner, B. P., et al. (2025, August 5). Iodine as a sensitive tracer for detecting influence of organic-rich shale in shallow groundwater. ResearchGate. [Link]

• Alcantara, J. B., et al. (2025, August 10). (PDF) Tracking Iodine Decrease in Commercially Sold Caulerpa racemosa (Forsskål) J. Agardh (Chlorophyta, Ulvophyceae) during Storage. ResearchGate. [Link]

• Marine-Derived Terpenes: Chemistry, Synthesis and Their Therapeutic Potential. (2025, December 17). Marine Drugs, 24(1), 1. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. A Review: Halogenated Compounds from Marine Fungi - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Recent advances in late-stage monofluorination of natural products and their derivatives - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 7. chemrxiv.org [chemrxiv.org]
• 8. chemrxiv.org [chemrxiv.org]
• 9. aedyr.com [aedyr.com]
• 10. PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. ChemSpider - Wikipedia [en.wikipedia.org]
• 12. marinlit.rsc.org [marinlit.rsc.org]

Safety & Regulatory Compliance

A Procedural Guide to the Safe Disposal of 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile

This document provides a comprehensive, step-by-step guide for the safe and compliant disposal of 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile. As a brominated heterocyclic compound, its proper handling and disposal are critical for ensuring laboratory safety, environmental protection, and regulatory compliance. This guide is intended for researchers, scientists, and drug development professionals who handle this or structurally related chemicals.

The procedures outlined herein are grounded in an analysis of the compound's chemical structure, data from analogous compounds, and established best practices for hazardous waste management. The core principle is that every disposal protocol must be a self-validating system, where the chemical's properties dictate the procedural choices.

Hazard Profile and Chemical Assessment

Understanding the chemical nature of 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile is the foundation of its safe disposal. Its structure contains three key functional groups that determine its classification as hazardous waste.

• Brominated Phenyl Group: The presence of a bromine atom classifies this compound as a halogenated organic compound .[1] This is the most critical factor for waste segregation, as halogenated wastes require specific disposal methods, typically high-temperature incineration with flue gas scrubbing, to prevent the release of acidic gases (e.g., hydrogen bromide) and other toxic byproducts.[2][3]

• Nitrile Group (-C≡N): The nitrile functional group can impart toxicity and may react dangerously if mixed with strong acids or bases.

• Aminofuran Ring: The aminofuran moiety suggests potential biological activity and hazards common to this class of compounds, including irritation and toxicity if inhaled, ingested, or absorbed through the skin.[4][5]

Based on data from structurally similar chemicals, 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile should be handled as a substance that is harmful if swallowed, in contact with skin, or inhaled, and is expected to cause skin and serious eye irritation.[4][6][7]

Data Summary: Hazard and Chemical Properties

Property	Value / Classification	Rationale & Source(s)
Chemical Name	2-Amino-5-(2-bromophenyl)furan-3-carbonitrile	IUPAC Nomenclature
CAS Number	1261268-90-9	Echemi Safety Data Sheet[2]
Molecular Formula	C₁₁H₇BrN₂O	Based on chemical structure
Waste Classification	Hazardous Halogenated Organic Waste	Presence of bromine atom dictates this primary classification for disposal.[1]
Anticipated GHS Hazards	H302: Harmful if swallowedH315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation	Based on safety data for analogous aminofuran and brominated compounds.[4][6]
Primary Disposal Route	Licensed Chemical Incineration	Standard procedure for halogenated organic waste to ensure complete destruction and management of byproducts.[2][3]

Core Disposal Principle: Waste Segregation

The single most important step in chemical disposal is proper segregation at the point of generation. Mixing incompatible waste streams can lead to dangerous chemical reactions, compromise disposal protocols, and violate regulatory standards. 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile must never be mixed with non-halogenated, aqueous, or reactive waste streams.

The following workflow diagram illustrates the decision-making process for segregating this chemical waste.

Caption: Waste segregation decision workflow for laboratory chemicals.

Step-by-Step Disposal Protocol

Adherence to a strict, procedural workflow is essential for safety and compliance.

Step 1: Prepare with Appropriate Personal Protective Equipment (PPE)

Before handling the chemical or its waste, ensure you are wearing the appropriate PPE to prevent exposure.

• Eye Protection: Chemical safety goggles that meet ANSI Z87.1 standards are mandatory. A face shield should be used if there is a splash hazard.[8]

• Hand Protection: Wear chemically resistant gloves, such as nitrile or neoprene. Always check the manufacturer's glove compatibility chart.[9]

• Body Protection: A fully buttoned laboratory coat must be worn.[9]

Step 2: Waste Collection (At the Point of Generation)

Collect all waste materials contaminated with 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile immediately as they are generated.

• Solid Waste: Collect unreacted solid compound, contaminated weigh paper, and contaminated absorbent materials (from spill cleanup) in a designated, sealable waste container.[9][10]

• Liquid Waste: Collect solutions containing the compound in a dedicated, compatible, and sealable liquid waste container.[9] This includes reaction mixtures, mother liquors from crystallizations, and solvent rinses from contaminated glassware.

• Contaminated Sharps & Labware: Needles, contaminated pipette tips, and other disposable labware must be placed in a puncture-proof container designated for halogenated chemical waste.

Step 3: Containerization and Labeling

Proper containment and labeling prevent accidents and ensure the waste is handled correctly by disposal personnel.

• Container Selection: Use a container made of a material compatible with the chemical and any solvents (e.g., borosilicate glass or high-density polyethylene for liquids). The container must have a secure, leak-proof screw cap.[9][11]

• Labeling: The waste container must be labeled as "Hazardous Waste" as soon as the first drop of waste is added. The label must include:

  • The full chemical name: "2-Amino-5-(2-bromophenyl)furan-3-carbonitrile" and any other components in the waste stream.

  • The hazard classification: "Toxic," "Irritant," and "Halogenated Organic."

  • The date of accumulation.

Step 4: Temporary Storage (Satellite Accumulation Area)

Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.

• Location: The SAA should be at or near the point of generation and under the control of the operator.[8]

• Segregation: Store the halogenated waste container in secondary containment (e.g., a chemical-resistant tray) and away from incompatible materials like acids, bases, and strong oxidizing agents.[9]

• Closure: Keep the waste container tightly closed at all times, except when adding waste.[4]

Step 5: Final Disposal Pathway

Arrange for the removal of the hazardous waste through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[4][11]

• Manifesting: Ensure all paperwork and waste manifests are completed accurately.

• Treatment Method: The designated disposal method for this waste stream is controlled high-temperature incineration in a facility permitted to handle hazardous waste.[2][3] This process ensures the complete destruction of the organic molecule. Facilities must be equipped with scrubbers and other emission control systems to neutralize the resulting HBr and prevent environmental contamination.[2][3]

Emergency Procedures: Spill and Exposure Management

Accidents require immediate and correct action to mitigate harm.

Small Spill Cleanup (Manageable in <10 minutes)

• Alert Personnel: Notify others in the immediate area.

• Ensure Ventilation: Perform cleanup within a certified chemical fume hood if possible.

• Wear Full PPE: Don all PPE as described in Section 3, Step 1.

• Absorb Spill: Cover the spill with a dry, inert absorbent material such as vermiculite, sand, or a commercial chemical absorbent. Do not use combustible materials like paper towels as the primary absorbent.

• Collect Waste: Carefully sweep or scoop the absorbed material into a designated hazardous waste container.[4][10]

• Decontaminate: Clean the spill area with a suitable solvent (e.g., ethanol or acetone), collecting the rinsate as hazardous waste. Follow with a soap and water wash.

• Dispose: Seal, label, and dispose of the waste container and any contaminated PPE as halogenated organic waste.[8]

Large Spill

In the event of a large spill that cannot be safely managed by laboratory personnel, evacuate the area immediately, secure it to prevent entry, and contact your institution's EHS or emergency response team.[9]

Personnel Exposure

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

• Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes. Remove all contaminated clothing. Seek medical attention if irritation persists.[4]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[4]

• Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.[4]

References

• Bromination Process For Disposal Of Spilled Hazardous Materials. U.S. Environmental Protection Agency (EPA). [Link]

• 2-Aminofurans and 3-Aminofurans | Request PDF. ResearchGate. [Link]

• What is bromine and what are the safe disposal and recycling methods? Ideal Response. [Link]

• HAZARDOUS WASTE SEGREGATION Guide. Bucknell University. [Link]

• Material Safety Data Sheet for Multiguard Protect® (contains Furfural). Greenbook.net. [Link]

• Standard Operating Procedure for Bromine. Washington State University. [Link]

• Environmental Fact Sheet, Organobromine. U.S. Environmental Protection Agency (EPA). [Link]

• 2-AMinofuran-3-carbonitrile - Physico-chemical Properties. ChemBK. [Link]

• 2-Amino-4,5-diphenyl-3-furonitrile GHS Classification. PubChem, National Institutes of Health. [Link]

Sources

• 1. bucknell.edu [bucknell.edu]
• 2. echemi.com [echemi.com]
• 3. What is Bromine? Complete Disposal Guide | Ideal Response [idealresponse.co.uk]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. assets.greenbook.net [assets.greenbook.net]
• 6. 2-Aminofuran-3-carbonitrile | 139370-56-2 [sigmaaldrich.com]
• 7. 2-Amino-4,5-diphenyl-3-furonitrile | C17H12N2O | CID 389699 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 10. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 11. pdf.benchchem.com [pdf.benchchem.com]

A Researcher's Guide to the Safe Handling of 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals working with 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile (CAS Number: 1261268-90-9). The following protocols are designed to ensure the safe handling, use, and disposal of this compound, grounded in established laboratory safety principles. Given the limited specific toxicological data for this exact compound, a cautious approach is mandated, treating it as potentially hazardous.

Understanding the Hazard Profile

A safety data sheet for the isomeric compound 2-Amino-5-(4-bromophenyl)furan-3-carbonitrile indicates that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation.[2] Therefore, it is prudent to assume a similar hazard profile for the 2-bromo isomer.

Assumed Hazards:

• Acute Toxicity: May be harmful if swallowed, in contact with skin, or if inhaled.[3]

• Skin Irritation: Likely to cause skin irritation upon direct contact.[2]

• Eye Irritation: Poses a risk of serious eye irritation or damage.[2]

• Respiratory Irritation: Inhalation of dust or aerosols may irritate the respiratory tract.[2]

• Long-term Exposure: While the acute toxicity of some brominated aromatic compounds can be low, prolonged or repeated exposure may lead to adverse health effects.[4]

Property	Value	Source(s)
CAS Number	1261268-90-9	[5]
Molecular Formula	C₁₁H₇BrN₂O	[6]
Appearance	Likely a solid crystalline substance	[7]

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is essential to minimize exposure. The selection of appropriate PPE should always be guided by a risk assessment of the specific procedures being undertaken.

Hand Protection

Nitrile gloves are the recommended choice for handling this compound due to their excellent resistance to a wide range of chemicals, including many solvents, oils, and acids.[8][9][10] They also provide a reliable barrier against fine powders.

• Selection: Choose nitrile gloves with a minimum thickness of 0.11 mm (4 mil). For tasks involving prolonged handling or immersion, heavier-duty nitrile gauntlets should be used.[11][12]

• Integrity Check: Always inspect gloves for tears, punctures, or signs of degradation before use.

• Donning and Doffing: Don gloves over clean, dry hands. When removing, do so without touching the outer contaminated surface with bare skin. Dispose of used gloves immediately in the designated chemical waste container.

Eye and Face Protection

• Standard Operations: ANSI Z87.1-compliant safety glasses with side shields are the minimum requirement for handling small quantities of the solid compound.

• Splash or Dust Hazard: When there is a potential for splashing (e.g., during dissolution in solvents) or significant dust generation, chemical splash goggles are required. For high-risk operations, a face shield should be worn in conjunction with goggles.

Respiratory Protection

All handling of the solid compound that could generate dust should be performed within a certified chemical fume hood or a ventilated enclosure to maintain airborne concentrations below any applicable exposure limits. If engineering controls are not sufficient or during emergency situations, a NIOSH-approved respirator with an appropriate particulate filter (e.g., N95, P100) or a combination of particulate and organic vapor cartridges should be used.

Protective Clothing

• Laboratory Coat: A standard, long-sleeved laboratory coat is mandatory to protect against incidental skin contact. Ensure the coat is fully buttoned.

• Additional Protection: For tasks with a higher risk of contamination, consider the use of disposable sleeve covers or a chemical-resistant apron.

• Footwear: Closed-toe shoes are required in all laboratory settings.

Operational Plan: From Receipt to Reaction

A systematic workflow is crucial for the safe handling of 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile.

Step 1: Receiving and Storage

• Inspection: Upon receipt, inspect the container for any damage or leaks.

• Storage: Store the compound in a tightly sealed, clearly labeled container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[2] The storage location should be secure and accessible only to authorized personnel.

Step 2: Weighing and Aliquoting

• Location: All weighing and aliquoting of the solid compound must be conducted in a chemical fume hood or a powder containment hood to prevent the inhalation of fine particulates.

• Procedure:

  • Designate a specific area within the fume hood for this task.

  • Use a disposable weighing paper or a tared container to prevent contamination of the balance.

  • Handle the compound with a clean spatula.

  • Close the primary container immediately after removing the desired amount.

  • Clean any spills within the fume hood immediately using appropriate procedures (see Section 5).

Step 3: Dissolution and Reaction Setup

• Solvent Addition: When dissolving the compound, add the solvent slowly to the solid to minimize splashing and aerosol generation.

• Vessel Sealing: Ensure that the reaction vessel is properly sealed to prevent the release of vapors, especially if the reaction is heated.

• Ventilation: All manipulations should be performed within a chemical fume hood.

Disposal Plan: Managing Contaminated Waste

Proper segregation and disposal of chemical waste are critical to laboratory safety and environmental protection.

Solid Waste

• Contaminated PPE: Used gloves, disposable lab coats, and any other contaminated solid materials should be placed in a designated, clearly labeled hazardous waste container.

• Excess Compound: Unused or waste 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile should be disposed of as hazardous chemical waste. Do not discard it in the regular trash.

Liquid Waste

• Reaction Mixtures: All liquid waste from reactions containing this compound should be collected in a designated, sealed, and properly labeled hazardous waste container.

• Solvent Rinses: Rinses of glassware that have come into contact with the compound should also be collected as hazardous waste.

• Segregation: Do not mix incompatible waste streams. For example, halogenated and non-halogenated solvent waste should typically be collected separately.

Decontamination

• Glassware: Reusable glassware should be decontaminated by rinsing with an appropriate solvent (collected as hazardous waste) followed by washing with soap and water.

• Work Surfaces: Decontaminate work surfaces in the fume hood with a suitable solvent and then wipe them down with a soap and water solution.

Visualizing the PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate level of personal protective equipment.

Caption: PPE selection workflow for handling the compound.

References

• Scribd. (n.d.). Lab Safety for Bromination of Arenes. Retrieved from [Link]

• MCR Safety. (n.d.). What is Nitrile and Why Does It Make a Great PPE Glove. Retrieved from [Link]

• Armbrust American. (n.d.). Are Nitrile Gloves Considered PPE?. Retrieved from [Link]

• GlovesnStuff. (n.d.). Nitrile Gloves for Chemical Handling. Retrieved from [Link]

• PPS Gloves. (2025, January 7). Nitrile Gloves: Reliable Protection Against Chemicals and Pathogens. Retrieved from [Link]

• Centers for Disease Control and Prevention. (n.d.). NIOSH Recommendations for Chemical Protective Clothing A-Z. Retrieved from [Link]

• PubMed. (1998). [Toxicity of selected brominated aromatic compounds]. Retrieved from [Link]

• YouTube. (2024, June 7). Bromination safety. Retrieved from [Link]

• Prudent Practices in the Laboratory. (n.d.). LCSS: BROMINE. Retrieved from [Link]

• Greenbook.net. (n.d.). Material Safety Data Sheet. Retrieved from [Link]

• MDPI. (2021, July 6). Degradation of Brominated Organic Compounds (Flame Retardants) by a Four-Strain Consortium Isolated from Contaminated Groundwater. Retrieved from [Link]

• PubChem. (n.d.). 2-Amino-5-bromopyridine. Retrieved from [Link]

• PubChem. (n.d.). 2-Amino-4,5-diphenyl-3-furonitrile. Retrieved from [Link]

• Chemsigma. (n.d.). 2-AMino-5-(4-broMophenyl)furan-3-carbonitrile [26454-86-4]. Retrieved from [Link]

• South African Journal of Chemistry. (2013). A Simple Three-component Synthesis of 3-Amino-5-arylpyridazine-4-carbonitriles. Retrieved from [Link]

• Sabinet. (n.d.). A simple three-component synthesis of 3-amino-5-arylpyridazine-4-carbonitriles. Retrieved from [Link]

Sources

• 1. echemi.com [echemi.com]
• 2. aksci.com [aksci.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. [Toxicity of selected brominated aromatic compounds] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile | CymitQuimica [cymitquimica.com]
• 6. 2-AMino-5-(4-broMophenyl)furan-3-carbonitrile [26454-86-4] | Chemsigma [chemsigma.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. gpisupply.com [gpisupply.com]
• 9. armbrustusa.com [armbrustusa.com]
• 10. Nitrile Gloves: Reliable Protection Against Chemicals and Pathogens - PPS Gloves [ppsgloves.com]
• 11. glovesnstuff.com [glovesnstuff.com]
• 12. NIOSH Recommendations for Chemical Protective Clothing A-Z | NIOSH | CDC [archive.cdc.gov]